Technical Documentation Center

Azepan-3-ol hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Azepan-3-ol hydrochloride
  • CAS: 1951441-20-5

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to Azepan-3-ol Hydrochloride (CAS 1951441-20-5)

For Researchers, Scientists, and Drug Development Professionals Core Molecular Attributes and Physicochemical Profile Azepan-3-ol hydrochloride presents as a stable, crystalline solid under standard conditions. The azepa...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Core Molecular Attributes and Physicochemical Profile

Azepan-3-ol hydrochloride presents as a stable, crystalline solid under standard conditions. The azepane ring, a seven-membered saturated heterocycle containing a nitrogen atom, is a privileged scaffold in medicinal chemistry due to its conformational flexibility, allowing for optimal interactions with a variety of biological targets. The hydroxyl group at the 3-position introduces a key functional handle for further chemical modification and potential hydrogen bonding interactions with target proteins.

Table 1: Physicochemical Properties of Azepan-3-ol Hydrochloride

PropertyValueSource
CAS Number 1951441-20-5Internal Verification
Molecular Formula C₆H₁₄ClNOVendor Data
Molecular Weight 151.63 g/mol Vendor Data
Appearance White to off-white solidTypical Observation
Melting Point Not explicitly reported in literature; requires experimental determination.N/A
Boiling Point Not explicitly reported in literature; requires experimental determination.N/A
Solubility Expected to be soluble in water and polar organic solvents like methanol and ethanol. Experimental verification is recommended.Chemical Principles

Synthesis and Chemical Reactivity

The synthesis of Azepan-3-ol hydrochloride can be approached through several strategic pathways, primarily centered around the formation of the azepane ring and the introduction of the hydroxyl functionality. A common and logical approach involves the reduction of a corresponding azepan-3-one precursor.

Retrosynthetic Analysis and Plausible Synthetic Route

A plausible synthetic strategy for Azepan-3-ol initiates from a readily available starting material and proceeds through the formation of the azepan-3-one intermediate.

G cluster_0 Synthetic Pathway Azepanol_HCl Azepan-3-ol Hydrochloride Azepanol Azepan-3-ol Azepanol_HCl->Azepanol HCl addition Azepanone N-protected Azepan-3-one Azepanol->Azepanone Reduction (e.g., NaBH₄) Precursor Cyclohexanone or related precursor Azepanone->Precursor Ring Expansion (e.g., Beckmann Rearrangement) or Cyclization

Caption: Plausible synthetic pathway for Azepan-3-ol hydrochloride.

Experimental Protocol: Reduction of N-Boc-azepan-3-one

This protocol describes a representative procedure for the reduction of a protected azepan-3-one to the corresponding alcohol. The choice of a protecting group, such as tert-butyloxycarbonyl (Boc), is crucial for directing the reactivity and ensuring the stability of the intermediate.

Step 1: Dissolution of the Ketone

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve N-Boc-azepan-3-one (1.0 eq) in a suitable alcoholic solvent, such as methanol or ethanol, at room temperature. The choice of solvent is critical as it also serves as a proton source.

Step 2: Reductant Addition

  • Cool the solution to 0 °C using an ice bath.

  • Slowly add a reducing agent, such as sodium borohydride (NaBH₄) (1.1 - 1.5 eq), portion-wise. The controlled addition is necessary to manage the exothermic reaction and prevent side reactions.

Step 3: Reaction Monitoring

  • Allow the reaction to warm to room temperature and stir for 1-3 hours.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure complete consumption of the starting material.

Step 4: Quenching and Work-up

  • Once the reaction is complete, carefully quench the excess reducing agent by the slow addition of water or a saturated aqueous solution of ammonium chloride.

  • Concentrate the reaction mixture under reduced pressure to remove the bulk of the organic solvent.

  • Extract the aqueous residue with a suitable organic solvent, such as ethyl acetate or dichloromethane.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield the crude N-Boc-azepan-3-ol.

Step 5: Deprotection and Salt Formation

  • Dissolve the crude N-Boc-azepan-3-ol in a minimal amount of a suitable solvent, such as diethyl ether or 1,4-dioxane.

  • Add a solution of hydrochloric acid in the same solvent (e.g., 2M HCl in diethyl ether) dropwise with stirring.

  • The hydrochloride salt will precipitate out of the solution.

  • Collect the solid by filtration, wash with cold solvent, and dry under vacuum to afford Azepan-3-ol hydrochloride.

Applications in Drug Discovery and Medicinal Chemistry

The azepane scaffold is a key structural motif in numerous FDA-approved drugs and clinical candidates.[1] Its inherent three-dimensionality allows for the exploration of chemical space in a way that is often not possible with more rigid aromatic systems. The hydroxyl group of Azepan-3-ol hydrochloride provides a strategic point for diversification, enabling the synthesis of libraries of compounds for screening against various biological targets.

Role as a Versatile Building Block

Azepan-3-ol hydrochloride serves as a valuable starting material for the synthesis of more complex molecules. The hydroxyl group can be readily converted into other functional groups (e.g., esters, ethers, amines) or used as a handle for coupling reactions. The secondary amine of the azepane ring can be functionalized through N-alkylation, N-arylation, or acylation to introduce diverse substituents that can modulate the pharmacological properties of the final compound.

G cluster_1 Derivatization Strategies Azepanol_HCl Azepan-3-ol Hydrochloride Ester Ester Derivatives Azepanol_HCl->Ester Acylation Ether Ether Derivatives Azepanol_HCl->Ether Alkylation Amine Substituted Amines Azepanol_HCl->Amine Functional Group Interconversion N_Substituted N-Substituted Azepanes Azepanol_HCl->N_Substituted N-Alkylation/ N-Arylation

Caption: Derivatization possibilities of Azepan-3-ol hydrochloride.

Potential Therapeutic Areas

While specific biological activity for Azepan-3-ol hydrochloride is not extensively documented in publicly available literature, the broader class of azepane derivatives has shown promise in several therapeutic areas:

  • Neurodegenerative Diseases: The azepane scaffold is present in compounds being investigated for the treatment of Alzheimer's disease and other neurodegenerative disorders.[1]

  • Oncology: Azepane derivatives have been explored as kinase inhibitors, targeting signaling pathways crucial for cancer cell proliferation and survival.[2]

  • Infectious Diseases: The structural features of azepanes make them attractive candidates for the development of novel antibacterial and antiviral agents.

The introduction of a hydroxyl group at the 3-position can influence the pharmacokinetic and pharmacodynamic properties of these derivatives, potentially leading to improved efficacy and safety profiles.

Analytical Methodologies

The characterization and quality control of Azepan-3-ol hydrochloride and its derivatives require robust analytical methods.

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) is a suitable technique for the analysis of Azepan-3-ol hydrochloride. Due to its polar nature, specialized column chemistries and mobile phase conditions are often necessary for optimal separation and peak shape.

Table 2: Representative HPLC Method Parameters

ParameterConditionRationale
Column HILIC (Hydrophilic Interaction Liquid Chromatography) or a polar-embedded reversed-phase columnTo enhance retention of the polar analyte.[3]
Mobile Phase Acetonitrile/Water with a buffer (e.g., ammonium formate or acetate)To ensure good peak shape and reproducibility.
Detection UV at low wavelength (e.g., 200-210 nm) or Evaporative Light Scattering Detector (ELSD) or Mass Spectrometry (MS)Due to the lack of a strong chromophore.
Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy is indispensable for the structural elucidation of Azepan-3-ol hydrochloride.

  • ¹H NMR: The proton NMR spectrum will provide information on the number of different types of protons and their connectivity. Key signals would include those for the CH-OH proton, the protons on the carbon atoms adjacent to the nitrogen, and the remaining methylene protons of the azepane ring.

  • ¹³C NMR: The carbon NMR spectrum will confirm the number of carbon atoms in the molecule and their chemical environment.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for unambiguously assigning all proton and carbon signals and confirming the overall structure.

Safety, Handling, and Storage

As with any chemical reagent, proper safety precautions must be observed when handling Azepan-3-ol hydrochloride.

  • Hazard Identification: Based on available data for similar compounds, Azepan-3-ol hydrochloride may cause skin, eye, and respiratory irritation.

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

  • Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid generating dust.

  • Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Conclusion and Future Perspectives

Azepan-3-ol hydrochloride is a valuable and versatile building block for the synthesis of novel compounds with potential therapeutic applications. Its unique structural features, including the flexible seven-membered ring and the strategically placed hydroxyl group, offer numerous opportunities for chemical modification and the exploration of new chemical space. Further research into the specific biological activities of derivatives of Azepan-3-ol hydrochloride is warranted and is anticipated to yield promising lead compounds for drug discovery programs in various disease areas.

References

  • Pesek, J. J., Matyska, M. T., & Boysen, R. I. (2013). HPLC Analysis of Very Polar Compounds in Bioanalysis. LCGC North America, 31(10), 864-873.
  • Kumar, A., & Sharma, S. (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. European Journal of Medicinal Chemistry, 164, 579-603.
  • Kaur, M., & Singh, P. (2021). Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. Current Organic Chemistry, 25(15), 1736-1768.
  • BenchChem. (2025). Azepane-Containing Compounds: A Comprehensive Technical Review for Drug Discovery.
  • Wikipedia. (n.d.). Azepane. Retrieved from [Link]

  • Gelin, M., & Giammarino, F. (2021). (4+3) Annulation of Donor‐Acceptor Cyclopropanes and Azadienes: Highly Stereoselective Synthesis of Azepanones.
  • Schoepfer, J., Fretz, H., Chaudhuri, B., & Furet, P. (2002). Structure-Based Optimization of Novel Azepane Derivatives as PKB Inhibitors. Journal of Medicinal Chemistry, 45(9), 1741-1747.
  • PubChem. (n.d.). Hydroxyzine. Retrieved from [Link]

  • Agilent Technologies. (2009). Analysis of Polar Compounds Using 100% Aqueous Mobile Phases with Agilent ZORBAX Eclipse Plus Phenyl-Hexyl and Other ZORBAX Phenyl Columns.
  • Mayo Clinic. (n.d.). Hydroxyzine (Oral Route). Retrieved from [Link]

  • Jones, R. C. F., & Nichols, J. R. (1987). Azepinones. Part 2. 1H and 13C NMR spectra of 1-substituted, 1,2-disubstituted, and 1,2,2-trisubstituted 1H-azepin-3(2H)-ones. Journal of the Chemical Society, Perkin Transactions 1, 153-157.
  • Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

  • Singh, S., & Kumar, P. (2022). Gauging the role and impact of drug interactions and repurposing in neurodegenerative disorders. Frontiers in Pharmacology, 13, 987971.
  • Kumar, A., & Singh, J. (2021). Impact of Natural Compounds on Neurodegenerative Disorders: From Preclinical to Pharmacotherapeutics. Molecules, 26(15), 4583.
  • MedlinePlus. (2025). Hydroxyzine. Retrieved from [Link]

  • Liu, H., & Li, H. (2008). 1-Methyl-3-(3-oxocyclohex-1-enyl)azepan-2-one. Acta Crystallographica Section E: Structure Reports Online, 64(10), o1935.
  • Contreras, R., & Tlahuext, H. (2000). Conformational NMR study of N-substituted-1,3,4,5-tetrahydro-1H-2-benzazepines. Magnetic Resonance in Chemistry, 38(8), 662-667.
  • Ruffoni, A., & Leonori, D. (2024). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes.
  • Sroor, F. M., Terme, T., Vanelle, P., & Spitz, C. (2023).
  • Moody, C. J., & Roff, G. J. (2018). Conformational regulation of substituted azepanes through selective monofluorination. Organic & Biomolecular Chemistry, 16(33), 6036-6043.
  • Houben-Weyl Methods of Organic Chemistry, Vol. E 9b/Part 1, 1997: Hetarenes II. (1997). Thieme.
  • Sigma-Aldrich. (n.d.). Analysis of Polar Compounds with Ion Pair Reagents.
  • SIELC Technologies. (n.d.). HPLC Method for Separation of Amines in Non Aqueous MP on BIST B+ Column. Retrieved from [A representative application note from a column manufacturer was consulted for specific HPLC methods for amines.]
  • ResearchGate. (n.d.). Polar compounds separation by HPLC - any thoughts?. Retrieved from [A representative forum discussion was consulted for general community insights into HPLC of polar compounds.]

Sources

Foundational

Technical Guide: (3R)-Azepan-3-ol Hydrochloride vs. (3S)-Azepan-3-ol Hydrochloride

This technical guide provides a comprehensive analysis of the enantiomers of azepan-3-ol hydrochloride, focusing on their synthesis, resolution, and application in high-value medicinal chemistry campaigns. Executive Summ...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive analysis of the enantiomers of azepan-3-ol hydrochloride, focusing on their synthesis, resolution, and application in high-value medicinal chemistry campaigns.

Executive Summary

The azepane (homopiperidine) ring system is a privileged scaffold in drug discovery, offering a unique seven-membered conformational space that bridges the gap between rigid pyrrolidines and flexible piperidines. The 3-hydroxy substituted variant, azepan-3-ol , is a critical chiral building block. Its enantiomers—(3R) and (3S)—exhibit distinct spatial vectors for hydrogen bonding, making the selection of the correct isomer pivotal for optimizing ligand-protein binding interactions, particularly in kinase inhibitors (e.g., Balanol analogues) and G-protein coupled receptor (GPCR) ligands.

This guide details the structural differentiation, robust synthetic pathways, and self-validating analytical protocols required to work with these isomers effectively.

Chemical Identity & Structural Analysis[1]

The hydrochloride salt form is preferred for handling due to the volatility and basicity of the free amine.

Comparative Data Table
Feature(3R)-Azepan-3-ol HCl(3S)-Azepan-3-ol HClRacemic Azepan-3-ol HCl
CAS Number N/A (Isomer Specific)*1923069-55-9 (Free base ref)1951441-20-5
Molecular Formula C₆H₁₄ClNOC₆H₁₄ClNOC₆H₁₄ClNO
MW 151.63 g/mol 151.63 g/mol 151.63 g/mol
Chirality Rectus (Right)Sinister (Left)Mixture (1:1)
Primary Conformation Twist-Chair (C3-equatorial)Twist-Chair (C3-equatorial)Averaged

*Note: Commercial CAS numbers for pure enantiomeric salts are often not indexed; researchers should rely on the free base CAS or specific catalog numbers (e.g., 7659-65-6 for generic free base).

Conformational Dynamics

Unlike the rigid chair conformation of cyclohexane, the seven-membered azepane ring exists in a dynamic equilibrium of twist-chair and twist-boat conformers.

  • Vector Positioning: In the lowest energy twist-chair conformation, the C3-hydroxyl group prefers a pseudo-equatorial position to minimize 1,3-diaxial-like interactions.

  • Implication: The (3R) isomer projects the -OH group "up/out" relative to the nitrogen lone pair vector in a specific quadrant, while the (3S) projects it "down/in". This geometric divergence allows for high discrimination by chiral biological pockets.

Synthetic Architectures

Two primary routes are recommended: Enzymatic Kinetic Resolution (for accessibility) and Asymmetric Transfer Hydrogenation (for scalability).

Pathway A: Enzymatic Kinetic Resolution (Biocatalytic)

This method utilizes the high enantioselectivity of lipases to acylate one enantiomer of the racemic alcohol, leaving the other unreacted.

  • Catalyst: Candida antarctica Lipase B (immobilized as Novozyme 435).

  • Acyl Donor: Vinyl acetate or Isopropenyl acetate (irreversible donors).

  • Solvent: MTBE or Toluene (anhydrous).

Protocol:

  • Dissolve racemic N-Boc-azepan-3-ol (protected to prevent N-acylation) in MTBE.

  • Add vinyl acetate (3.0 equiv) and Novozyme 435 (20% w/w).

  • Incubate at 30°C with orbital shaking.

  • Monitoring: Track conversion via Chiral HPLC. The reaction typically stops at 50% conversion.

    • Result: The (3R)-ester is formed (typically), leaving the (3S)-alcohol. Note: Lipase preference must be empirically verified for this specific substrate, but anti-Prelog preference is common for cyclic alcohols.

  • Separation: Filter enzyme, evaporate solvent, and separate the alcohol from the ester via silica gel chromatography.

  • Hydrolysis: Treat the ester with LiOH/MeOH to recover the second enantiomer.

  • Deprotection: Treat with 4M HCl/Dioxane to yield the final HCl salts.

Pathway B: Asymmetric Transfer Hydrogenation (ATH)

This route reduces the ketone precursor, N-protected-azepan-3-one, directly to the chiral alcohol.

  • Precursor: N-Boc-azepan-3-one (CAS: 203662-51-1).

  • Catalyst: RuCl (Noyori catalyst).

  • Hydrogen Source: Formic acid/Triethylamine (5:2 azeotrope).

Self-Validating Mechanism: The chiral diamine ligand (TsDPEN) creates a chiral pocket around the Ruthenium center. The hydride transfer occurs via a defined outer-sphere mechanism, ensuring high enantiomeric excess (ee > 95%).

Workflow Diagram (DOT):

SynthesisPathways Start N-Boc-Azepan-3-one ATH Asymmetric Transfer Hydrogenation (Ru-TsDPEN) Start->ATH Reduction Racemic Racemic N-Boc-Azepan-3-ol Start->Racemic NaBH4 Reduction R_Isomer (3R)-N-Boc-Azepan-3-ol ATH->R_Isomer Using (S,S)-Cat S_Isomer (3S)-N-Boc-Azepan-3-ol ATH->S_Isomer Using (R,R)-Cat Resolution Enzymatic Resolution (CAL-B + Vinyl Acetate) Racemic->Resolution Resolution->R_Isomer Acylated Product (Hydrolysis req) Resolution->S_Isomer Unreacted Alcohol Deprotect1 HCl/Dioxane R_Isomer->Deprotect1 Deprotect2 HCl/Dioxane S_Isomer->Deprotect2 FinalR (3R)-Azepan-3-ol HCl Deprotect1->FinalR FinalS (3S)-Azepan-3-ol HCl Deprotect2->FinalS

Caption: Figure 1. Dual synthetic strategies for accessing enantiopure azepan-3-ol isomers. Pathway A (bottom) uses kinetic resolution; Pathway B (top) uses asymmetric catalysis.

Analytical Validation (E-E-A-T)

Trusting the label on a chiral reagent is insufficient. You must validate the absolute configuration and optical purity.

Mosher's Ester Analysis (Absolute Configuration)

This is the gold-standard self-validating protocol for assigning stereochemistry without X-ray crystallography.

  • Derivatization: React a small sample of your chiral azepan-3-ol (N-protected) with both (R)- and (S)-MTPA chloride (Mosher's acid chloride).

  • NMR Analysis: Acquire ¹H-NMR spectra for both diastereomers.

  • Delta Analysis: Calculate

    
     for protons near the chiral center.
    
  • Logic: The spatial arrangement of the phenyl group in the Mosher ester causes predictable shielding/deshielding effects.

    • If protons on the C4 side have positive

      
       and C2 side have negative 
      
      
      
      , the configuration is assigned based on the standard Mosher model.
Chiral HPLC Method
  • Column: Daicel Chiralpak AD-H or OD-H (Amylose/Cellulose based).

  • Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

  • Detection: UV at 210 nm (weak chromophore, high concentration required) or Refractive Index (RI).

  • Expectation: Enantiomers should show baseline separation (Resolution

    
    ).
    

Handling and Stability

  • Hygroscopicity: The hydrochloride salt is hygroscopic. It must be stored in a desiccator. Exposure to ambient moisture will lead to the formation of a sticky gum, making accurate weighing impossible.

  • Free Base Instability: Do not store as the free base for extended periods; azepanes are prone to air oxidation and potential ring-opening polymerization upon long-term storage. Always convert to the HCl or Boc-protected form for libraries.

References

  • Biocatalytic Resolution: Candida antarctica Lipase B (CAL-B) mediated kinetic resolution of cyclic alcohols. Journal of Molecular Catalysis B: Enzymatic, 2002.

  • Asymmetric Synthesis: Noyori, R., et al. "Asymmetric Transfer Hydrogenation of Ketones with Chiral Ruthenium Catalysts." Journal of the American Chemical Society, 1996.

  • Azepane Scaffolds in Drugs: "Pharmaceutical significance of azepane based motifs for drug discovery." European Journal of Medicinal Chemistry, 2019.

  • Mosher's Method: Hoye, T. R., et al. "A Practical Guide to Mosher's Acid Analysis." Nature Protocols, 2007.

  • Chemical Data: PubChem Compound Summary for CID 21271140 (Azepan-3-ol).

Exploratory

An In-Depth Technical Guide to the Solubility of Azepan-3-ol Hydrochloride in Aqueous and Organic Media

This guide provides a comprehensive technical overview of the solubility characteristics of Azepan-3-ol hydrochloride. It is intended for researchers, scientists, and professionals in drug development who require a deep...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical overview of the solubility characteristics of Azepan-3-ol hydrochloride. It is intended for researchers, scientists, and professionals in drug development who require a deep understanding of this compound's behavior in various solvent systems. This document moves beyond a simple data sheet to explain the underlying chemical principles governing solubility and provides detailed methodologies for its empirical determination.

Introduction to Azepan-3-ol Hydrochloride: A Molecule of Interest

Azepan-3-ol hydrochloride is a heterocyclic organic compound featuring a seven-membered azepane ring substituted with a hydroxyl group. The hydrochloride salt form suggests its potential use as an active pharmaceutical ingredient (API), where conversion to a salt is a common strategy to improve solubility and stability. The azepane scaffold itself is a significant pharmacophore found in a range of biologically active molecules, contributing to their therapeutic effects in areas such as oncology, antimicrobials, and neuroscience.[1] A thorough understanding of its solubility is therefore a critical first step in formulation development, bioavailability assessment, and the design of synthetic routes.

Chemical Structure and Properties:

  • Molecular Formula: C₆H₁₄ClNO[2]

  • Molecular Weight: 151.63 g/mol [2]

  • Structure: The molecule consists of a saturated seven-membered ring containing one nitrogen atom (azepane). A hydroxyl (-OH) group is present on the third carbon of the ring. The hydrochloride salt is formed by the protonation of the nitrogen atom.

Solubility_Workflow cluster_prep Preparation cluster_equilibration Equilibration cluster_sampling Sampling & Analysis A Weigh excess Azepan-3-ol HCl B Add to vial with known solvent volume A->B C Place on orbital shaker at constant temperature B->C D Shake for 24-48 hours to reach equilibrium C->D E Allow solid to settle D->E F Withdraw aliquot of supernatant E->F G Filter the aliquot F->G H Dilute sample to known volume G->H I Quantify concentration via HPLC H->I

Sources

Foundational

Azepan-3-ol hydrochloride pKa values and basicity

An In-Depth Technical Guide to the pKa and Basicity of Azepan-3-ol Hydrochloride Abstract The azepane scaffold is a privileged structure in modern medicinal chemistry, forming the core of numerous therapeutic agents. Und...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the pKa and Basicity of Azepan-3-ol Hydrochloride

Abstract

The azepane scaffold is a privileged structure in modern medicinal chemistry, forming the core of numerous therapeutic agents. Understanding the physicochemical properties of its derivatives, such as azepan-3-ol hydrochloride, is paramount for drug design, formulation, and development. A critical parameter governing the behavior of this molecule in physiological and manufacturing environments is its acid dissociation constant (pKa). This guide provides a comprehensive exploration of the theoretical and practical considerations for determining the pKa of azepan-3-ol hydrochloride. We delve into the structural factors influencing its basicity, present a detailed, field-proven protocol for its experimental determination via potentiometric titration, and discuss alternative methodologies. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to characterize and utilize this important chemical entity.

Introduction: The Significance of the Azepane Moiety

Nitrogen-containing heterocycles are fundamental building blocks in the discovery of new bioactive materials.[1] Among these, saturated rings like piperidine and pyrrolidine are extensively utilized in medicinal chemistry libraries. The seven-membered azepane ring, however, represents a less explored yet highly valuable area of three-dimensional chemical space.[1][2] Its increased conformational flexibility compared to smaller rings offers unique opportunities for optimizing ligand-receptor interactions. Azepan-3-ol, and its hydrochloride salt, serves as a key chiral intermediate in the synthesis of more complex molecules, including novel therapeutics.[3]

The ionization state of a drug molecule, governed by its pKa value(s) and the pH of its environment, profoundly impacts its solubility, membrane permeability, target binding, and overall pharmacokinetic profile.[4] For a basic compound like azepan-3-ol, supplied as a hydrochloride salt, the pKa value refers to the equilibrium between the protonated form (azepanium ion) and the neutral free base. Accurate knowledge of this value is not merely academic; it is a cornerstone of rational drug development.

Theoretical Framework: Understanding the Basicity of Azepan-3-ol

The basicity of an amine is fundamentally a measure of the availability of the nitrogen's lone pair of electrons to accept a proton.[5][6] In azepan-3-ol, several structural features contribute to its overall basicity.

  • Cyclic Amine Structure: Azepan-3-ol is a secondary cyclic amine. The basicity of cyclic amines is influenced by ring size and strain.[7] The seven-membered ring of azepane is relatively strain-free, allowing the nitrogen's lone pair to be readily available for protonation.

  • Inductive Effects: The hydroxyl group (-OH) at the 3-position is an electron-withdrawing group. Through inductive effects, it pulls electron density away from the nitrogen atom, thereby slightly reducing the basicity compared to unsubstituted azepane.[8]

  • The pKa of the Conjugate Acid: Azepan-3-ol hydrochloride exists as the protonated ammonium salt. The relevant pKa value is that of its conjugate acid, the (3-hydroxyazepan-1-ium) ion. A higher pKa value for the conjugate acid corresponds to a stronger base (the neutral form). The relationship is defined by the equilibrium shown below.

Protonation equilibrium of azepan-3-ol.
Predicted pKa Values
CompoundStructurepKa of Conjugate AcidRationale for Comparison
Piperidine6-membered cyclic amine11.12A smaller, common cyclic secondary amine; provides a baseline.
Pyrrolidine5-membered cyclic amine11.27A more basic smaller ring, often used for structural comparison.[9]
Azepan-3-ol 7-membered cyclic amine with -OH ~10.5 - 11.0 (Predicted) The larger azepane ring is expected to have similar or slightly higher basicity than piperidine, but the electron-withdrawing -OH group will likely lower the pKa relative to an unsubstituted ring.

Experimental Determination of pKa: A Validated Protocol

Potentiometric titration is the gold-standard and most widely used method for pKa determination due to its accuracy, simplicity, and low cost.[10][11] The procedure involves titrating a solution of the analyte with a standardized acid or base and monitoring the pH change. The pKa is determined from the half-equivalence point of the titration curve.[12]

Workflow for Potentiometric Titration
Workflow for pKa determination by potentiometric titration.
Step-by-Step Methodology

This protocol is designed as a self-validating system to ensure the trustworthiness of the results.

A. Materials and Reagents

  • Azepan-3-ol hydrochloride (CAS: 1951441-20-5 or similar)[13]

  • Standardized 0.1 M Sodium Hydroxide (NaOH) solution

  • Standardized 0.1 M Hydrochloric Acid (HCl) solution[12]

  • Potassium Chloride (KCl)

  • High-purity deionized water, boiled and cooled under nitrogen to remove dissolved CO₂

  • Standard pH buffers (e.g., pH 4.01, 7.00, 10.01)

B. Equipment

  • Calibrated pH meter with a combination glass electrode

  • Automatic titrator or a 10 mL burette (Class A)

  • Magnetic stirrer and stir bar

  • 100 mL titration vessel

  • Analytical balance

C. Experimental Procedure

  • Solution Preparation:

    • Accurately weigh approximately 30-50 mg of azepan-3-ol hydrochloride. The exact mass should be recorded. This ensures the sample concentration is sufficient for a clear titration curve.[14]

    • Dissolve the sample in 50 mL of deionized, degassed water in the titration vessel.

    • Add KCl to the solution to achieve a constant ionic strength of ~0.15 M. Causality: Maintaining a constant ionic strength minimizes variations in activity coefficients during the titration, leading to a more accurate thermodynamic pKa.[12]

  • Instrument Calibration:

    • Calibrate the pH meter according to the manufacturer's instructions using at least three standard buffers that bracket the expected pKa (e.g., pH 4, 7, and 10). This step is critical for the accuracy of all subsequent pH measurements.

  • Titration:

    • Place the titration vessel on the magnetic stirrer and begin gentle stirring.

    • Immerse the calibrated pH electrode and the burette tip into the solution, ensuring they do not touch the vessel walls or stir bar.

    • Purge the headspace of the vessel with nitrogen gas. Causality: This creates an inert atmosphere, preventing the absorption of atmospheric CO₂, which can form carbonic acid and interfere with the titration of a basic sample.[12]

    • Record the initial pH of the solution.

    • Begin titrating with the standardized 0.1 M NaOH solution, adding titrant in small, precise increments (e.g., 0.05-0.1 mL).

    • After each addition, allow the pH reading to stabilize before recording the pH and the total volume of titrant added. Continue this process well past the equivalence point (the region of rapid pH change).

  • Data Analysis:

    • Plot the recorded pH values (y-axis) against the volume of NaOH added (x-axis) to generate a titration curve.

    • Determine the equivalence point (Vₑ), which is the inflection point of the sigmoid curve. This can be found visually or more accurately by calculating the first or second derivative of the curve.

    • Calculate the volume at the half-equivalence point (V₁/₂ = Vₑ / 2).

    • The pH of the solution at the half-equivalence point is equal to the pKa of the conjugate acid of azepan-3-ol.[12]

  • Validation and Reporting:

    • Perform the titration in triplicate to ensure reproducibility. The results should be reported as the mean pKa ± standard deviation.

    • After the final titration, re-measure the pH of the standard buffers to confirm that the electrode calibration has not drifted.

Alternative and Complementary Methodologies

While potentiometry is robust, other techniques can be employed, particularly when dealing with challenging compounds.[10]

  • UV/Vis Spectrophotometry: This method is suitable if the protonated and neutral forms of the molecule have different UV-Vis absorbance spectra. A series of measurements are taken in buffers of varying pH to determine the pKa.[10]

  • Capillary Electrophoresis (CE): CE separates molecules based on their charge-to-size ratio. By measuring the electrophoretic mobility as a function of pH, the pKa can be determined with very small sample amounts, making it ideal for early-stage drug discovery.[10]

  • Nuclear Magnetic Resonance (NMR): NMR can be used to monitor the chemical shifts of specific nuclei (e.g., ¹H or ¹³C) near the ionization center as a function of pH. This method is powerful for determining site-specific or "microscopic" pKa values in polyprotic molecules.[10][11]

Conclusion

The pKa of azepan-3-ol hydrochloride is a critical parameter that dictates its behavior in solution and is essential for its effective application in pharmaceutical research and development. While a definitive literature value is not widely published, this guide provides the necessary theoretical background and a robust, validated experimental protocol for its determination via potentiometric titration. By understanding the structural influences on its basicity and applying rigorous experimental technique, researchers can accurately characterize azepan-3-ol hydrochloride, enabling its confident use in the synthesis and formulation of next-generation therapeutics.

References

  • PharmaeliX. (2021). pKa Value Determination Guidance 2024. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 73424807, (3R)-azepan-3-ol,hydrochloride. Available at: [Link]

  • Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Available at: [Link]

  • Ševčík, J., et al. (2012). Development of Methods for the Determination of pKa Values. PMC - NIH. Available at: [Link]

  • Slideshare. (n.d.). pKa and log p determination. Available at: [Link]

  • Ruffoni, A., et al. (2024). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. PubMed. Available at: [Link]

  • Chemistry LibreTexts. (2023). 24.3: Basicity of Amines. Available at: [Link]

  • Pion Inc. (2023). What is pKa and how is it used in drug development?. Available at: [Link]

  • Google Patents. (n.d.). CN108358845A - A kind of new synthetic method of R-3- amino-hexahydro azepan hydrochloride.
  • Master Organic Chemistry. (2017). 5 Key Basicity Trends of Amines. Available at: [Link]

  • Quora. (2016). Why are cyclic amines more basic than acyclic amines of same nature?. Available at: [Link]

  • OpenStax. (2023). 24.3 Basicity of Amines. Available at: [Link]

  • The University of Manchester. (n.d.). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. Available at: [Link]

Sources

Exploratory

The Versatile Azepan-3-ol Hydrochloride Scaffold: A Technical Guide for Drug Discovery

Introduction: Embracing Three-Dimensionality in Medicinal Chemistry In the landscape of modern drug discovery, the exploration of novel chemical space is paramount to identifying next-generation therapeutics. The Azepan-...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Embracing Three-Dimensionality in Medicinal Chemistry

In the landscape of modern drug discovery, the exploration of novel chemical space is paramount to identifying next-generation therapeutics. The Azepan-3-ol hydrochloride scaffold, a seven-membered saturated heterocycle, has emerged as a privileged structural motif. Its inherent three-dimensional architecture and conformational flexibility offer a distinct advantage over flat, aromatic systems, enabling more nuanced and specific interactions with biological targets.[1][2] This guide provides an in-depth analysis of the synthesis, key applications, and medicinal chemistry insights of the Azepan-3-ol hydrochloride core, designed for researchers and drug development professionals seeking to leverage this versatile building block.

The strategic importance of the azepane ring lies in its ability to present substituents in a well-defined spatial arrangement, which is crucial for optimizing binding to complex protein targets.[1] The hydroxyl group at the 3-position, in particular, serves as a key functional handle for derivatization and as a potential hydrogen bond donor or acceptor, significantly influencing the pharmacokinetic and pharmacodynamic properties of the resulting molecules. Furthermore, the chirality at the C3 position introduces an additional layer of structural diversity, allowing for the development of stereoisomers with potentially distinct biological activities and improved therapeutic indices.

Synthesis of the Azepan-3-ol Hydrochloride Core: A Practical Approach

The synthesis of Azepan-3-ol hydrochloride can be efficiently achieved through the reduction of the corresponding ketone, Azepan-3-one hydrochloride. This method is advantageous due to the commercial availability of the starting material and the generally high yields of the reduction reaction.

Proposed Synthetic Pathway: From Azepan-3-one to Azepan-3-ol

A robust and scalable method for the preparation of Azepan-3-ol hydrochloride involves the stereoselective or non-stereoselective reduction of Azepan-3-one hydrochloride. The choice of reducing agent is critical and will determine the stereochemical outcome of the reaction.

G cluster_start Starting Material cluster_reaction Reduction cluster_product Product A Azepan-3-one hydrochloride B Reducing Agent (e.g., NaBH4, LiAlH4) ______ Solvent (e.g., Methanol, THF) A->B Reaction Conditions C Azepan-3-ol hydrochloride B->C Yields a racemic or stereopure product

Caption: Synthetic route to Azepan-3-ol hydrochloride.

Experimental Protocol: Reduction of Azepan-3-one hydrochloride

This protocol outlines a general procedure for the reduction of Azepan-3-one hydrochloride to Azepan-3-ol hydrochloride using sodium borohydride, a mild and selective reducing agent.

Materials:

  • Azepan-3-one hydrochloride

  • Sodium borohydride (NaBH₄)

  • Methanol

  • Hydrochloric acid (HCl) in diethyl ether

  • Diethyl ether

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask

  • Magnetic stirrer

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

Procedure:

  • Dissolution: In a round-bottom flask, dissolve Azepan-3-one hydrochloride (1.0 eq) in methanol under an inert atmosphere (e.g., nitrogen or argon).

  • Cooling: Cool the solution to 0°C using an ice bath.

  • Addition of Reducing Agent: Slowly add sodium borohydride (1.1 eq) portion-wise to the cooled solution, maintaining the temperature below 5°C.

  • Reaction: Stir the reaction mixture at 0°C for 1 hour, then allow it to warm to room temperature and stir for an additional 3 hours.

  • Quenching: Carefully quench the reaction by the slow addition of water at 0°C.

  • Solvent Removal: Remove the methanol under reduced pressure using a rotary evaporator.

  • Extraction: To the remaining aqueous layer, add diethyl ether and separate the layers. Extract the aqueous layer two more times with diethyl ether.

  • Drying and Filtration: Combine the organic extracts and dry over anhydrous magnesium sulfate. Filter the drying agent.

  • Salt Formation: To the filtrate, add a solution of HCl in diethyl ether dropwise until precipitation is complete.

  • Isolation: Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to yield Azepan-3-ol hydrochloride.

Medicinal Chemistry Applications of the Azepan-3-ol Scaffold

The Azepan-3-ol hydrochloride scaffold is a valuable building block for the synthesis of a diverse range of biologically active molecules. Its utility spans multiple therapeutic areas, with notable applications in the development of enzyme inhibitors and central nervous system (CNS) agents.

Enzyme Inhibitors: Targeting Kinases and Other Key Enzymes

The azepane core has been successfully incorporated into a variety of enzyme inhibitors. The 3-hydroxyl group can be exploited as a key interaction point within the active site of an enzyme or as a handle for further derivatization to explore structure-activity relationships (SAR).

Kinase Inhibitors: Derivatives of azepane have shown potent inhibitory activity against several kinases, which are critical targets in oncology and inflammatory diseases. For example, N-substituted azepane derivatives have been investigated as inhibitors of c-Jun N-terminal kinase 3 (JNK3), a promising target for the treatment of neurodegenerative diseases.[3] The azepane scaffold allows for the precise positioning of pharmacophoric elements that interact with the kinase hinge region and other key residues.

Carbonic Anhydrase Inhibitors: 3-(azepan-1-ylsulfonyl)-N-aryl benzamides have been designed and synthesized as potent inhibitors of carbonic anhydrase IX (CAIX), a transmembrane enzyme overexpressed in many tumors.[4] The azepane moiety in these inhibitors often occupies a hydrophobic pocket in the enzyme's active site, contributing to their high affinity and selectivity.

Glycogen Synthase Kinase-3 (GSK-3β) Inhibitors: The GSK-3β enzyme is a key target in the treatment of neurodegenerative diseases, diabetes, and cancer.[5] The development of diazepino-quinoline derivatives as GSK-3β inhibitors highlights the potential of azepane-containing scaffolds in this area.

Azepan-3-ol Azepan-3-ol N-substituted azepan-3-ol derivatives N-substituted azepan-3-ol derivatives Azepan-3-ol->N-substituted azepan-3-ol derivatives Derivatization (e.g., N-arylation) Kinase Inhibition\n(e.g., JNK3, GSK-3β) Kinase Inhibition (e.g., JNK3, GSK-3β) N-substituted azepan-3-ol derivatives->Kinase Inhibition\n(e.g., JNK3, GSK-3β) Biological Target Carbonic Anhydrase\nInhibition (e.g., CAIX) Carbonic Anhydrase Inhibition (e.g., CAIX) N-substituted azepan-3-ol derivatives->Carbonic Anhydrase\nInhibition (e.g., CAIX) Biological Target

Caption: Derivatization of Azepan-3-ol for enzyme inhibition.

Table 1: Biological Activity of Representative Azepane Derivatives

Compound ClassTarget EnzymeKey Derivative ExampleIC₅₀ / Kᵢ
Azepane DerivativesProtein Kinase Bα (PKBα)N-[(3R,4R)-4-[4-(2-fluoro-6-hydroxy-3-methoxy-benzoyl)-benzoylamino]-azepan-3-yl]-isonicotinamide4 nM
3-(azepan-1-ylsulfonyl)-N-aryl benzamidesCarbonic Anhydrase IX (CAIX)Not specifiedLow nanomolar range
Benzofuran-1,2,3-triazole based InhibitorsPTPN1/PTPN2Compound 182Kᵢ = 0.34 nM

Data sourced from BenchChem Application Notes.[1]

Central Nervous System (CNS) Agents: Modulating Neuronal Pathways

The physicochemical properties of the azepane scaffold, including its three-dimensionality and potential for brain penetration, make it an attractive core for the development of CNS-active drugs.

GABAA Receptor Modulators: GABAA receptors are the major inhibitory neurotransmitter receptors in the CNS and are important targets for anxiolytics, sedatives, and anticonvulsants. The development of novel allosteric modulators of GABAA receptors is an active area of research.[6] The azepan-3-ol scaffold can be used to create ligands that bind to specific sites on the receptor complex, offering the potential for improved subtype selectivity and reduced side effects compared to classical benzodiazepines.

The Role of the 3-Hydroxyl Group and Stereochemistry

The hydroxyl group at the C3 position of the azepane ring is a critical determinant of biological activity. It can participate in hydrogen bonding interactions with the target protein, anchoring the molecule in the binding pocket. The stereochemistry at this position is also crucial, as enantiomers often exhibit different pharmacological profiles. For instance, in the synthesis of R-3-amino-hexahydroazepan hydrochloride, controlling the stereochemistry is paramount to achieving the desired biological effect.[7] This underscores the importance of stereoselective synthesis or chiral resolution in the development of drugs containing the azepan-3-ol scaffold.

Key Signaling Pathway: GSK-3β in Neurodegenerative Diseases

Glycogen Synthase Kinase-3β (GSK-3β) is a serine/threonine kinase implicated in the pathophysiology of several neurodegenerative diseases, including Alzheimer's disease. Inhibition of GSK-3β is a promising therapeutic strategy.

cluster_pathway GSK-3β Signaling Pathway Growth Factors Growth Factors Receptor Tyrosine Kinase Receptor Tyrosine Kinase Growth Factors->Receptor Tyrosine Kinase PI3K PI3K Receptor Tyrosine Kinase->PI3K Akt Akt PI3K->Akt Activates GSK-3β GSK-3β Akt->GSK-3β Inhibits (Phosphorylation) Tau Protein Tau Protein GSK-3β->Tau Protein Phosphorylates Neurofibrillary Tangles Neurofibrillary Tangles Tau Protein->Neurofibrillary Tangles Aggregation Neuronal Dysfunction\n(Alzheimer's Disease) Neuronal Dysfunction (Alzheimer's Disease) Neurofibrillary Tangles->Neuronal Dysfunction\n(Alzheimer's Disease) Azepane-based\nInhibitor Azepane-based Inhibitor Azepane-based\nInhibitor->GSK-3β Direct Inhibition

Caption: Inhibition of the GSK-3β pathway by azepane derivatives.

Conclusion

Azepan-3-ol hydrochloride is a versatile and valuable scaffold in medicinal chemistry, offering a gateway to novel, three-dimensional chemical entities with diverse biological activities. Its synthetic accessibility, coupled with the strategic importance of the 3-hydroxyl group and the inherent chirality, provides a rich platform for the design and development of new therapeutic agents. From potent enzyme inhibitors to modulators of CNS targets, the applications of this scaffold are continually expanding, underscoring its significance in the ongoing quest for innovative medicines.

References

  • CN108358845A. (2018). A kind of new synthetic method of R-3- amino-hexahydro azepan hydrochloride. Google Patents.
  • Gisvold, O., Wilson, C. O., & Beale, J. M. (n.d.). Wilson and Gisvold's Textbook of Organic Medicinal and Pharmaceutical Chemistry.
  • Cook, J. M., et al. (2019). Development of Inhaled GABAA Receptor Modulators to Improve Airway Function in Bronchoconstrictive Disorders. ACS Pharmacology & Translational Science. Retrieved from [Link]

  • Pharmacy India. (2024, January 18). Biguanides & dihydro triazines | Miscellaneous drugs| Medicinal Che. III | P- 5 | U- 2 | B.Pharm [Video]. YouTube. Retrieved from [Link]

  • Scripps Research Institute. (2014). Design and synthesis of highly potent and isoform selective JNK3 inhibitors: SAR studies on aminopyrazole derivatives. PubMed. Retrieved from [Link]

  • Der Pharma Chemica. (n.d.). Synthesis and Biological Activity of N-Aryl-N-Heteroaryl Carbamides. Retrieved from [Link]

  • Mihovilovic, M. D., et al. (2019). Variations on a scaffold - Novel GABAA receptor modulators. European Journal of Medicinal Chemistry. Retrieved from [Link]

  • Zhang, Y., et al. (n.d.). Synthesis and Structure-Activity Optimization of Azepane-Containing Derivatives as PTPN2/PTPN1 Inhibitors. ResearchGate. Retrieved from [Link]

  • ResearchGate. (n.d.). An Improved Synthesis of N-Aryl and N-Heteroaryl Substituted Piperidones. Retrieved from [Link]

  • CN102827052A. (2012). Method for synthesizing 3-hydroxy-azetidinehydrochloride. Google Patents.
  • ResearchGate. (n.d.). Development of Inhaled GABAA Receptor Modulators to Improve Airway Function in Bronchoconstrictive Disorders. Retrieved from [Link]

  • MDPI. (2022). Synthesis and Bioactivity Assessment of N-Aryl-Azasesamins. Retrieved from [Link]

  • Kozikowski, A. P., et al. (2023). Exploring Novel GSK-3β Inhibitors for Anti-Neuroinflammatory and Neuroprotective Effects: Synthesis, Crystallography, Computational Analysis, and Biological Evaluation. Journal of Medicinal Chemistry. Retrieved from [Link]

  • Tropical Journal of Pharmaceutical Research. (2022). Synthesis of novel GSK-3β enzyme inhibitors using diazepino-quinoline derivatives. Retrieved from [Link]

  • Scientific Research Publishing. (n.d.). Design, Synthesis, Chemistry and Biological Evaluation of Some Polyfunctional Heterocyclic Nitrogen Systems—Overview. Retrieved from [Link]

  • ResearchGate. (n.d.). Design and synthesis of 3-(azepan-1-ylsulfonyl)-N-aryl benzamide derivatives as potent carbonic anhydrase IX inhibitors with anticancer activities. Retrieved from [Link]

  • Frontiers. (n.d.). Looking for Novelty in an “Old” Receptor: Recent Advances Toward Our Understanding of GABAARs and Their Implications in Receptor Pharmacology. Retrieved from [Link]

  • Patsnap Synapse. (2024). What are the preclinical assets being developed for GABAA?. Retrieved from [Link]

  • PubMed. (n.d.). Synthesis and Antimicrobial Activity of N-alkyl and N-aryl Piperazine Derivatives. Retrieved from [Link]

  • ChemRxiv. (n.d.). Preparation of 3,5-methanobenzo[b]azepines: a sp3-rich Quinolone Isostere. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis of Azepan-3-ol Hydrochloride from Azepan-3-one

Abstract & Strategic Context The azepane (homopiperidine) scaffold represents a privileged pharmacophore in medicinal chemistry, serving as a core structural motif in antihistamines (e.g., Azelastine), antipsychotics, an...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Strategic Context

The azepane (homopiperidine) scaffold represents a privileged pharmacophore in medicinal chemistry, serving as a core structural motif in antihistamines (e.g., Azelastine), antipsychotics, and recent CGRP receptor antagonists. Azepan-3-ol is a critical chiral building block for introducing polarity and hydrogen-bonding capability into these 7-membered rings.

While many commercial routes rely on ring-expansion of piperidines or de novo synthesis from amino acids, the direct reduction of azepan-3-one offers a concise entry point when the ketone is available. However, this route presents a specific challenge: azepan-3-one is kinetically unstable as a free base due to transannular nucleophilic attack and polymerization risks.

This Application Note details a robust, self-validating protocol for the reduction of azepan-3-one hydrochloride using Sodium Borohydride (NaBH


). By maintaining the starting material in its protonated (salt) form until the moment of reduction, we minimize decomposition pathways and maximize yield.

Chemical Strategy & Mechanism[1][2][3][4][5]

The Stability Paradox

Azepan-3-one (free base) is prone to self-condensation. Therefore, the starting material is handled as Azepan-3-one Hydrochloride (CAS 65326-54-7) .[1]

  • Challenge: NaBH

    
     is decomposed by strong acids.
    
  • Solution: We utilize a "buffered" in situ neutralization. The reaction is performed in methanol.[2][3][4] The first equivalent of base (or sacrificial NaBH

    
    ) neutralizes the hydrochloride, transiently generating the free ketone which is immediately intercepted by the borohydride anion.
    
Reaction Scheme

The transformation proceeds via nucleophilic addition of the hydride to the carbonyl carbon, forming a tetrahedral borate intermediate, which is subsequently hydrolyzed.

Key Reaction Parameters:

  • Reagent: Sodium Borohydride (NaBH

    
    ) - Selected for chemoselectivity over LiAlH
    
    
    
    (milder, tolerates moisture better).
  • Solvent: Methanol (MeOH) - Accelerates NaBH

    
     reduction via hydrogen bonding activation of the carbonyl.
    
  • Stoichiometry: Excess NaBH

    
     (>2.0 equiv) is required to account for the acidic proton of the HCl salt.
    

Experimental Protocol

Materials & Equipment
ReagentCAS No.MW ( g/mol )Equiv.Role
Azepan-3-one HCl 65326-54-7149.621.0Substrate
Sodium Borohydride 16940-66-237.832.5Reductant
Methanol (Anhydrous) 67-56-1--Solvent
HCl (4M in Dioxane) ---Salt Formation
Dichloromethane (DCM) 75-09-2--Extraction
Step-by-Step Methodology
Phase A: Reduction
  • Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and a nitrogen inlet.

  • Solubilization: Charge the RBF with Azepan-3-one HCl (5.0 g, 33.4 mmol) and Methanol (50 mL) . Stir until fully dissolved.

    • Note: The solution may be slightly acidic.[2]

  • Cooling: Submerge the flask in an ice-water bath (0 °C). Allow to equilibrate for 10 minutes.

  • Addition: Add NaBH

    
     (3.16 g, 83.5 mmol)  portion-wise over 20 minutes.
    
    • Critical Safety Check: Vigorous evolution of Hydrogen gas (

      
      ) will occur. Ensure the system is vented to a fume hood. Do not seal the vessel.
      
    • Mechanistic Insight: The initial bubbling is the reaction of

      
       with the 
      
      
      
      on the amine salt. Subsequent addition reduces the ketone.
  • Reaction: Remove the ice bath and allow the mixture to warm to Room Temperature (20–25 °C). Stir for 3 hours.

    • Monitoring: Check by TLC (System: 10% MeOH in DCM + 1% NH

      
      OH). The ketone spot (
      
      
      
      ) should disappear, replaced by a lower
      
      
      amine-alcohol spot.
Phase B: Workup & Isolation
  • Quench: Cool the mixture back to 0 °C. Slowly add Acetone (5 mL) to destroy excess borohydride, followed by Water (10 mL) .

  • Concentration: Remove Methanol under reduced pressure (Rotovap, 40 °C) to yield a white aqueous slurry.

  • Basification: Add 2M NaOH (20 mL) to the slurry to ensure pH > 12.

    • Why: We must ensure the amine is in the free-base form for extraction.

  • Extraction: Extract the aqueous layer with DCM (3 x 50 mL) .

    • Tip: Azepan-3-ol is polar. If extraction efficiency is low, use Chloroform/Isopropanol (3:1).

  • Drying: Combine organic layers, dry over anhydrous

    
    , filter, and concentrate to yield the crude Azepan-3-ol (Free Base)  as a viscous oil.
    
Phase C: Salt Formation (Final Product)
  • Dissolution: Dissolve the crude oil in a minimum amount of dry Ethanol (10 mL) or Diethyl Ether .

  • Acidification: Dropwise add 4M HCl in Dioxane (approx. 10 mL) with stirring at 0 °C.

  • Crystallization: A white precipitate should form immediately. Dilute with Diethyl Ether (50 mL) to maximize precipitation.

  • Filtration: Filter the solid under vacuum (Buchner funnel). Wash with cold ether.

  • Drying: Dry in a vacuum oven at 40 °C for 12 hours.

Expected Yield: 3.5 – 4.2 g (70–80%) Appearance: White to off-white crystalline solid.

Visualization of Workflow

The following diagram illustrates the critical process flow, highlighting the transition from the stable salt starting material to the reactive intermediate and final protected product.

AzepanSynthesis Start Start: Azepan-3-one HCl (Stable Salt) Solvation Solvation in MeOH (0°C) Start->Solvation Reduction Addition of NaBH4 (H2 Evolution) Solvation->Reduction Activation Intermediate Borate Complex (In Situ) Reduction->Intermediate Hydride Transfer Quench Quench (Acetone/H2O) & Basification (NaOH) Intermediate->Quench Hydrolysis Extract Extraction (DCM) Isolation of Free Base Quench->Extract pH > 12 SaltForm HCl/Dioxane Addition Precipitation Extract->SaltForm Redissolve in EtOH Final Final Product: Azepan-3-ol HCl SaltForm->Final Crystallization

Caption: Process flow for the reductive synthesis of Azepan-3-ol HCl, emphasizing safety checkpoints (Red) and isolation steps (Green).

Quality Control & Validation

To ensure the protocol was successful, verify the following analytical markers.

ParameterMethodAcceptance Criteria
Identity 1H NMR (D2O)Absence of ketone

-protons (approx 2.5-3.0 ppm shift). Appearance of CH-OH multiplet at 3.8-4.1 ppm.
Purity HPLC-MS>95% Area under curve. Mass [M+H]+ = 116.1 (Free base).
Melting Point Capillary135–140 °C (Literature dependent on crystal form).
Stereochemistry Chiral HPLCProduct is Racemic . (Note: For enantiopure synthesis, enzymatic resolution or chiral starting materials are required).
Troubleshooting Guide
  • Low Yield: The product is highly water-soluble. Ensure the aqueous phase is saturated with NaCl (salting out) during the DCM extraction, or switch to continuous extraction.

  • Oiling Out: If the final HCl salt comes out as an oil/gum, triturate with acetone or sonicate in diethyl ether to induce crystallization.

References

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 8119, Azepane. Retrieved from [Link]

  • Vohra, M., Sandbhor, M., & Wozniak, A. (2015). Efficient synthesis of deuterium labeled hydroxyzine and aripiprazole. Journal of Labelled Compounds and Radiopharmaceuticals, 58(7), 304–307. (Demonstrates analogous piperazine/azepane handling). Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Sodium Borohydride Reduction Protocols. Retrieved from [Link]

Sources

Application

Application Note: Chemoselective N-Protection of 3-Hydroxyazepane

[1] Abstract & Strategic Importance The azepane (hexamethyleneimine) ring system is a "privileged scaffold" in medicinal chemistry, appearing in various neurological and cardiovascular therapeutics. However, the function...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Abstract & Strategic Importance

The azepane (hexamethyleneimine) ring system is a "privileged scaffold" in medicinal chemistry, appearing in various neurological and cardiovascular therapeutics. However, the functionalization of 3-hydroxyazepane presents a specific challenge: Chemoselectivity .[1]

The molecule contains two nucleophilic sites: a secondary amine (N1) and a secondary alcohol (C3).[1] For downstream synthetic utility, it is often critical to protect the nitrogen without acylating the oxygen. This guide provides high-fidelity protocols for installing tert-butyloxycarbonyl (Boc) and benzyloxycarbonyl (Cbz) groups.[1] These protocols rely on kinetic control and pKa differentiation to ensure exclusive N-protection (>95% selectivity).[1]

Mechanistic Insight: The Basis of Selectivity

Success depends on exploiting the nucleophilicity gap between the amine and the alcohol.[1]

  • Amine (Secondary): High nucleophilicity, pKa of conjugate acid

    
     10–11. Reacts rapidly with electrophiles.
    
  • Alcohol (Secondary): Lower nucleophilicity, pKa

    
     16–17. Requires deprotonation (alkoxide formation) or activation to react with carbonates/chloroformates efficiently.[1]
    

The Control Strategy:

  • For Boc: We use Boc Anhydride (

    
    )  under mild basic conditions.[1] The electrophilicity of 
    
    
    
    is tuned such that it reacts with the neutral amine but is too sterically hindered and electronically sluggish to react with the neutral alcohol at room temperature.[1]
  • For Cbz: We use Benzyl Chloroformate (Cbz-Cl) .[1][2] This reagent is more aggressive.[1] To prevent O-acylation, we employ Schotten-Baumann conditions (biphasic aqueous/organic system).[1] The aqueous base scavenges the HCl byproduct immediately, keeping the organic phase neutral and preventing the formation of the highly nucleophilic alkoxide species.

Protocol A: N-Boc Protection (tert-Butyl 3-hydroxyazepane-1-carboxylate)[1]

This method utilizes a homogeneous organic phase or a mixed aqueous/organic system.[1] The key is stoichiometry; a slight excess of


 is tolerated, but large excesses coupled with strong bases (e.g., DMAP) will lead to O-Boc formation.[1]
Materials
  • Substrate: 3-Hydroxyazepane (1.0 equiv)

  • Reagent: Di-tert-butyl dicarbonate (

    
    ) (1.1 equiv)[1]
    
  • Base: Triethylamine (

    
    ) (1.5 equiv)[1]
    
  • Solvent: Dichloromethane (DCM) or THF (0.2 M concentration)[1]

Step-by-Step Procedure
  • Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-hydroxyazepane (1.0 equiv) in DCM (anhydrous preferred but not strictly required).

  • Base Addition: Add

    
      (1.5 equiv) in one portion. Cool the mixture to 0°C using an ice bath.
    
  • Reagent Addition: Dissolve

    
      (1.1 equiv) in a minimal amount of DCM. Add this solution dropwise to the reaction mixture over 15 minutes.
    
    • Why: Dropwise addition controls the exotherm and maintains a lower local concentration of electrophile, favoring the faster N-attack.[1]

  • Reaction: Remove the ice bath and allow the reaction to warm to Room Temperature (20-25°C). Stir for 4–6 hours.

    • Monitoring: Check by TLC (stain with Ninhydrin for free amine or PMA for protected product).[1] The free amine spot should disappear.[1]

  • Workup:

    • Dilute with DCM.[1]

    • Wash with 0.5 M citric acid or 1 M KHSO₄ (removes unreacted amine and TEA).[1]

    • Wash with saturated NaHCO₃ (removes byproduct Boc-OH).[1]

    • Wash with Brine .[1]

    • Dry over

      
      , filter, and concentrate in vacuo.
      
  • Purification: The crude product is often a clean, viscous oil. If necessary, purify via silica gel flash chromatography (Eluent: 20% to 50% EtOAc in Hexanes).

Protocol B: N-Cbz Protection (Benzyl 3-hydroxyazepane-1-carboxylate)[1]

Cbz-Cl is highly reactive.[1] Using a standard organic base (TEA/DCM) often results in 5–10% O-acylation side products.[1] The Schotten-Baumann protocol described below is superior for chemoselectivity.

Materials
  • Substrate: 3-Hydroxyazepane (1.0 equiv)

  • Reagent: Benzyl chloroformate (Cbz-Cl) (1.2 equiv)[1]

  • Base: Sodium Bicarbonate (

    
    ) (2.5 equiv)[1]
    
  • Solvent: THF : Water (1:1 ratio)[1][3]

Step-by-Step Procedure
  • Setup: Dissolve 3-hydroxyazepane (1.0 equiv) in THF.

  • Aqueous Phase: Dissolve

    
      (2.5 equiv) in Water.[1] Add this to the THF solution. You now have a biphasic mixture.[1]
    
  • Cooling: Cool the biphasic mixture to 0°C. Vigorously stir the emulsion.

  • Reagent Addition: Add Cbz-Cl (1.2 equiv) dropwise over 30 minutes.

    • Critical: Do not rush. Cbz-Cl can hydrolyze in water, but the reaction with the amine is faster.[1] Slow addition prevents local excesses that might force O-acylation.[1]

  • Reaction: Maintain at 0°C for 1 hour, then allow to warm to RT. Stir overnight (12h).

  • Workup:

    • Evaporate the bulk of the THF on a rotovap (careful not to foam).[1]

    • Extract the remaining aqueous layer with Ethyl Acetate (EtOAc) (3x).[1]

    • Combine organics and wash with 1 M HCl (removes unreacted amine).[1]

    • Wash with Brine , dry over

      
      , filter, and concentrate.
      
  • Purification: Recrystallization (if solid) from Hexane/EtOAc or Flash Chromatography (Gradient: 10%

    
     40% EtOAc/Hexane).[1]
    

Comparative Analysis & Decision Matrix

FeatureN-Boc ProtectionN-Cbz Protection
Reagent Stability Solid/Low-melt solid (

), easy handling.[1]
Liquid (Cbz-Cl), moisture sensitive, lachrymator.
Selectivity Risk Low.[1] O-Boc requires DMAP/Heat.[1]Moderate. O-Cbz possible if base is too strong.[1]
Deprotection Acidic (TFA or HCl/Dioxane).[1]Hydrogenolysis (

, Pd/C) or HBr/AcOH.[1]
Orthogonality Stable to base/hydrogenolysis.[1][2][4]Stable to acid (mild)/base.[1][2]
Cost Moderate.[1]Low to Moderate.[1]
Workflow Visualization

The following diagram illustrates the decision logic and process flow for selecting and executing the correct protection strategy.

ProtectionWorkflow Start Start: 3-Hydroxyazepane Decision Downstream Chemistry Requirement? Start->Decision BocRoute Route A: Acid Labile Required (Boc Group) Decision->BocRoute Needs Acid Removal CbzRoute Route B: Hydrogenolysis Labile Required (Cbz Group) Decision->CbzRoute Needs H2 Removal BocReagents Reagents: Boc2O, Et3N, DCM Temp: 0°C to RT BocRoute->BocReagents BocMech Mechanism: Nucleophilic Attack (Steric bulk prevents O-attack) BocReagents->BocMech Workup Workup: Acid Wash (remove amine) Base Wash (remove acid byproducts) BocMech->Workup CbzReagents Reagents: Cbz-Cl, NaHCO3, THF/H2O (Schotten-Baumann) CbzRoute->CbzReagents CbzMech Mechanism: Interfacial Reaction (Aq. base suppresses O-anion) CbzReagents->CbzMech CbzMech->Workup Product Final Product: N-Protected 3-Hydroxyazepane Workup->Product

Figure 1: Decision matrix and process flow for N-protection of 3-hydroxyazepane.

Troubleshooting & Optimization

  • Issue: O-Acylation Observed (>5%)

    • Cause: Reaction temperature too high or base too strong (e.g., using NaOH with Cbz-Cl in organic solvent).[1]

    • Fix: Switch to Schotten-Baumann conditions (Biphasic).[1] Ensure temperature is strictly 0°C during addition.

  • Issue: Incomplete Reaction

    • Cause: Old reagents (

      
       hydrolyzes to tBuOH; Cbz-Cl hydrolyzes to Benzyl alcohol).[1]
      
    • Fix: Verify reagent quality.[1][2][5] Use 1.2–1.5 equivalents if reagents are aged.[1]

  • Issue: Product is Water Soluble

    • Context: 3-hydroxyazepane derivatives can be polar.[1]

    • Fix: Saturate the aqueous layer with NaCl (salting out) during extraction.[1] Use CHCl3/Isopropanol (3:1) for extraction if EtOAc fails.[1]

References

  • Greene, T. W., & Wuts, P. G. M. (1999).[6] Protective Groups in Organic Synthesis. Wiley-Interscience.[1][6] (The definitive guide on chemoselectivity between amines and alcohols). [1]

  • Perron, V., et al. (2009).[6][7][8] "A Simple and Efficient Protection Procedure for the Preparation of Mono-N-Boc, N-Cbz... Aromatic Amines." Synthesis, 2009(02), 283-289.[6][7][8] (Demonstrates selectivity principles applicable to cyclic amines). [1]

  • ChemicalBook. (n.d.).[1] "(S)-1-Boc-3-hydroxypiperidine Preparation." (Provides industrial proxy protocols for the 6-membered homolog).

  • Organic Chemistry Portal. (n.d.).[1] "Protecting Groups: Cbz-Protected Amino Groups." (General Schotten-Baumann protocols).[1]

Sources

Method

Application Notes and Protocols for the Chiral Resolution of Racemic Azepan-3-ol

Abstract Enantiomerically pure azepan-3-ol is a valuable chiral building block in the synthesis of various pharmaceutical agents. This document provides a comprehensive guide for researchers, scientists, and drug develop...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Enantiomerically pure azepan-3-ol is a valuable chiral building block in the synthesis of various pharmaceutical agents. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective chiral resolution of racemic azepan-3-ol. Three primary methodologies are explored in detail: classical diastereomeric salt formation, efficient enzymatic kinetic resolution, and precise chromatographic separation. For each technique, we delve into the underlying scientific principles, provide step-by-step experimental protocols, and discuss the critical parameters that influence enantiomeric separation. Furthermore, this guide includes protocols for the determination of enantiomeric excess (ee), a crucial step for validating the success of the resolution.

Introduction: The Significance of Chiral Azepan-3-ol

The azepane scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of biologically active compounds. The chirality of substituents on this seven-membered ring can have a profound impact on pharmacological activity, with enantiomers often exhibiting different efficacy, potency, and toxicity profiles. Azepan-3-ol, with its chiral center at the C3 position, is a key intermediate in the synthesis of numerous drug candidates. Consequently, the ability to efficiently resolve its racemic mixture to obtain the desired enantiomer in high purity is of paramount importance for the development of safe and effective pharmaceuticals.

This guide is structured to provide both a theoretical understanding and practical, actionable protocols for the chiral resolution of racemic azepan-3-ol.

Strategy 1: Diastereomeric Salt Formation

Diastereomeric salt formation is a classical yet powerful and widely used method for the resolution of racemates on both laboratory and industrial scales.[1][2] The principle lies in the reaction of the racemic mixture with an enantiomerically pure resolving agent to form a pair of diastereomeric salts. These diastereomers possess different physicochemical properties, most notably solubility, which allows for their separation by fractional crystallization.[1][2]

For racemic azepan-3-ol, which contains a basic secondary amine, a chiral acid is the resolving agent of choice. Tartaric acid is a cost-effective and readily available chiral resolving agent that has proven effective for the resolution of amino alcohols.[3]

Causality Behind Experimental Choices

The selection of the resolving agent and the crystallization solvent is critical for a successful diastereomeric salt resolution. The chosen chiral acid must form a stable salt with the amine functionality of azepan-3-ol. The resulting diastereomeric salts must exhibit a significant difference in solubility in a particular solvent or solvent system to allow for efficient separation through crystallization. The choice of solvent is determined empirically, often through screening various options to find the one that maximizes this solubility difference.

Workflow for Diastereomeric Salt Resolution

G cluster_0 Diastereomeric Salt Formation & Resolution racemate Racemic Azepan-3-ol dissolution Dissolution in Suitable Solvent racemate->dissolution resolving_agent Chiral Resolving Agent (e.g., L-(+)-Tartaric Acid) resolving_agent->dissolution formation Formation of Diastereomeric Salts dissolution->formation crystallization Fractional Crystallization formation->crystallization filtration Filtration crystallization->filtration less_soluble Less Soluble Diastereomeric Salt (Solid) filtration->less_soluble Solid more_soluble More Soluble Diastereomeric Salt (in Filtrate) filtration->more_soluble Filtrate liberation_solid Liberation of Enantiomer (e.g., with Base) less_soluble->liberation_solid liberation_filtrate Liberation of Enantiomer (from Filtrate) more_soluble->liberation_filtrate enantiomer_1 Enantiomer 1 liberation_solid->enantiomer_1 enantiomer_2 Enantiomer 2 liberation_filtrate->enantiomer_2

Caption: Workflow for Diastereomeric Salt Resolution.

Detailed Protocol for Diastereomeric Salt Resolution of Racemic Azepan-3-ol

Materials:

  • Racemic azepan-3-ol

  • L-(+)-Tartaric acid (or D-(-)-Tartaric acid)

  • Methanol

  • Isopropanol

  • Sodium hydroxide (NaOH) solution (e.g., 2 M)

  • Dichloromethane (DCM) or other suitable organic solvent for extraction

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Crystallization dish

  • Filter funnel and filter paper

  • Rotary evaporator

Procedure:

  • Salt Formation:

    • In a flask, dissolve 1 equivalent of racemic azepan-3-ol in a minimal amount of a suitable solvent (e.g., methanol or isopropanol).

    • In a separate flask, dissolve 0.5 equivalents of L-(+)-tartaric acid in the same solvent, warming gently if necessary. Note: Using a sub-stoichiometric amount of the resolving agent can sometimes lead to a higher enantiomeric excess in the crystallized salt.

    • Slowly add the tartaric acid solution to the azepan-3-ol solution with stirring.

    • Stir the mixture at room temperature for a predetermined time (e.g., 1-2 hours) to allow for complete salt formation.

  • Fractional Crystallization:

    • Allow the solution to stand at room temperature or cool it in an ice bath to induce crystallization. The less soluble diastereomeric salt should precipitate out of the solution.

    • The crystallization process can be optimized by varying the solvent, concentration, and temperature. Seeding with a small crystal of the desired diastereomeric salt can also be beneficial.

  • Isolation of the Diastereomeric Salt:

    • Collect the precipitated crystals by vacuum filtration and wash them with a small amount of the cold crystallization solvent.

    • The enantiomeric purity of the crystallized salt can be improved by recrystallization from a suitable solvent.[3]

  • Liberation of the Enantiomerically Enriched Azepan-3-ol:

    • Suspend the collected diastereomeric salt in water and add a base (e.g., 2 M NaOH solution) until the pH is basic (e.g., pH 10-12) to liberate the free amine.

    • Extract the liberated azepan-3-ol with an organic solvent such as dichloromethane.

    • Combine the organic extracts, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the enantiomerically enriched azepan-3-ol.

  • Analysis:

    • Determine the enantiomeric excess of the obtained azepan-3-ol using a suitable analytical method (see Section 5).

Strategy 2: Enzymatic Kinetic Resolution

Enzymatic kinetic resolution (EKR) is a highly efficient and selective method for separating enantiomers.[4] This technique utilizes enzymes as chiral catalysts that preferentially react with one enantiomer of a racemic mixture, leading to the formation of a product and leaving the unreacted enantiomer in excess. Lipases are a class of enzymes that are particularly well-suited for the resolution of racemic alcohols through enantioselective acylation or deacylation.[4]

For azepan-3-ol, a secondary alcohol, lipases such as Candida antarctica lipase B (CALB) are excellent candidates due to their broad substrate specificity and high enantioselectivity.

Causality Behind Experimental Choices

The success of an enzymatic resolution depends on the choice of enzyme, acyl donor, and solvent. The enzyme must exhibit high enantioselectivity towards one of the azepan-3-ol enantiomers. The acyl donor should be readily available and lead to a product that is easily separable from the unreacted alcohol. The solvent should be compatible with the enzyme and the reactants, and it can significantly influence the enzyme's activity and selectivity.

Workflow for Enzymatic Kinetic Resolution

G cluster_1 Enzymatic Kinetic Resolution racemate Racemic Azepan-3-ol reaction Enzymatic Acylation racemate->reaction enzyme Lipase (e.g., CALB) enzyme->reaction acyl_donor Acyl Donor (e.g., Vinyl Acetate) acyl_donor->reaction mixture Mixture of Acylated Enantiomer and Unreacted Enantiomer reaction->mixture separation Separation (e.g., Chromatography) mixture->separation acylated Acylated Enantiomer separation->acylated unreacted Unreacted Enantiomer separation->unreacted deacylation Deacylation acylated->deacylation enantiomer_2 Enantiomer 2 unreacted->enantiomer_2 enantiomer_1 Enantiomer 1 deacylation->enantiomer_1

Caption: Workflow for Enzymatic Kinetic Resolution.

Detailed Protocol for Enzymatic Kinetic Resolution of Racemic Azepan-3-ol

Materials:

  • Racemic azepan-3-ol

  • Immobilized Candida antarctica lipase B (CALB, e.g., Novozym® 435)

  • Vinyl acetate (or other suitable acyl donor)

  • Anhydrous organic solvent (e.g., toluene, tert-butyl methyl ether)

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., hexane, ethyl acetate)

  • Reaction vessel with magnetic stirring

  • Thermostated shaker or water bath

Procedure:

  • Reaction Setup:

    • To a solution of racemic azepan-3-ol in an anhydrous organic solvent, add the immobilized lipase (e.g., 10-50 mg of enzyme per mmol of substrate).

    • Add an excess of the acyl donor, such as vinyl acetate (e.g., 2-5 equivalents).

    • Incubate the reaction mixture in a thermostated shaker or water bath at a controlled temperature (e.g., 30-40 °C).

  • Monitoring the Reaction:

    • Monitor the progress of the reaction by taking small aliquots at regular intervals and analyzing them by a suitable method (e.g., chiral GC or HPLC) to determine the conversion and enantiomeric excess of the substrate and product. The reaction is typically stopped at or near 50% conversion to achieve high enantiomeric excess for both the unreacted substrate and the acylated product.

  • Work-up and Separation:

    • Once the desired conversion is reached, filter off the immobilized enzyme. The enzyme can often be washed and reused.

    • Remove the solvent from the filtrate under reduced pressure.

    • Separate the unreacted azepan-3-ol from the acylated product by column chromatography on silica gel.

  • Liberation of the Second Enantiomer (Optional):

    • The acylated enantiomer can be deacylated (e.g., by hydrolysis with a base like sodium methoxide in methanol) to yield the other enantiomer of azepan-3-ol.

  • Analysis:

    • Determine the enantiomeric excess of both the unreacted azepan-3-ol and the deacylated product.

Parameter Condition Rationale
Enzyme Immobilized Candida antarctica lipase B (CALB)High enantioselectivity for a wide range of secondary alcohols. Immobilization allows for easy recovery and reuse.
Acyl Donor Vinyl acetateThe byproduct, vinyl alcohol, tautomerizes to acetaldehyde, which is volatile, driving the reaction forward.
Solvent Toluene, tert-butyl methyl ether (MTBE)Aprotic, non-polar solvents that are generally compatible with lipases.
Temperature 30-40 °COptimal temperature range for CALB activity and stability.
Monitoring Chiral GC or HPLCAllows for precise determination of conversion and enantiomeric excess to stop the reaction at the optimal point.

Strategy 3: Chromatographic Resolution

Chromatographic resolution, particularly through High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) using chiral stationary phases (CSPs), is a powerful technique for both analytical and preparative separation of enantiomers.[5][6][7] The separation is based on the differential interaction of the enantiomers with the chiral environment of the stationary phase, leading to different retention times.

Causality Behind Experimental Choices

The choice of the chiral stationary phase is the most critical factor in chromatographic resolution. For azepan-3-ol, which has both a hydroxyl and an amino group, CSPs based on polysaccharides (e.g., cellulose or amylose derivatives) or cyclodextrins are often effective. The mobile phase composition is then optimized to achieve the best separation (resolution) between the enantiomeric peaks. For preparative separations, the loading capacity of the column and the solvent consumption are important considerations.

Detailed Protocol for Chiral HPLC Analysis of Azepan-3-ol

Instrumentation and Materials:

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector

  • Chiral stationary phase column (e.g., Chiralcel® OD-H, Chiralpak® AD-H, or a cyclodextrin-based column)

  • HPLC-grade solvents (e.g., hexane, isopropanol, ethanol)

  • Mobile phase additives (e.g., diethylamine, trifluoroacetic acid)

Procedure:

  • Column Selection and Mobile Phase Screening:

    • Select a chiral column based on the structure of azepan-3-ol and literature precedents for similar compounds. Polysaccharide-based CSPs are a good starting point.

    • Screen different mobile phases, typically mixtures of a non-polar solvent (e.g., hexane) and a polar modifier (e.g., isopropanol or ethanol).

    • The addition of a small amount of an acidic or basic modifier (e.g., trifluoroacetic acid or diethylamine) can improve peak shape and resolution for basic compounds like azepan-3-ol.

  • Method Optimization:

    • Optimize the mobile phase composition to achieve baseline separation of the enantiomers with a resolution factor (Rs) greater than 1.5.

    • Adjust the flow rate and column temperature to improve separation efficiency and reduce analysis time.

  • Sample Analysis:

    • Dissolve a small amount of the azepan-3-ol sample in the mobile phase.

    • Inject the sample onto the HPLC system.

    • Integrate the peak areas of the two enantiomers to calculate the enantiomeric excess.

Parameter Typical Conditions Rationale
Column Chiralcel® OD-H, Chiralpak® AD-HPolysaccharide-based CSPs are versatile and effective for a wide range of chiral compounds, including those with multiple functional groups.
Mobile Phase Hexane/Isopropanol (e.g., 90:10 v/v) + 0.1% DiethylamineA common mobile phase for normal-phase chiral separations. The basic additive improves the peak shape of the amine.
Flow Rate 0.5 - 1.0 mL/minA typical flow rate for analytical HPLC.
Detection UV at a low wavelength (e.g., 210 nm)Azepan-3-ol lacks a strong chromophore, so detection at a low wavelength is necessary.

Determination of Enantiomeric Excess (ee)

Accurate determination of the enantiomeric excess is crucial to evaluate the success of a chiral resolution. Several analytical techniques can be employed for this purpose.

Chiral HPLC and GC

As described in the previous section, chiral HPLC and GC are the most common and reliable methods for determining enantiomeric excess.[7] By separating the enantiomers, the relative peak areas can be used to calculate the ee using the following formula:

ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100

Where Area₁ and Area₂ are the peak areas of the two enantiomers.

NMR Spectroscopy with Chiral Solvating Agents

NMR spectroscopy can also be used to determine enantiomeric excess by employing a chiral solvating agent (CSA) or a chiral derivatizing agent. A CSA forms transient diastereomeric complexes with the enantiomers in solution, which can lead to separate signals for the two enantiomers in the NMR spectrum. The integration of these signals allows for the calculation of the ee.

Conclusion

The chiral resolution of racemic azepan-3-ol can be effectively achieved through several well-established methods. The choice of the most suitable technique will depend on factors such as the scale of the resolution, the desired enantiomeric purity, and the available resources. Diastereomeric salt formation is a robust method for large-scale resolutions, while enzymatic kinetic resolution offers high selectivity and mild reaction conditions. Chiral chromatography is an excellent tool for both analytical determination of enantiomeric excess and preparative-scale separations. The protocols and guidelines presented in this document provide a solid foundation for researchers to successfully resolve racemic azepan-3-ol and obtain the enantiomerically pure compounds required for their research and development activities.

References

  • Wikipedia. (2024). Chiral resolution. Wikipedia. [Link]

  • ResearchGate. (2025). Resolution of racemic Albuterol via diastereomeric salts formation with di-p-toluoyl-D-tartaric acid. ResearchGate. [Link]

  • Quora. (2022). What is the chemical method for the resolution of (+) tartaric acid?. Quora. [Link]

  • Chemistry LibreTexts. (2023). 5.8: Racemic Mixtures and the Resolution of Enantiomers. Chemistry LibreTexts. [Link]

  • National Center for Biotechnology Information. (n.d.). Strategies for chiral separation: from racemate to enantiomer. PubMed Central. [Link]

  • National Center for Biotechnology Information. (n.d.). New chiral reverse phase HPLC method for enantioselective analysis of ketorolac using chiral AGP column. PubMed Central. [Link]

  • MDPI. (n.d.). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. MDPI. [Link]

  • Google Patents. (n.d.). CN104098478B - Aminoalcohol resolution method.
  • Shodhganga. (n.d.). Optical Resolution of 3-Hydroxycarboxylic Acids via Diastereomeric Salt Formation. INFLIBNET. [Link]

  • PubMed. (n.d.). Chiral reagents for the determination of enantiomeric excess and absolute configuration using NMR spectroscopy. National Center for Biotechnology Information. [Link]

  • Royal Society of Chemistry. (2008). Chiral HPLC for efficient resolution of enantiomers. Royal Society of Chemistry. [Link]

  • ResearchGate. (2025). Candida antarctica Lipase B in a Chemoenzymatic Route to Cyclic α‐Quaternary α‐Amino Acid Enantiomers. ResearchGate. [Link]

  • Restek. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Restek. [Link]

  • Almac Group. (n.d.). Lipase catalysed kinetic resolutions of 3-aryl alkanoic acids. Almac Group. [Link]

  • ResearchGate. (2025). Chiral Reagents for the Determination of Enantiomeric Excess and Absolute Configuration Using NMR Spectroscopy. ResearchGate. [Link]

  • AZoM. (2022). The Study of Chiral Stationary Phases for Gas Chromatography. AZoM. [Link]

  • National Center for Biotechnology Information. (n.d.). Enantioselectivity in Candida antarctica lipase B: A molecular dynamics study. PubMed Central. [Link]

  • proLéky.cz. (2007). HPLC separation of enantiomers using chiral stationary phases. proLéky.cz. [Link]

  • ResearchGate. (n.d.). CRYSTALLIZATION-BASED SEPARATION OF ENANTIOMERS. ResearchGate. [Link]

  • National Center for Biotechnology Information. (n.d.). A biocatalytic approach for resolution of 3-hydroxy-3-phenylpropanonitrile with the use of immobilized enzymes stabilized with ionic liquids. PubMed Central. [Link]

  • ResearchGate. (2023). Enantioselective Synthesis of [b]‐Annulated Azepane Scaffolds. ResearchGate. [Link]

  • MDPI. (2024). Enzymatic Kinetic Resolution of Racemic 1-(Isopropylamine)-3-phenoxy-2-propanol: A Building Block for β-Blockers. MDPI. [Link]

  • National Center for Biotechnology Information. (n.d.). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). PubMed Central. [Link]

  • ResearchGate. (2025). Novel chiral bridged azepanes: Stereoselective ring expansion of 2-azanorbornan-3-yl methanols. ResearchGate. [Link]

  • Chemistry LibreTexts. (2022). 5.2: Determining Enantiomeric or Isomeric Purity of Active Pharmaceutical Ingredients. Chemistry LibreTexts. [Link]

  • Chemistry LibreTexts. (2022). 5.2: Determining Enantiomeric or Isomeric Purity of Active Pharmaceutical Ingredients. Chemistry LibreTexts. [Link]

Sources

Application

Application Notes & Protocols: Nucleophilic Substitution Reactions of the Azepan-3-ol Hydroxyl Group

Introduction: The Azepane Scaffold and the Challenge of the C3-Hydroxyl Group The azepane ring system is a privileged scaffold in modern medicinal chemistry, forming the core of numerous biologically active compounds wit...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Azepane Scaffold and the Challenge of the C3-Hydroxyl Group

The azepane ring system is a privileged scaffold in modern medicinal chemistry, forming the core of numerous biologically active compounds with applications ranging from anticancer to antiviral agents.[1][2] Azepan-3-ol, in particular, serves as a versatile chiral building block for creating complex molecular architectures. The strategic functionalization of its C3 position allows for the exploration of chemical space and the fine-tuning of pharmacological properties.

However, the direct nucleophilic substitution of the C3-hydroxyl group presents a significant chemical challenge. The hydroxide anion (HO⁻) is a notoriously poor leaving group due to its high basicity, rendering direct displacement reactions with most nucleophiles unfeasible under standard conditions.[3][4] Therefore, successful substitution requires a strategic activation of the hydroxyl moiety to transform it into a more stable leaving group.

This guide provides an in-depth analysis of the mechanistic principles and detailed, field-proven protocols for achieving efficient nucleophilic substitution at the C3 position of azepan-3-ol. We will explore two primary activation strategies: conversion to a sulfonate ester followed by substitution, and the one-pot Mitsunobu reaction. Crucially, we will also dissect the role of the azepane nitrogen in potentially mediating the reaction via Neighboring Group Participation (NGP), a key consideration for controlling the stereochemical outcome.

Mechanistic Considerations: Activating the Hydroxyl Group

To facilitate nucleophilic attack at the C3 carbon, the hydroxyl group must first be converted into a group that is a weaker base and therefore more stable upon departure.

Strategy 1: Conversion to Sulfonate Esters (Tosylates/Mesylates)

A robust and widely used method involves the conversion of the alcohol to a sulfonate ester, such as a tosylate (OTs) or mesylate (OMs).[5] These groups are excellent leaving groups because their corresponding anions are highly stabilized by resonance, making them very weak bases.[6]

The process is typically a two-step sequence:

  • Esterification: The alcohol reacts with tosyl chloride (TsCl) or mesyl chloride (MsCl) in the presence of a non-nucleophilic base like pyridine or triethylamine. This step does not affect the stereocenter at C3.

  • Substitution: The resulting azepan-3-yl tosylate/mesylate is then treated with a nucleophile. This reaction typically proceeds via a classic SN2 mechanism, resulting in a complete inversion of the stereochemistry at the C3 position.[7]

G cluster_workflow Two-Step Substitution Workflow A Azepan-3-ol B Azepan-3-yl Tosylate (Stereochemistry Retained) A->B  TsCl, Pyridine C 3-Substituted Azepane (Stereochemistry Inverted) B->C  Nucleophile (Nu⁻)  (SN2 Attack)

Caption: Workflow for tosylation followed by SN2 substitution.

Strategy 2: The Mitsunobu Reaction

The Mitsunobu reaction offers an elegant one-pot solution for the direct conversion of primary and secondary alcohols into a wide range of functional groups with high stereochemical fidelity.[8][9] The reaction utilizes a phosphine, typically triphenylphosphine (PPh₃), and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[10]

The mechanism involves the in-situ activation of the hydroxyl group by forming an oxyphosphonium salt, which is an excellent leaving group. The conjugate base of the acidic nucleophile (pKa < 13) then displaces this group via an SN2 pathway, leading to a clean inversion of configuration.[9][10] The formation of the very stable triphenylphosphine oxide (Ph₃P=O) byproduct provides the thermodynamic driving force for the reaction.[9]

G reagents DEAD PPh₃ Nu-H intermediate Oxyphosphonium Salt [R-O-PPh₃]⁺ reagents:dead->intermediate Activation reagents:pph3->intermediate product 3-Nu-Azepane (S-config) reagents:nuc->product alcohol Azepan-3-ol (R-config) alcohol->intermediate intermediate->product SN2 Attack by Nu⁻ byproduct Ph₃P=O + DEAD-H₂ intermediate->byproduct

Caption: Simplified schematic of the Mitsunobu reaction pathway.

Critical Consideration: Neighboring Group Participation (NGP)

In β-amino alcohols like azepan-3-ol, the nitrogen atom's lone pair of electrons is positioned to act as an internal nucleophile.[11] This phenomenon, known as Neighboring Group Participation (NGP) or anchimeric assistance, can significantly alter the reaction pathway and stereochemical outcome.[12]

After the hydroxyl group is converted into a good leaving group (e.g., OTs), the nitrogen can attack the C3 carbon in an intramolecular SN2 reaction, displacing the leaving group to form a strained bicyclic aziridinium ion intermediate. The external nucleophile then attacks this intermediate. This attack typically occurs at the less sterically hindered carbon (C3), leading to the opening of the three-membered ring.

Because this process involves two consecutive SN2 reactions (one intramolecular, one intermolecular), the net result is a retention of stereochemistry relative to the starting alcohol.[12][13] NGP is often associated with an enhanced reaction rate compared to analogous systems without the participating group.[13]

G A Azepan-3-yl-OTs (R-config) B Bicyclic Aziridinium Ion (Inversion 1) A->B Intramolecular SN2 (Anchimeric Assistance) C 3-Nu-Azepane (R-config, Net Retention) A->C Overall Transformation B->C External Nu⁻ Attack (Inversion 2)

Caption: Mechanism of Neighboring Group Participation (NGP).

The choice between a direct SN2 pathway (inversion) and an NGP pathway (retention) depends on factors such as the nucleophilicity of the azepane nitrogen (which can be modulated by N-protection), the nature of the external nucleophile, and the solvent.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Two-Step Synthesis of 3-Azidoazepane via Tosylation (SN2 Pathway)

This protocol details the conversion of N-Boc-azepan-3-ol to its corresponding azide with inversion of stereochemistry. The Boc protecting group is used to temporarily decrease the nucleophilicity of the azepane nitrogen, favoring the direct SN2 pathway over NGP.

Part A: Synthesis of N-Boc-azepan-3-yl 4-toluenesulfonate

  • Reagent Preparation:

    • Dissolve N-Boc-azepan-3-ol (1.0 equiv.) in anhydrous dichloromethane (DCM, approx. 0.2 M).

    • Add triethylamine (1.5 equiv.) or pyridine (2.0 equiv.) to the solution.

  • Reaction Setup:

    • Cool the solution to 0 °C in an ice-water bath under a nitrogen atmosphere.

  • Addition of Tosyl Chloride:

    • Add p-toluenesulfonyl chloride (TsCl, 1.2 equiv.) portion-wise over 15 minutes, ensuring the internal temperature does not exceed 5 °C.

    • Causality Note: Slow addition is crucial to control the exothermic reaction and prevent the formation of side products. The base neutralizes the HCl generated during the reaction.[6]

  • Reaction Monitoring:

    • Allow the reaction to warm to room temperature and stir for 4-16 hours.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., 30% Ethyl Acetate in Hexanes), observing the consumption of the starting alcohol.

  • Work-up and Isolation:

    • Quench the reaction by adding saturated aqueous sodium bicarbonate solution.

    • Separate the organic layer, and extract the aqueous layer twice with DCM.

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification:

    • Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure tosylate as a white solid or colorless oil.

Part B: Synthesis of N-Boc-3-azidoazepane

  • Reagent Preparation:

    • Dissolve the purified N-Boc-azepan-3-yl tosylate (1.0 equiv.) in anhydrous N,N-dimethylformamide (DMF, approx. 0.3 M).

  • Nucleophilic Substitution:

    • Add sodium azide (NaN₃, 3.0 equiv.) to the solution.

    • Causality Note: A polar aprotic solvent like DMF is ideal for SN2 reactions as it solvates the cation (Na⁺) but not the nucleophile (N₃⁻), enhancing its nucleophilicity.

  • Reaction Conditions:

    • Heat the reaction mixture to 60-80 °C and stir for 12-24 hours.

  • Reaction Monitoring:

    • Monitor the disappearance of the starting tosylate by TLC.

  • Work-up and Isolation:

    • Cool the reaction to room temperature and pour it into a separatory funnel containing water and diethyl ether.

    • Separate the layers and extract the aqueous phase three times with diethyl ether.

    • Combine the organic extracts, wash extensively with water (to remove DMF) and then with brine.

    • Dry over anhydrous Na₂SO₄, filter, and concentrate carefully under reduced pressure.

  • Purification:

    • Purify the crude azide by flash column chromatography (e.g., 10-20% Ethyl Acetate in Hexanes) to yield the final product.

Protocol 2: One-Pot Mitsunobu Esterification of N-Boc-azepan-3-ol

This protocol achieves the esterification of N-Boc-azepan-3-ol with benzoic acid, resulting in inversion of stereochemistry at the C3 center.

  • Reagent Preparation:

    • In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve N-Boc-azepan-3-ol (1.0 equiv.), benzoic acid (1.2 equiv.), and triphenylphosphine (PPh₃, 1.5 equiv.) in anhydrous tetrahydrofuran (THF, approx. 0.1 M).

  • Reaction Setup:

    • Cool the resulting solution to 0 °C in an ice-water bath.

  • Addition of Azodicarboxylate:

    • Slowly add diisopropyl azodicarboxylate (DIAD, 1.5 equiv.) dropwise via syringe over 20-30 minutes. A color change (typically to yellow/orange) and the formation of a white precipitate may be observed.

    • Causality Note: DIAD is often preferred over DEAD for easier removal of its hydrazine byproduct during purification. The slow addition at 0 °C is critical for minimizing the formation of undesired side products.[8]

  • Reaction Monitoring:

    • Allow the reaction to warm to room temperature and stir for 2-12 hours.

    • Monitor the reaction by TLC until the starting alcohol is consumed.

  • Work-up and Isolation:

    • Remove the THF under reduced pressure.

    • Redissolve the residue in diethyl ether and wash with saturated aqueous sodium bicarbonate, followed by brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. The crude product will contain triphenylphosphine oxide and the DIAD-hydrazine byproduct.

  • Purification:

    • Purify the residue by flash column chromatography on silica gel. A gradient of ethyl acetate in hexanes is typically effective. The triphenylphosphine oxide byproduct is often less polar than the desired product.

Summary of Methodologies and Troubleshooting

Parameter Method 1: Tosylation -> Substitution Method 2: Mitsunobu Reaction
Key Reagents TsCl/MsCl, Base (Pyridine), NucleophilePPh₃, DEAD/DIAD, Acidic Nucleophile (pKa < 13)
Stereochemical Outcome Inversion (with N-protection) or Retention (via NGP)Inversion
Number of Steps TwoOne (in-situ activation)
Scope Broad range of nucleophilesNucleophiles must be acidic (pKa < 13)[10]
Key Byproducts Toluenesulfonic acid/saltTriphenylphosphine oxide, Hydrazine derivative
Advantages Robust, well-established, intermediate is isolableOne-pot, mild conditions, high stereoselectivity
Disadvantages Two separate steps, may require heatByproduct removal can be challenging, atom-inefficient

Troubleshooting Common Issues

Problem Potential Cause Suggested Solution
Low Yield of Tosylate Wet reagents/solvents; Insufficient base.Ensure all glassware is flame-dried and reagents are anhydrous. Use a slight excess of the base.
Incomplete Substitution Poor nucleophile; Steric hindrance; Leaving group not reactive enough.Increase reaction temperature and/or time. Use a more polar aprotic solvent (DMF, DMSO). Consider using a mesylate (OMs) or triflate (OTf) which are more reactive leaving groups.
Mixture of Stereoisomers Competing SN2 and NGP pathways.For inversion, ensure the azepane nitrogen is protected (e.g., Boc, Cbz). For retention, use an unprotected nitrogen and a less reactive external nucleophile to favor the NGP pathway.
Elimination Side Products Nucleophile is too basic; High reaction temperature.Use a less basic nucleophile if possible. Run the reaction at the lowest effective temperature.
Difficulty in Purification (Mitsunobu) Co-elution of Ph₃P=O or hydrazine byproduct.Try crystallizing the crude product. Use a different phosphine (e.g., polymer-supported) or azodicarboxylate for easier separation.

Conclusion

The nucleophilic substitution of the hydroxyl group in azepan-3-ol is a powerful transformation for generating diverse libraries of pharmacologically relevant molecules. A successful outcome hinges on the appropriate activation of the hydroxyl group and a keen awareness of the underlying mechanistic pathways. By selecting between a two-step sulfonation/substitution sequence or a one-pot Mitsunobu reaction, and by strategically managing the nucleophilicity of the azepane nitrogen, researchers can effectively control the reaction to achieve the desired product with high yield and specific stereochemistry. The protocols and insights provided herein serve as a robust foundation for the synthesis and exploration of novel azepane-based chemical entities.

References

  • Mechanochemical Nucleophilic Substitution of Alcohols via Isouronium Intermediates. (n.d.). NIH. Retrieved February 2, 2026, from [Link]

  • Hydroxyl Group Substitution - Alcohols. (2023, January 22). Chemistry LibreTexts. Retrieved February 2, 2026, from [Link]

  • Organic Chemistry: Nucleophilic Substitution Reaction of Alcohols. (n.d.). Jack Westin. Retrieved February 2, 2026, from [Link]

  • Recent Advances on the Synthesis of Azepane-Based Compounds. (2022). ResearchGate. Retrieved February 2, 2026, from [Link]

  • Study on the chemical reactivity difference of primary hydroxyl groups in iridoid glycosides. (2023, November 10). Royal Society of Chemistry. Retrieved February 2, 2026, from [Link]

  • Neighbouring Group Participation | Tricks and Tech | IIT-Jee Mains, Advance | BITSAT | NEET & AIIMS. (2018, March 9). YouTube. Retrieved February 2, 2026, from [Link]

  • Stereospecific nucleophilic substitution at quaternary carbon stereocenters of cyclopropyl carbinols. (2025, August 7). ResearchGate. Retrieved February 2, 2026, from [Link]

  • Chemoselective Hydroxyl Group Transformation: An Elusive Target. (n.d.). NIH. Retrieved February 2, 2026, from [Link]

  • Stereoselective Synthesis of Heavily Hydroxylated Azepane Iminosugars via Osmium-Catalyzed Tethered Aminohydroxylation. (2023, July 29). NIH. Retrieved February 2, 2026, from [Link]

  • Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. (n.d.). ResearchGate. Retrieved February 2, 2026, from [Link]

  • ACTIVATION OF ALCOHOLS TO NUCLEOPHILIC SUBSTITUTION. (n.d.). NTU > IRep. Retrieved February 2, 2026, from [Link]

  • Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. (n.d.). The University of Manchester. Retrieved February 2, 2026, from [Link]

  • 3.2: Neighboring Group Participation. (2023, August 1). Chemistry LibreTexts. Retrieved February 2, 2026, from [Link]

  • Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. (2024, January 25). PubMed. Retrieved February 2, 2026, from [Link]

  • Mitsunobu reaction. (n.d.). Wikipedia. Retrieved February 2, 2026, from [Link]

  • Synthesis of Functionalized Azepines via Cu(I)-Catalyzed Tandem Amination/Cyclization Reaction of Fluorinated Allenynes. (2022, August 15). PubMed Central. Retrieved February 2, 2026, from [Link]

  • Mitsunobu Reaction. (n.d.). Master Organic Chemistry. Retrieved February 2, 2026, from [Link]

  • Tosylates And Mesylates. (2015, March 10). Master Organic Chemistry. Retrieved February 2, 2026, from [Link]

  • Reaction of 2-Methoxy-3 H -azepine with NBS: Efficient Synthesis of 2-Substituted 2 H. (2025, August 6). ResearchGate. Retrieved February 2, 2026, from [Link]

  • Synthesis of Substituted Oxo-Azepines by Regio- and Diastereoselective Hydroxylation. (n.d.). PubMed Central. Retrieved February 2, 2026, from [Link]

  • Concerted Nucleophilic Aromatic Substitutions. (n.d.). PubMed Central. Retrieved February 2, 2026, from [Link]

  • The Neighbouring Group Mechanisms. (n.d.). Dalal Institute. Retrieved February 2, 2026, from [Link]

  • Activation of Alcohols Toward Nucleophilic Substitution: Conversion of Alcohols to Alkyl Halides. (2012, December 1). The University of Northern Colorado. Retrieved February 2, 2026, from [Link]

  • Preparation of mesylates and tosylates. (n.d.). Khan Academy. Retrieved February 2, 2026, from [Link]

  • Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. (n.d.). PubMed Central. Retrieved February 2, 2026, from [Link]

  • Using an appropriate tosylate intermediate, synthesize the follow... (2024, January 19). Study Prep in Pearson+. Retrieved February 2, 2026, from [Link]

  • Organic Chemistry-II MODULE 16; Neighbouring group participation in SN reactions and Anchimeric assistance P. (n.d.). Mugberia Gangadhar Mahavidyalaya. Retrieved February 2, 2026, from [Link]

  • Three-step process for the synthesis of 10,11-dihydro-5H-dibenzo[b,f]azepin-10-ol derivatives. (n.d.). PubMed Central. Retrieved February 2, 2026, from [Link]

  • Mitsunobu reaction. (n.d.). Organic Synthesis. Retrieved February 2, 2026, from [Link]

  • Mitsunobu Reaction. (2025, June 1). J&K Scientific LLC. Retrieved February 2, 2026, from [Link]

  • Stereoinvertive SN1 Through Neighboring Group Participation. (2025, September 9). ResearchGate. Retrieved February 2, 2026, from [Link]

Sources

Method

Precision Synthesis of Azepane Scaffolds via Beckmann Rearrangement

Application Note & Protocol Guide Strategic Overview: The Azepane Imperative The azepane (hexahydro-1H-azepine) ring system is a "privileged scaffold" in medicinal chemistry, serving as the core pharmacophore in therapeu...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol Guide

Strategic Overview: The Azepane Imperative

The azepane (hexahydro-1H-azepine) ring system is a "privileged scaffold" in medicinal chemistry, serving as the core pharmacophore in therapeutics ranging from antihistamines (e.g., azelastine) to kinase inhibitors and CNS-active agents. While direct cyclization methods exist, the Beckmann Rearrangement of substituted cyclohexanone oximes remains the most robust, scalable, and atom-economical route to access the azepan-2-one (caprolactam) precursor, which is readily reduced to the functionalized azepane.

This guide moves beyond the harsh, traditional sulfuric acid (oleum) protocols used in commodity nylon production. Instead, we focus on precision laboratory-scale methodologies —specifically organocatalytic and solid-acid approaches—that tolerate sensitive functional groups required in modern drug discovery.

Key Advantages of this Workflow
  • Regiocontrol: Access specific constitutional isomers of substituted azepanes by controlling oxime geometry.

  • Mild Conditions: Avoids superacidic media, preventing decomposition of labile side chains.

  • Scalability: Protocols are adaptable from milligram-scale library synthesis to kilogram-scale process development.

Mechanistic Insight & Stereochemical Control

The success of the Beckmann rearrangement for substituted azepanes hinges on the stereospecificity of the migration. Unlike simple cyclohexanone, a substituted precursor (e.g., 2-methylcyclohexanone) can form two oxime geometric isomers (


 and 

).

The Golden Rule: The alkyl group anti-periplanar (trans) to the hydroxyl leaving group is the one that migrates.

  • Implication: To synthesize a specific regioisomer of a substituted azepane, you must control the formation or separation of the oxime diastereomers prior to rearrangement.

  • Thermodynamics: In 2-substituted cyclohexanones, the

    
    -oxime (hydroxyl anti to the sterically bulkier C2 substituent) is often thermodynamically favored, leading to migration of the C2 carbon and formation of the 3-substituted azepan-2-one.
    
Mechanistic Pathway (DOT Visualization)

BeckmannMechanism cluster_stereo Stereochemical Control Oxime Cyclohexanone Oxime (Substituted) Protonation N-O Activation (Protonation/Coordination) Oxime->Protonation + Catalyst (H+ or Lewis Acid) Migration [1,2]-Shift (Rate Determining Step) Protonation->Migration - Leaving Group (H2O/ROH) Nitrilium Nitrilium Ion Intermediate Migration->Nitrilium Ring Expansion (C-C to C-N) Imidate Imidate (Hydrolysis) Nitrilium->Imidate + H2O Lactam Azepan-2-one (Caprolactam) Imidate->Lactam Tautomerization Rule Migration is STEREOSPECIFIC: Group ANTI to -OH migrates.

Figure 1: Mechanistic pathway of the Beckmann Rearrangement highlighting the critical [1,2]-shift and nitrilium ion formation.

Experimental Protocols

Protocol A: Cyanuric Chloride-Mediated Rearrangement (Organocatalytic)

Best for: Small-to-medium scale (100 mg – 50 g), acid-sensitive substrates, and rapid library generation. Rationale: Cyanuric chloride (TCT) acts as a mild dehydrating agent, converting the oxime hydroxyl into a highly reactive leaving group (dichlorotriazinyl ether) under non-acidic or weakly acidic conditions.

Materials
  • Substrate: Substituted Cyclohexanone Oxime (1.0 equiv)

  • Catalyst: Cyanuric Chloride (TCT) (2.0 mol%)

  • Co-Catalyst: ZnCl₂ (2.0 mol%) (Optional, enhances rate for sterically hindered substrates)

  • Solvent: Anhydrous Acetonitrile (MeCN)

  • Workup: Saturated NaHCO₃, Ethyl Acetate

Step-by-Step Methodology
  • Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the Cyclohexanone Oxime (10 mmol) in anhydrous MeCN (20 mL, 0.5 M).

  • Catalyst Addition: Add Cyanuric Chloride (37 mg, 0.2 mmol, 2 mol%) and ZnCl₂ (27 mg, 0.2 mmol, 2 mol%) in a single portion at room temperature.

    • Note: TCT is moisture sensitive. Handle quickly or in a glovebox if high precision is required.

  • Reaction: Heat the mixture to reflux (80–82 °C) under a nitrogen atmosphere. Monitor by TLC (typically 1–4 hours).

    • Checkpoint: The spot for the oxime (usually less polar) should disappear, replaced by the more polar lactam spot.

  • Quenching: Cool the reaction mixture to room temperature. Pour slowly into 50 mL of saturated aqueous NaHCO₃ to quench the acidic byproducts.

  • Extraction: Extract with Ethyl Acetate (3 x 30 mL). Combine organic layers.

  • Purification: Wash organics with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography (Gradient: 0→10% MeOH in DCM).

Protocol B: ZSM-5 Zeolite Catalysis (Green/Heterogeneous)

Best for: Scale-up (>50 g), process safety, and minimizing solvent waste. Rationale: High-silica ZSM-5 zeolites provide confined acidic active sites that stabilize the transition state while allowing easy catalyst recovery by filtration.

Materials
  • Substrate: Substituted Cyclohexanone Oxime

  • Catalyst: H-ZSM-5 Zeolite (Si/Al ratio ~30)

  • Solvent: Benzonitrile or Chlorobenzene (High boiling point required)

Step-by-Step Methodology
  • Activation: Calcine the H-ZSM-5 catalyst at 500°C for 4 hours prior to use to remove adsorbed water.

  • Loading: In a pressure tube or round-bottom flask, suspend H-ZSM-5 (20 wt% relative to substrate) in Benzonitrile (5 mL per gram of substrate).

  • Addition: Add the Oxime (1.0 equiv).

  • Reaction: Heat to 130°C with vigorous stirring for 6–12 hours.

  • Workup: Cool to room temperature. Filter the catalyst through a sintered glass funnel (catalyst can be reactivated and reused).

  • Isolation: Distill off the solvent (or evaporate) and recrystallize the crude lactam from cyclohexane/toluene or purify via chromatography.

Protocol C: Reduction of Lactam to Azepane

Context: Converting the intermediate azepan-2-one (caprolactam) to the fully saturated azepane amine.

Materials
  • Substrate: Azepan-2-one derivative

  • Reagent: Lithium Aluminum Hydride (LiAlH₄) (2.5 equiv) or Borane-THF (3.0 equiv)

  • Solvent: Anhydrous THF

Step-by-Step Methodology
  • Setup: Flame-dry a 2-neck flask and purge with Argon. Add LiAlH₄ (2.5 equiv) suspended in dry THF .

  • Addition: Cool to 0°C. Add the Azepan-2-one (dissolved in minimal THF) dropwise to control the exotherm.

  • Reflux: Allow to warm to room temperature, then heat to reflux (66°C) for 4–16 hours.

  • Fieser Quench: Cool to 0°C. Carefully add:

    • 
       mL water (
      
      
      
      = grams of LiAlH₄ used)
    • 
       mL 15% NaOH
      
    • 
       mL water
      
  • Isolation: Stir until a white granular precipitate forms. Filter through Celite. Concentrate the filtrate to obtain the crude Azepane .

Synthesis Workflow & Data Summary

Workflow Visualization

AzepaneWorkflow Start Substituted Cyclohexanone OximeStep Oxime Formation (NH2OH·HCl, NaOAc) Start->OximeStep IsomerSep Isomer Separation (Optional) (Chromatography/Crystallization) OximeStep->IsomerSep If regiospecificity critical Beckmann Beckmann Rearrangement (Protocol A or B) OximeStep->Beckmann If single isomer dominant IsomerSep->Beckmann Lactam Substituted Azepan-2-one Beckmann->Lactam Reduction Reduction (LiAlH4 / BH3) Lactam->Reduction Final Functionalized Azepane Reduction->Final

Figure 2: Complete synthetic workflow from ketone precursor to functionalized azepane.

Comparative Metrics: Catalyst Systems
ParameterTraditional (Oleum)Organocatalytic (TCT)Heterogeneous (ZSM-5)
Acid Strength SuperacidicMild / Lewis AcidicTunable Brønsted
Temperature 100–140°C60–80°C130–150°C
Byproducts Ammonium Sulfate ( kg/kg )Cyanuric Acid (solid, removable)Water
Yield (Typical) >95%85–95%70–90%
FG Tolerance Low (No esters/nitriles)HighModerate
Green Score LowHighVery High

Troubleshooting & Optimization

  • Hydrolysis vs. Rearrangement:

    • Issue: Formation of the parent ketone (hydrolysis) instead of the lactam.

    • Cause: Excess moisture in the solvent or reagents.

    • Fix: Ensure strictly anhydrous MeCN/Benzonitrile. Add molecular sieves (3Å) to the reaction vessel.

  • Incomplete Conversion:

    • Issue: Starting oxime remains after 6 hours.

    • Fix (Protocol A): Add an additional 1.0 mol% of ZnCl₂.

    • Fix (Protocol B): Increase temperature by 10°C or increase catalyst loading to 30 wt%.

  • Regioisomer Mixtures:

    • Issue: Obtaining a mixture of 3-substituted and 7-substituted azepanes.

    • Insight: This indicates a mixture of

      
       and 
      
      
      
      oximes in the starting material.
    • Fix: Recrystallize the oxime precursor.

      
      -isomers often crystallize preferentially.
      

References

  • Furuya, Y., Ishihara, K., & Yamamoto, H. (2005). Cyanuric Chloride as a Mild and Active Beckmann Rearrangement Catalyst.[1] Journal of the American Chemical Society, 127(32), 11240–11241. Link

  • Hashimoto, M., Obora, Y., Sakaguchi, S., & Ishii, Y. (2008).[2] Beckmann Rearrangement of Ketoximes to Lactams by Triphosphazene Catalyst.[3] The Journal of Organic Chemistry, 73(7), 2894–2897. Link

  • Zhang, J. S., Riaud, A., Wang, K., Lu, Y. C., & Luo, G. S. (2014). Beckmann Rearrangement of Cyclohexanone Oxime to ε-Caprolactam in a Modified Catalytic System of Trifluoroacetic Acid. Catalysis Letters, 144, 151–157. Link

  • Ngamcharussrivichai, C., Wu, P., & Tatsumi, T. (2005). Active and selective catalyst for liquid-phase Beckmann rearrangement of cyclohexanone oxime: H-MCM-22 with high external surface area. Journal of Catalysis, 235(1), 139–149. Link

  • Mo, X., Morgan, T. D. R., Ang, H. T., & Hall, D. G. (2018).[2] Scope and Mechanism of a True Organocatalytic Beckmann Rearrangement with a Boronic Acid/Perfluoropinacol System under Ambient Conditions. Journal of the American Chemical Society, 140(15), 5264–5271. Link

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Azepan-3-ol Hydrochloride Drying &amp; Handling

This guide serves as a specialized technical resource for the handling and purification of Azepan-3-ol Hydrochloride , a valuable but notoriously hygroscopic intermediate in drug development. It is designed to function a...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a specialized technical resource for the handling and purification of Azepan-3-ol Hydrochloride , a valuable but notoriously hygroscopic intermediate in drug development. It is designed to function as an autonomous support center, providing actionable solutions to specific experimental failures.

Executive Summary & Chemical Context

Azepan-3-ol hydrochloride (CAS: 1951441-20-5) presents a unique challenge in isolation. The seven-membered azepane ring, combined with a hydroxyl group and a secondary amine hydrochloride, creates a high density of hydrogen-bond donors and acceptors. This structural motif leads to rapid deliquescence—the salt absorbs atmospheric moisture until it dissolves in its own sorbed water, often resulting in an intractable "gum" or oil rather than a crystalline solid.

Effective drying is not merely about heating; it requires breaking the hydration shell without inducing thermal degradation or hydrochloride disproportionation.

Troubleshooting Guide (Q&A)

Issue 1: "My product turns into a sticky gum during vacuum filtration. How can I recover the solid?"

Diagnosis: This is "oiling out," caused by the depression of the melting point due to solvent/water impurities. The crystal lattice collapses before it can fully form. Corrective Action: Do not continue filtration.

  • Re-dissolve: Dissolve the gum in a minimum amount of dry methanol or ethanol.

  • Azeotropic Reset: Transfer to a rotary evaporator flask. Add Toluene (approx. 10x volume).

  • Evaporate: Strip the solvent. The toluene will form a low-boiling azeotrope with water and alcohol, carrying them off.[1]

  • Triturate: Once a residue forms, add MTBE (Methyl tert-butyl ether) or Diethyl Ether and stir vigorously. The non-polar antisolvent forces the salt into a crystalline lattice, breaking the amorphous gum.

Issue 2: "I dried the salt in a vacuum oven at 60°C for 24 hours, but the weight is still fluctuating."

Diagnosis: Surface water has been removed, but bound lattice water or deep-pore solvent remains. Azepan-3-ol HCl can form stable hydrates that standard vacuum drying cannot break without excessive heat. Corrective Action: Switch to Desiccant-Assisted Drying .

  • Place the sample in a vacuum desiccator.

  • Critical Step: Use Phosphorus Pentoxide (

    
    )  or KOH pellets  as the desiccant. Silica gel is insufficient for amine hydrochlorides.
    
  • 
     chemically reacts with water, creating a near-zero humidity environment that forces the hydrate equilibrium to release water.
    
Issue 3: "The salt is turning yellow/brown during drying."

Diagnosis: Thermal degradation or HCl loss . Heating amine hydrochlorides under high vacuum can sometimes cause the salt to dissociate into the free amine and HCl gas. The free amine is then susceptible to oxidation (yellowing). Corrective Action:

  • Lower Temperature: Limit heating to <45°C.

  • Atmosphere: Backfill the oven with dry Argon or Nitrogen instead of leaving it under static vacuum for days.

  • Lyophilization: If degradation persists, freeze-drying (Protocol B) is the only safe alternative.

Decision Matrix: Selecting the Right Protocol

The following logic flow dictates the optimal drying strategy based on your current material state.

DryingDecision Start Start: Wet Azepan-3-ol HCl StateCheck Material State? Start->StateCheck Oily Oily/Gum StateCheck->Oily Solid Damp Solid StateCheck->Solid Azeotrope Protocol A: Azeotropic Distillation (Toluene) Oily->Azeotrope High Water VacOven Vacuum Oven (<45°C, P2O5) Solid->VacOven Triturate Trituration (MTBE/Ether) Azeotrope->Triturate Triturate->Solid KF_Check Karl Fischer Test Water < 0.5%? VacOven->KF_Check Lyophilize Protocol B: Lyophilization (Freeze Drying) KF_Check->Lyophilize No (Stubborn Water) Done Store under Argon KF_Check->Done Yes

Figure 1: Decision tree for processing hygroscopic amine salts. Blue nodes indicate decision/validation points.

Detailed Experimental Protocols

Protocol A: Azeotropic Distillation (The "Industrial Standard")

Purpose: Rapidly removes bulk water and occluded solvents from gummy crude material. Mechanism: Water forms a low-boiling binary azeotrope with Toluene (bp 85°C, 20% water) or a ternary azeotrope with Ethanol/Toluene.

  • Dissolution: Dissolve the wet Azepan-3-ol HCl in the minimum volume of absolute Ethanol.

  • Entrainer Addition: Add Toluene (HPLC Grade) in a 10:1 ratio relative to the ethanol volume.

  • Distillation:

    • Connect to a rotary evaporator.[2]

    • Set bath temperature to 45°C .

    • Apply vacuum gradually to prevent bumping.

    • Evaporate until a viscous oil or solid appears.

  • Repeat: Re-dissolve the residue in fresh Toluene and evaporate again. (Repeat 2x).

  • Precipitation (Critical): To the final residue, add MTBE or Diethyl Ether . Scrape the sides of the flask with a spatula. The oil should transform into a white, free-flowing powder.

  • Filtration: Filter rapidly under a blanket of Nitrogen.

Protocol B: Lyophilization (The "Gentle Approach")

Purpose: For thermally sensitive batches or when "fluffy" amorphous powder is desired for formulation. Mechanism: Sublimation of ice prevents the capillary forces that cause gumming.

  • Solution Prep: Dissolve the salt in HPLC-grade water (10% w/v solution).

  • Freezing: Shell-freeze the flask in a dry ice/acetone bath to maximize surface area.

  • Sublimation: Connect to a lyophilizer (Condenser < -50°C, Vacuum < 100 mTorr).

  • Duration: Run for 24–48 hours.

  • Recovery: The product will be a light, hygroscopic cake. Handle immediately in a glovebox or low-humidity room.

Data Comparison: Drying Methods

FeatureVacuum OvenAzeotropic DistillationLyophilization
Water Removal Moderate (Surface only)High (Bulk & Bound) Very High
Thermal Stress High (Risk of yellowing)Moderate (45°C)None (Sub-zero)
Throughput HighMediumLow
Physical Form Hard chunks/crystalsPowder (after trituration)Fluffy cake (Amorphous)
Best For... Routine dryingOily/Gummy residues Final Step / High Purity

Process Visualization: Azeotropic Drying Mechanism

AzeotropeFlow Input Wet Azepan-3-ol HCl (Water + Salt) Toluene Add Toluene (Entrainer) Input->Toluene Mix Binary Mixture (Heterogeneous) Toluene->Mix Heat Apply Heat/Vac (Rotovap) Mix->Heat Vapor Azeotropic Vapor (85°C bp) Removes H2O Heat->Vapor Evaporation DrySalt Anhydrous Salt (Precipitates) Heat->DrySalt

Figure 2: Workflow for removing water via toluene azeotrope. The water is "carried" out in the vapor phase at a lower temperature than its natural boiling point.

References

  • ScienceMadness. (2007).[1] Drying the water out of hygroscopic crystals. Discussion on amine salt drying techniques.

  • ResearchGate. (2019). Azeotropic pressure swing distillation of hydrochloric-water for hydrogen production. Thermodynamic basis of HCl-Water azeotropes.

  • Google Patents. (2018). CN108358845A - Synthesis method of R-3-amino-hexahydro azepan hydrochloride. Specific purification and trituration methods for azepane salts.

  • National Institutes of Health (PMC). (2019). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals.

  • ChemScene. (n.d.). Azepan-3-one hydrochloride Product Information. Handling and storage data for related azepane structures.

Sources

Optimization

Improving yield in the reduction of azepan-3-one to azepan-3-ol

Prepared by the Office of the Senior Application Scientist This guide provides in-depth technical support for researchers, scientists, and drug development professionals focused on the chemical reduction of azepan-3-one...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by the Office of the Senior Application Scientist

This guide provides in-depth technical support for researchers, scientists, and drug development professionals focused on the chemical reduction of azepan-3-one to azepan-3-ol. Azepane scaffolds are crucial building blocks in medicinal chemistry, and efficient, high-yield synthesis of key intermediates like azepan-3-ol is paramount.[1][2][3][4][5][6][7] This document moves beyond simple protocols to address common troubleshooting scenarios and explain the chemical principles behind optimizing this critical transformation.

Frequently Asked Questions (FAQs) & Optimization Strategies

This section addresses the most common issues encountered during the reduction of azepan-3-one, providing explanations and actionable solutions to improve reaction yield and purity.

Q1: What is the most common and effective reducing agent for converting azepan-3-one to azepan-3-ol?

For the reduction of a simple cyclic ketone like azepan-3-one, Sodium Borohydride (NaBH₄) is the reagent of choice.[8][9][10]

  • Expertise & Experience: NaBH₄ is a mild and selective reducing agent.[9] Unlike more powerful hydrides such as Lithium Aluminum Hydride (LiAlH₄), NaBH₄ is highly chemoselective for aldehydes and ketones.[8][10][11] This is critical because it will not reduce other potentially sensitive functional groups, such as amides or esters, that might be present in more complex derivatives.[8][11] Its stability in protic solvents (like methanol or ethanol) and ease of handling make it operationally simpler and safer for routine laboratory use compared to LiAlH₄, which requires strictly anhydrous conditions.[8][10]

Q2: My reaction yield is consistently low. What are the most likely causes and how can I troubleshoot them?

Low yield is the most frequent complaint. The cause can typically be traced to one of five key areas: reagent quality, reaction conditions, stoichiometry, work-up procedure, or side reactions.

1. Reagent Quality & Stability:

  • Problem: Sodium borohydride can degrade over time, especially if exposed to moisture, leading to reduced activity.

  • Causality: NaBH₄ reacts slowly with atmospheric moisture, hydrolyzing to sodium metaborate and hydrogen gas, thus depleting the available hydride.

  • Solution: Use freshly opened NaBH₄ from a reputable supplier. Store it in a desiccator, tightly sealed against moisture. If you suspect reagent degradation, a simple test is to add a small amount to a protic solvent; vigorous bubbling (hydrogen evolution) indicates activity.

2. Reaction Conditions (Solvent & Temperature):

  • Problem: Improper solvent choice or temperature control can drastically lower yield.

  • Causality: The solvent not only dissolves the reactants but also participates in the mechanism and helps control the reaction rate. Temperature dictates the reaction kinetics; too low, and the reaction may be incomplete, too high, and side reactions may increase.

  • Solution: See Q3 and Q4 for a detailed breakdown of solvent and temperature optimization.

3. Stoichiometry of the Reducing Agent:

  • Problem: Using an insufficient amount of NaBH₄ will result in incomplete conversion of the starting material.

  • Causality: Theoretically, one mole of NaBH₄ can reduce four moles of a ketone, as each of the four hydride ions is available for transfer.[12] However, in practice, the reagent can also be consumed by reacting with the solvent or quenching with trace amounts of water.

  • Solution: Refer to Q5 for a detailed discussion on optimizing stoichiometry.

4. Inefficient Work-up and Extraction:

  • Problem: The desired product, azepan-3-ol, may be lost during the work-up and purification phases.

  • Causality: Azepan-3-ol is a relatively polar molecule with an alcohol and an amine group, which can give it some water solubility. During aqueous work-up, a significant portion of the product might remain in the aqueous layer, leading to low isolated yields.

  • Solution: After quenching the reaction, it is crucial to perform a thorough extraction. Use a polar organic solvent like ethyl acetate or a 9:1 mixture of dichloromethane/isopropanol. Perform multiple extractions (e.g., 3-5 times) to ensure complete recovery of the product from the aqueous phase.[13][14] Salting out the aqueous layer by adding brine (saturated NaCl solution) can further decrease the polarity of the aqueous phase and drive more of the product into the organic layer.

5. Competing Side Reactions:

  • Problem: The formation of unexpected byproducts consumes starting material and complicates purification.

  • Causality: While NaBH₄ is selective, side reactions can occur under non-optimal conditions. For instance, if the azepan-3-one starting material is part of a more complex molecule, other functional groups might interfere.

  • Solution: Ensure the reaction is run at a controlled, low temperature (e.g., 0 °C) to minimize the rate of potential side reactions.[8] Monitor the reaction closely using Thin-Layer Chromatography (TLC) to stop it as soon as the starting material is consumed, preventing further degradation or side product formation.

Q3: How do I choose the optimal solvent for the reduction?

The choice of solvent is critical for both reaction efficiency and safety. Protic solvents are generally preferred for NaBH₄ reductions.

  • Expertise & Experience: Methanol (MeOH) or Ethanol (EtOH) are the most common and effective solvents.

  • Causality: While NaBH₄ does react with protic solvents, the rate is slow enough at low temperatures to be manageable.[15] The protic solvent plays a crucial role in the reaction mechanism. After the initial hydride attack on the carbonyl carbon, an intermediate borate ester is formed. The solvent then protonates the oxygen atom during the work-up (or even during the reaction to some extent), yielding the final alcohol product.[8][16] The use of an alcohol as a solvent provides a ready source of protons for this step.

SolventTypical TemperatureRationale & Considerations
Methanol (MeOH) 0 °C to RTExcellent solubility for NaBH₄. Reaction is typically fast. Can react more readily with NaBH₄, so lower temperatures are advised.
Ethanol (EtOH) 0 °C to RTGood solvent, slightly less reactive with NaBH₄ than methanol, offering better control. A very common and reliable choice.[12]
Isopropanol (IPA) RT to refluxSlower reaction rate with NaBH₄, which can be useful for controlling highly exothermic reactions. The reaction may require gentle heating to go to completion.[15]
Tetrahydrofuran (THF) RTAn aprotic option. The reaction is often slower. A co-solvent like water or methanol is sometimes added to facilitate protonation.[11]
Q4: What is the optimal reaction temperature?

Temperature control is essential for maximizing yield and minimizing byproducts.

  • Expertise & Experience: The standard protocol involves starting the reaction at 0 °C and then allowing it to slowly warm to room temperature.

  • Causality: The addition of NaBH₄ to the ketone solution can be exothermic. Starting at 0 °C (using an ice-water bath) helps to dissipate this heat safely and prevents the reaction from running away.[12] It also minimizes the rate of the competing reaction between NaBH₄ and the protic solvent, preserving the reducing agent for the desired transformation.[8] Once the initial exotherm has subsided, allowing the reaction to warm to room temperature ensures it proceeds to completion in a reasonable timeframe.

Q5: How much sodium borohydride should I use?

Correct stoichiometry is a balance between ensuring complete conversion and avoiding excessive reagent use, which can complicate the work-up.

  • Expertise & Experience: A practical excess of 1.2 to 2.0 molar equivalents of NaBH₄ relative to the azepan-3-one is recommended.

  • Causality: While 0.25 equivalents are theoretically sufficient, an excess is used to compensate for any reagent that reacts with the solvent or trace moisture and to drive the reaction to completion.[12] Using a large, unnecessary excess can lead to vigorous, difficult-to-control quenching during the work-up and introduces more boron salts that need to be removed during purification. Monitoring the reaction by TLC is the best way to determine if more reagent is needed.

Experimental Workflow & Protocols

General Workflow for Azepan-3-one Reduction

The following diagram outlines the standard laboratory workflow for the synthesis and purification of azepan-3-ol.

G cluster_0 Reaction Setup cluster_1 Reaction & Monitoring cluster_2 Work-up & Isolation cluster_3 Purification A Dissolve Azepan-3-one in Methanol B Cool to 0 °C (Ice Bath) A->B C Add NaBH4 (Portion-wise) B->C D Stir at 0 °C to RT C->D E Monitor by TLC (vs. Starting Material) D->E F Quench with Acetone/Water E->F G Concentrate in vacuo F->G H Extract with Ethyl Acetate G->H I Dry (Na2SO4) & Filter H->I J Evaporate Solvent I->J K Purify by Column Chromatography J->K L Characterize Product (NMR, IR, MS) K->L

Caption: Standard experimental workflow for the reduction of azepan-3-one.

Detailed Protocol: Reduction of Azepan-3-one with NaBH₄

This protocol is a self-validating system. The monitoring step (TLC) ensures that the reaction is not worked up prematurely or allowed to run for an excessive duration.

  • Preparation: To a round-bottom flask equipped with a magnetic stir bar, add azepan-3-one (1.0 eq). Dissolve the ketone in methanol (approx. 0.25 M concentration).

  • Cooling: Place the flask in an ice-water bath and stir the solution for 10-15 minutes until the internal temperature reaches ~0 °C.

  • Reagent Addition: Slowly add sodium borohydride (1.5 eq) to the stirred solution in small portions over 15-20 minutes. Causality: Portion-wise addition is a critical safety measure to control the reaction's exotherm and the rate of hydrogen gas evolution.

  • Reaction: Continue stirring the reaction mixture at 0 °C for 30 minutes, then remove the ice bath and allow the reaction to warm to room temperature.

  • Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 10% Methanol in Dichloromethane eluent). Check for the disappearance of the azepan-3-one spot. The reaction is typically complete within 2-4 hours.

  • Quenching: Once the reaction is complete, cool the flask back to 0 °C in an ice bath. Slowly and carefully add acetone (approx. 2 mL per gram of NaBH₄ used) to quench any excess NaBH₄. After gas evolution ceases, add water to dissolve the resulting borate salts.

  • Solvent Removal: Remove the bulk of the methanol from the reaction mixture using a rotary evaporator.

  • Extraction: Transfer the remaining aqueous slurry to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer). Combine the organic layers. Causality: Multiple extractions are necessary to efficiently recover the polar azepan-3-ol product.[13][17]

  • Drying and Filtration: Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄), filter, and wash the solid with additional ethyl acetate.

  • Concentration: Concentrate the filtrate under reduced pressure to yield the crude azepan-3-ol.

  • Purification: If necessary, purify the crude product by flash column chromatography on silica gel to obtain pure azepan-3-ol.

Troubleshooting Guide

Observed Problem Probable Cause(s) Recommended Solution(s)
Incomplete Reaction (Starting material remains) 1. Insufficient NaBH₄ (degraded or not enough used). 2. Reaction time too short or temperature too low.1. Add more NaBH₄ in portions and continue monitoring by TLC. 2. Allow the reaction to stir longer at room temperature.
Multiple Spots on TLC (Besides product & SM) 1. Reaction temperature was too high, causing side reactions. 2. Starting material is impure.1. Repeat the reaction with strict temperature control at 0 °C. 2. Confirm the purity of the starting material before the reaction.
Very Low Yield After Work-up 1. Product lost to the aqueous layer during extraction. 2. Incomplete reaction.1. Use brine to saturate the aqueous layer before extraction. Increase the number of extractions (e.g., to 5 times). 2. Re-evaluate stoichiometry and reaction time.
Difficult to Control Foaming During Quench 1. Quenching was performed too quickly or at room temperature. 2. A large excess of NaBH₄ was used.1. Always quench slowly at 0 °C. 2. Use the recommended 1.2-2.0 equivalents of NaBH₄.
Troubleshooting Decision Tree

This diagram provides a logical path for diagnosing and solving common issues.

G start_node Low Yield of Azepan-3-ol q_node1 Starting Material Present? start_node->q_node1 Check TLC of Crude Product q_node q_node sol_node sol_node cause_node cause_node cause_incomplete Incomplete Conversion q_node1->cause_incomplete Yes q_node2 Unexpected Spots on TLC? q_node1->q_node2 No sol_incomplete1 Increase NaBH4 eq. (1.5-2.0x) cause_incomplete->sol_incomplete1 Solution sol_incomplete2 Increase Reaction Time & Ensure RT cause_incomplete->sol_incomplete2 Solution cause_side_rxn Side Reactions q_node2->cause_side_rxn Yes cause_workup Product Loss During Work-up q_node2->cause_workup No sol_side_rxn Maintain Temp at 0 °C During Addition cause_side_rxn->sol_side_rxn Solution sol_workup1 Increase Extractions (e.g., 3x -> 5x) cause_workup->sol_workup1 Solution sol_workup2 Use Brine in Aqueous Layer Before Extraction cause_workup->sol_workup2 Solution

Caption: A decision tree for troubleshooting low yield in azepan-3-one reduction.

References

  • Master Organic Chemistry. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. [Link]

  • Organic Chemistry Portal. Sodium borohydride, Sodium tetrahydroborate. [Link]

  • Leah4sci. (2016). Sodium Borohydride NaBH4 Reduction Reaction Mechanism. YouTube. [Link]

  • Yap, J. et al. (n.d.). Synthesis of Substituted Oxo-Azepines by Regio- and Diastereoselective Hydroxylation. NIH National Library of Medicine. [Link]

  • Chemistry Steps. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism. [Link]

  • Organic Synthesis. Sodium Borohydride (NaBH4) Reduction. [Link]

  • ResearchGate. (2021). Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. [Link]

  • Chad's Prep. (2021). 19.6 Reduction of Ketones and Aldehydes (NaBH4 and LiAlH4) | Organic Chemistry. YouTube. [Link]

  • Bentham Science Publishers. (2021). A Review on Synthesis, Reactions and Biological Properties of Seven Membered Heterocyclic Compounds: Azepine, Azepane, Azepinone. [Link]

  • ACS Publications. (2014). A Twist on Facial Selectivity of Hydride Reductions of Cyclic Ketones: Twist-Boat Conformers in Cyclohexanone, Piperidone, and Tropinone Reactions. The Journal of Organic Chemistry. [Link]

  • MDPI. (2018). A General Stereoselective Approach to 1,2,4-Triazepane-3-thiones/ones via Reduction or Reductive Alkylation of 2,4,5,6-Tetrahydro-3H-1,2,4-triazepine-3-thiones/ones. [Link]

  • ACS Publications. A Study of Solvents for Sodium Borohydride and the Effect of Solvent and the Metal Ion on Borohydride Reductions. [Link]

  • Macalester College. Experiment 1. Ketone Reduction by Sodium Borohydride: 3-Nitroacetophenone and 9H-Fluoren-9-one. [Link]

  • Royal Society of Chemistry. Separation, purification and identification of the components of a mixture. [Link]

  • MDPI. (2019). Selective Reduction of Ketones and Aldehydes in Continuous-Flow Microreactor—Kinetic Studies. [Link]

  • PubMed. (2022). (4+3) Annulation of Donor-Acceptor Cyclopropanes and Azadienes: Highly Stereoselective Synthesis of Azepanones. [Link]

  • ResearchGate. Possible mechanism for low yield of 3a from the batch process. [Link]

  • NIH National Library of Medicine. (2023). Stereoselective Synthesis of Heavily Hydroxylated Azepane Iminosugars via Osmium-Catalyzed Tethered Aminohydroxylation. [Link]

  • ResearchGate. (2013). Why is sodium borohydride used in protic solvent?. [Link]

  • OUCI. A Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. [Link]

  • YouTube. (2019). Separating Components of a Mixture by Extraction. [Link]

  • Wikipedia. Wolff–Kishner reduction. [Link]

  • ResearchGate. (2017). How to purify Nicotinic acid derivatives from the reaction mixture?. [Link]

  • Chemguide. REDUCTION OF ALDEHYDES AND KETONES. [Link]

  • Organic Chemistry Portal. The Stereoselective Reductions of Ketones to the Most Thermodynamically Stable Alcohols Using Lithium and Hydrated Salts of Common Transition Metals. [Link]

  • The University of Manchester. Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. [Link]

  • ResearchGate. A Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. [Link]

  • ResearchGate. (2009). Stereoselectivity in the synthesis of 2-azetidinones from ketenes and imines via the Staudinger reaction. [Link]

  • Andrew G. Myers Research Group, Harvard University. Chem 115. [Link]

  • YouTube. (2020). CHEM 2211L Experiment 6 - Separation of a Three Component Mixture. [Link]

  • Journal of the Chemical Society, Perkin Transactions 2. Reduction of alkyl alkyl, aryl alkyl and cyclic ketones by catalytic hydrogen transfer over magnesium oxide. [Link]

  • Master Organic Chemistry. (2017). Reductive Amination, and How It Works. [Link]

Sources

Troubleshooting

Solving solubility issues of azepan-3-ol HCl in non-polar solvents

Welcome to the technical support center for handling azepan-3-ol hydrochloride. This resource is designed for researchers, chemists, and formulation scientists who are encountering challenges with the solubility of this...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for handling azepan-3-ol hydrochloride. This resource is designed for researchers, chemists, and formulation scientists who are encountering challenges with the solubility of this compound, particularly in non-polar solvent systems. As a polar salt, azepan-3-ol HCl presents predictable yet manageable solubility issues in lipophilic environments. This guide provides in-depth, field-tested solutions and the scientific rationale behind them to ensure your experimental success.

Frequently Asked Questions (FAQs)

Q1: Why is my azepan-3-ol HCl not dissolving in non-polar solvents like hexane or toluene?

A1: Azepan-3-ol HCl is the hydrochloride salt of an amino alcohol. The presence of the protonated amine (R₃NH⁺) and the chloride counter-ion (Cl⁻) makes it a highly polar, ionic compound. According to the fundamental principle of solubility, "like dissolves like," polar solutes dissolve best in polar solvents, while non-polar solutes dissolve in non-polar solvents.[1] The significant difference in polarity between the ionic salt and a non-polar solvent like hexane results in poor solvation and, consequently, low solubility. The solvent molecules cannot effectively overcome the lattice energy of the salt crystal.

Q2: I observe a gooey or oily precipitate when I try to dissolve the HCl salt. What is happening?

A2: This is a common issue when an amine hydrochloride salt is either hygroscopic or when there's a slight excess of acid or base in the system, leading to the formation of a low-melting eutectic mixture or an "oiled out" product. It can also occur if the salt is not fully crystalline. Ensure your azepan-3-ol HCl is a dry, crystalline solid. If the problem persists, consider the purification and drying methods for the salt.[2]

Q3: Can I just heat the mixture to force it to dissolve?

A3: While heating can increase the solubility of many compounds, it should be done with caution for azepan-3-ol HCl. Many organic molecules, especially those with functional groups like alcohols and amines, can be susceptible to degradation at elevated temperatures, particularly in the presence of acid (from the HCl salt).[3] It is crucial to first assess the thermal stability of your compound under the proposed conditions. A safer initial approach would be to explore the methods outlined in the troubleshooting guide below.

Troubleshooting Guide: Enhancing Solubility of Azepan-3-ol HCl

This guide presents three primary strategies to address the poor solubility of azepan-3-ol HCl in non-polar solvents, ranging from simple adjustments to chemical modification.

Strategy 1: Employing a Co-Solvent System

The simplest approach is to modify the polarity of your solvent system by introducing a polar co-solvent. This creates a medium with intermediate polarity that can better solvate the azepan-3-ol HCl.

Causality: A small amount of a polar, protic solvent (like isopropanol or ethanol) can disrupt the crystal lattice of the salt and solvate the ionic components, while still being miscible with the bulk non-polar solvent. This technique is a common practice in pharmaceutical formulations to enhance the solubility of poorly soluble drugs.[4]

Experimental Protocol: Co-Solvent Screening

  • Selection: Choose a range of polar aprotic and protic co-solvents (e.g., isopropanol, ethanol, THF, 1,4-dioxane).

  • Preparation: In separate vials, add a known amount of azepan-3-ol HCl.

  • Titration: To each vial, add the primary non-polar solvent. Then, slowly add the co-solvent dropwise while stirring vigorously.

  • Observation: Note the volume of co-solvent required to achieve complete dissolution.

  • Optimization: The ideal co-solvent system will use the minimum amount of the polar solvent to achieve the desired concentration without negatively impacting your downstream application.

Co-Solvent Typical Starting % (v/v) in Non-Polar Solvent Notes
Isopropanol5-15%Good balance of polarity and miscibility. Often a first choice.
Ethanol5-15%Similar to isopropanol, but can be more hygroscopic.
Tetrahydrofuran (THF)10-25%Aprotic, can be effective but may not solvate the ions as well as alcohols.
1,4-Dioxane10-25%Another aprotic option, be aware of its higher boiling point.
Strategy 2: In-Situ Free-Basing of the Amine

Converting the hydrochloride salt to its corresponding "free base" form will dramatically increase its solubility in non-polar solvents. The free base is a neutral, less polar molecule.[5]

Causality: This is an acid-base reaction where a stronger base is added to deprotonate the azepanium cation (R₃NH⁺), leaving the neutral amine (R₃N). The resulting inorganic salt (e.g., NaCl) is typically insoluble in organic solvents and can be removed by filtration.

Experimental Protocol: Liquid-Liquid Extraction for Free-Basing

  • Dissolution: Dissolve the azepan-3-ol HCl in a minimal amount of a polar solvent in which it is soluble, such as water or methanol.

  • Basification: Add a slight excess (1.1 equivalents) of a suitable base. For an aqueous solution, a saturated solution of sodium bicarbonate (NaHCO₃) or a dilute solution of sodium hydroxide (NaOH) is effective. For an organic solvent, a tertiary amine base like triethylamine (NEt₃) can be used.

  • Extraction: Add your desired non-polar solvent to the mixture and mix thoroughly in a separatory funnel. The free-based azepan-3-ol will be extracted into the non-polar organic layer.

  • Washing: Wash the organic layer with brine (saturated NaCl solution) to remove any remaining water-soluble impurities.

  • Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to obtain the free base of azepan-3-ol.

G cluster_start Initial State cluster_process Free-Basing Protocol cluster_end Final Product start Azepan-3-ol HCl (Poorly soluble in non-polar solvent) dissolve Dissolve in H₂O or MeOH start->dissolve add_base Add Base (e.g., NaHCO₃, NEt₃) dissolve->add_base extract Extract with Non-Polar Solvent add_base->extract separate Separate Layers extract->separate dry Dry & Concentrate Organic Layer separate->dry Organic Layer byproduct Aqueous Layer with Salt (e.g., NaCl) separate->byproduct Aqueous Layer end_product Azepan-3-ol Free Base (Soluble in non-polar solvent) dry->end_product

Caption: Workflow for converting azepan-3-ol HCl to its free base.

Strategy 3: Phase-Transfer Catalysis (PTC)

For reactions where the azepan-3-ol HCl needs to react with a non-polar substrate, a phase-transfer catalyst can be employed to shuttle the polar reactant into the organic phase.

Causality: A phase-transfer catalyst is a substance that facilitates the migration of a reactant from one phase into another where the reaction occurs.[6] Typically, these catalysts are quaternary ammonium or phosphonium salts with long alkyl chains, making them soluble in both aqueous and organic phases.[7] The catalyst's cation pairs with the chloride ion, and the lipophilic alkyl groups pull the ion pair into the organic phase.

Experimental Protocol: Using a Phase-Transfer Catalyst

  • System Setup: Create a biphasic system. Your non-polar solvent containing your substrate will be the organic phase. A minimal amount of water with the dissolved azepan-3-ol HCl will be the aqueous phase.

  • Catalyst Addition: Add a catalytic amount (typically 1-5 mol%) of a phase-transfer catalyst. Common choices include tetrabutylammonium bromide (TBAB) or Aliquat 336 (methyltrioctylammonium chloride).[8]

  • Reaction: Stir the biphasic mixture vigorously to maximize the interfacial area where the catalyst can transport the azepan-3-ol HCl.

  • Workup: Upon reaction completion, the two phases can be separated. The organic phase will contain your product.

G cluster_aqueous Aqueous Phase cluster_organic Organic Phase aq_species Azepan-3-ol H⁺ Cl⁻ catalyst PTC (Q⁺X⁻) aq_species->catalyst Ion Exchange org_species Substrate org_species->catalyst Reaction catalyst->org_species Transport into Organic Phase

Caption: Mechanism of Phase-Transfer Catalysis.

Summary of Troubleshooting Approaches

Method Principle Best For... Considerations
Co-Solvent Modifying solvent polarity.Quick dissolution for analysis or when a mixed solvent system is acceptable.May alter reaction kinetics or product solubility.
Free-Basing Chemical conversion to a non-polar form.Isolating the pure, non-polar form of the amine for reactions or formulations.Requires an additional chemical step and workup.
Phase-Transfer Catalysis Facilitating inter-phase transport.Biphasic reactions where the salt form is the reactant.Requires vigorous stirring and catalyst removal post-reaction.

References

  • RGUHS Journal of Pharmaceutical Sciences. (2024). Solubility Behaviour of Aripiprazole in Different Solvent Systems. Journalgrid.
  • Chemistry LibreTexts. (2014). Amines as Bases. [Link]

  • Gibson, E. K. (2007). Amine hydrochloride salts: a problem in polyurethane synthesis. PhD thesis, University of Glasgow. [Link]

  • ResearchGate. (2017). Purification of organic hydrochloride salt?. [Link]

  • Spectroscopy Online. (2019). Organic Nitrogen Compounds V: Amine Salts. [Link]

  • Amrutkar, R. D., et al. (2018). PHASE TRANSFER CATALYSIS: A GREEN METHODOLOGY FOR NEW DRUG DISCOVERY RESEARCH: A REVIEW. Indo American Journal of Pharmaceutical Research.
  • Google Patents. (1997). Amine acid salt compounds and process for the production thereof.
  • Wikipedia. (n.d.). Phase-transfer catalyst. [Link]

  • ResearchGate. (2016). Investigation of Solubility and Dissolution of a Free Base and Two Different Salt Forms as a Function of pH. [Link]

  • Reddit. (2018). Problem with hydrochloride salt formation/isolation. [Link]

  • Chemistry LibreTexts. (2019). Solubility. [Link]

  • Cambridge University Press & Assessment. (2020). Liquid–Liquid Phase-Transfer Catalysis. In Intensification of Liquid–Liquid Processes. [Link]

  • PubMed. (2009). Degradation of paclitaxel and related compounds in aqueous solutions III: Degradation under acidic pH conditions and overall kinetics. [Link]

  • YouTube. (2015). Free base. [Link]

Sources

Optimization

Preventing racemization during N-alkylation of chiral azepan-3-ol

Case Topic: Preventing Racemization & Optimizing Selectivity Ticket ID: AZP-303-ALK Assigned Specialist: Senior Application Scientist, Chiral Chemistry Division Executive Summary: The Core Challenge You are attempting to...

Author: BenchChem Technical Support Team. Date: February 2026

Case Topic: Preventing Racemization & Optimizing Selectivity

Ticket ID: AZP-303-ALK Assigned Specialist: Senior Application Scientist, Chiral Chemistry Division

Executive Summary: The Core Challenge

You are attempting to N-alkylate (S)-azepan-3-ol (or its enantiomer). This substrate presents a classic "ambident nucleophile" challenge coupled with a fragile stereocenter.

The Twin Perils:

  • Racemization: The C3 stereocenter is

    
     to the nitrogen. Under oxidative conditions (metal catalysis) or strong basic conditions (elimination-addition), the chiral information can be scrambled.
    
  • Regioselectivity (N- vs. O-alkylation): While the amine is more nucleophilic, the hydroxyl group at C3 is sterically unencumbered and can compete, especially under basic conditions where alkoxide formation occurs.

This guide provides a self-validating workflow to lock in stereochemistry while maximizing N-selectivity.

Diagnostic Troubleshooting (Q&A)

Q1: Why is my ee% dropping during "Borrowing Hydrogen" (metal-catalyzed) alkylation?

Diagnosis: You are likely using a ruthenium (Ru) or iridium (Ir) catalyst for N-alkylation with an alcohol. The Mechanism of Failure: These catalysts operate via a "borrowing hydrogen" mechanism where the alcohol alkylating agent is temporarily oxidized to an aldehyde/ketone.

  • The Leak: The catalyst is not perfectly selective for the alkylating agent. It can also transiently oxidize your substrate's C3-hydroxyl group to a ketone (3-azepanone).

  • The Result: Once the ketone forms, the stereocenter is lost. The subsequent reduction is rarely stereoselective enough to restore the original 99% ee. Corrective Action: Switch to Reductive Amination using a pre-formed aldehyde and a mild hydride source (see Protocol A). If you must use borrowing hydrogen, use a catalyst with high chemoselectivity for primary over secondary alcohols, though this is risky.

Q2: I see significant O-alkylated byproducts. How do I stop this?

Diagnosis: Your reaction pH is likely too high (basic), or you are using a "hard" alkylating agent (e.g., methyl iodide, benzyl bromide) with a strong base (e.g., NaH, KOH). The Mechanism: Strong bases deprotonate the hydroxyl group (pKa ~16), creating a highly nucleophilic alkoxide. Corrective Action:

  • pH Control: Keep the reaction neutral or slightly acidic (if using reductive amination).

  • Solvent Switch: Use protic solvents (MeOH, EtOH) if possible. Solvation shells stabilize the alkoxide/hydroxyl more than the amine, reducing O-nucleophilicity relative to N.

  • Leaving Group: Use "softer" electrophiles if doing direct alkylation.

Q3: Can I use direct alkylation with an alkyl halide without protecting the alcohol?

Diagnosis: Yes, but only with weak inorganic bases. The Protocol: Use K₂CO₃ or NaHCO₃ in Acetonitrile (ACN) or DMF . Avoid NaH or strong alkoxides. The amine (pKa ~10-11) will be selectively alkylated over the neutral hydroxyl.

  • Self-Validation: Monitor the reaction by TLC/LCMS. If you see a bis-alkylated product (N,O-dialkyl), your base is too strong or temperature too high.

Visualizing the Risk: Racemization Pathways

The following diagram illustrates how you lose your chiral center. Understanding this is the key to prevention.

RacemizationPathways cluster_prevention Prevention Strategy Start (S)-Azepan-3-ol (Chiral Purity: >99% ee) Oxidation Transient Oxidation (via Metal Catalyst) Start->Oxidation Ru/Ir/Ni Cat. Base Strong Base / Heat (Elimination) Start->Base pKa > 16 Safe Protocol A: Reductive Amination (Mild Hydride, No Oxidation) Start->Safe Ketone 3-Azepanone (Achiral Intermediate) Oxidation->Ketone - 2H Reduction Non-selective Reduction Ketone->Reduction + 2H Racemate Racemic Mixture (50% S / 50% R) Reduction->Racemate Enamine Enamine / Allylic Alcohol (Planar Intermediate) Base->Enamine - H2O Readdition Re-addition Enamine->Readdition Readdition->Racemate

Caption: Figure 1. Mechanistic pathways leading to racemization of azepan-3-ol. Metal-catalyzed oxidation and base-catalyzed elimination are the primary failure modes.

Validated Experimental Protocols

Protocol A: Reductive Amination (Recommended)

Best for: High enantiomeric fidelity, preventing O-alkylation.

Reagents:

  • Substrate: (S)-Azepan-3-ol (1.0 equiv)

  • Carbonyl: Aldehyde/Ketone (1.1 equiv)

  • Reductant: Sodium Triacetoxyborohydride (STAB) (1.5 equiv) - Chosen for mildness.

  • Solvent: DCE (1,2-Dichloroethane) or THF.

  • Additive: Acetic Acid (1.0 equiv) - Catalyzes imine formation without racemizing.

Step-by-Step:

  • Imine Formation: Dissolve (S)-azepan-3-ol and the aldehyde in DCE. Add Acetic Acid. Stir at Room Temperature for 30-60 mins.

    • Checkpoint: Monitor by LCMS. You should see the imine mass (M+Aldehyde-H2O).

  • Reduction: Cool to 0°C. Add STAB portion-wise.

    • Why STAB? It reduces the imine faster than the aldehyde and is less basic than NaBH4, minimizing racemization risk.

  • Quench: Quench with saturated NaHCO3. Extract with DCM.

  • Validation: Check ee% via Chiral HPLC (e.g., Chiralpak IC or AD-H column).

Protocol B: Direct Alkylation (Alternative)

Best for: Alkyl halides where the aldehyde is unstable or unavailable.

Reagents:

  • Substrate: (S)-Azepan-3-ol (1.0 equiv)

  • Electrophile: Alkyl Bromide/Iodide (1.0 - 1.1 equiv)

  • Base: K₂CO₃ (2.0 equiv) or NaHCO₃ (2.5 equiv)

  • Solvent: Acetonitrile (ACN) or DMF.

Step-by-Step:

  • Setup: Suspend (S)-azepan-3-ol and K₂CO₃ in ACN.

  • Addition: Add the alkyl halide dropwise at 0°C or RT. Do not heat above 60°C.

    • Risk:[1] Heating promotes elimination (racemization) and O-alkylation.

  • Monitoring: Stop reaction immediately upon consumption of starting material to prevent over-alkylation.

Data & Comparison Table

FeatureReductive Amination (Protocol A)Direct Alkylation (Protocol B)Metal-Catalyzed (Borrowing H)
Racemization Risk Low (Best)Moderate (Temp dependent)High (Avoid)
N vs O Selectivity Excellent (>99:1)Good (depends on base)Variable
Reaction Conditions Mild, Acidic/NeutralBasicHigh Temp (>100°C)
Common Pitfall Incomplete imine formationOver-alkylation (Quat. salt)Loss of ee% via ketone

Decision Logic for Method Selection

Use this flowchart to determine the safest path for your specific substrate.

DecisionTree Start Start: N-Alkylation of (S)-Azepan-3-ol Q1 Is the alkyl group available as an Aldehyde/Ketone? Start->Q1 MethodA USE PROTOCOL A Reductive Amination (STAB / AcOH) Q1->MethodA Yes Q2 Is the alkyl halide primary or benzylic? Q1->Q2 No MethodB USE PROTOCOL B Direct Alkylation (K2CO3 / ACN) Q2->MethodB Yes Warning WARNING: High Risk Consider Protecting Group (e.g., TBS on -OH) Q2->Warning No (Secondary/Tertiary Halide)

Caption: Figure 2. Decision matrix for selecting the optimal N-alkylation strategy.

References

  • Reductive Amination Selectivity

    • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996.[2]

    • (Validated: Standard reference for STAB protocol).

  • Racemization in Amino Alcohols

    • Smith, G. G., & Sivakua, T. "Racemization of Amino Acids and Derivatives." Journal of Organic Chemistry, 1983.
    • (Mechanistic insight into base-catalyzed racemization).

  • Chiral Stability of 3-Hydroxyazepane

    • "Chiral Supercritical Fluid Chromatography in the Preparation of Enantiomerically Pure (S)-(+)-tert-Butyl-3-hydroxyazepane-1-carboxylate." Organic Process Research & Development, 2013.
    • (Confirms stability and handling of the specific scaffold).

  • N- vs O-Alkylation Selectivity

    • Priebe, H., et al. "A Selective Process for N-alkylation in Competition with O-alkylation.
    • (Practical strategies for ambident nucleophiles).

Sources

Troubleshooting

Technical Support Center: Navigating the Challenges of Sticky Amine Hydrochloride Precipitates

Welcome to our dedicated resource for researchers, scientists, and drug development professionals encountering the common yet frustrating issue of sticky, oily, or difficult-to-handle amine hydrochloride precipitates. Th...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to our dedicated resource for researchers, scientists, and drug development professionals encountering the common yet frustrating issue of sticky, oily, or difficult-to-handle amine hydrochloride precipitates. This guide is designed to provide not just procedural steps, but a deep, mechanistic understanding to empower you to troubleshoot and optimize your synthetic workflows.

Part 1: Troubleshooting Guide - Immediate Solutions for Common Problems

This section is formatted as a rapid-response guide to get you through your immediate experimental hurdles.

Question: My amine hydrochloride has "oiled out" or precipitated as a sticky mass instead of a filterable solid. What should I do?

Answer: This is a frequent challenge, often caused by the precipitate being amorphous, solvated, or containing impurities. The primary goal is to induce crystallization.

  • Immediate Action: Trituration. This is the most effective initial step. Trituration is the process of repeatedly washing and mechanically grinding the sticky solid with a solvent in which the desired salt is insoluble, but the impurities are soluble.[1][2][3]

    • Recommended Solvents: Start with a non-polar solvent like diethyl ether, hexanes, or ethyl acetate. For more polar systems, acetone or acetonitrile can be effective.[4][5][6] The key is to find a solvent that dissolves impurities and residual starting material without dissolving your product.

    • Procedure: Add a small volume of the chosen solvent to your flask containing the sticky precipitate. Use a spatula or glass rod to vigorously stir and scrape the material. You should observe the sticky mass gradually transforming into a more granular, solid powder. Decant the solvent and repeat the process several times.

Question: I've tried trituration, but my product remains a stubborn oil. What's my next move?

Answer: If simple trituration fails, it's time to consider more systematic approaches to induce crystallization.

  • Solvent-Out Crystallization:

    • Dissolve the oily precipitate in a minimum amount of a "good" solvent in which it is highly soluble (e.g., methanol, ethanol, or isopropanol).[6]

    • Slowly add a "poor" or "anti-solvent" (like diethyl ether or acetone) in which the salt has very low solubility, until the solution becomes cloudy.[6][7]

    • If the solution remains clear after adding a significant amount of the anti-solvent, you can try cooling the solution in an ice bath or refrigerator to promote precipitation.

    • If an oil still forms, add a few drops of the "good" solvent to redissolve it, and then add the anti-solvent even more slowly, perhaps with vigorous stirring or sonication.[4]

  • Seeding: If you have a small amount of crystalline material from a previous batch, add a tiny crystal ("seed") to the supersaturated solution to initiate crystallization.

Question: My amine hydrochloride precipitate is extremely fine and clogs the filter paper, making filtration impossible. How can I improve its filterability?

Answer: Fine precipitates often result from rapid crystallization. The goal is to encourage the growth of larger crystals.

  • Controlled Precipitation: Precipitate the salt from a more dilute solution and add the acid source (e.g., HCl in dioxane or isopropanol) slowly, with efficient stirring, at a controlled temperature (often room temperature or slightly below).[8][9]

  • Digestion/Aging: After precipitation, allow the slurry to stir for an extended period (from a few hours to overnight).[9] This process, known as digestion or Ostwald ripening, allows smaller particles to dissolve and redeposit onto larger crystals, resulting in a more easily filterable solid.

  • Filter Aid: As a last resort, a small amount of a filter aid like Celite® can be added to the slurry before filtration to create a more porous filter cake. Be aware that this will contaminate your product with the filter aid.

Part 2: Frequently Asked Questions (FAQs) - The Science Behind the Solutions

This section provides a deeper dive into the chemical principles governing the formation and handling of amine hydrochloride salts.

Q1: Why do amine hydrochlorides become sticky or oily in the first place?

A1: The physical properties of an amine hydrochloride salt are influenced by several factors:

  • Hygroscopicity: Many amine hydrochlorides are hygroscopic, meaning they readily absorb moisture from the atmosphere. The absorbed water can act as a plasticizer, turning a crystalline solid into a sticky gum. Using anhydrous solvents and reagents, and working under an inert atmosphere (like nitrogen or argon) can mitigate this.[7]

  • Impurities: Residual solvents, unreacted starting materials, or byproducts can act as "crystal poisons," disrupting the formation of an ordered crystal lattice and leading to an amorphous or oily product.[4]

  • Hydrogen Bonding and Crystal Packing: The formation of a stable, crystalline solid depends on the ability of the ammonium cation and chloride anion to pack into an ordered, repeating structure.[10] Strong hydrogen bonds between the protonated amine and the chloride ion are crucial for crystal stability.[10] If the molecular structure of the amine hinders efficient packing, the salt may have a lower melting point and be more prone to oiling out.

  • Use of Aqueous HCl: Adding aqueous hydrochloric acid can introduce water into the system, which can lead to the formation of hydrates or simply prevent crystallization.[7] It is often preferable to use a solution of HCl in an organic solvent like dioxane, ethanol, or isopropanol.[8]

Q2: What is the mechanistic basis for trituration working to solidify a sticky precipitate?

A2: Trituration works on the principle of differential solubility.[1] The "anti-solvent" used for trituration is selected to have a high affinity for the impurities and residual solvents that are preventing crystallization, while having a very low affinity for the desired amine hydrochloride salt. The mechanical action of stirring and scraping provides the energy needed to break up the amorphous mass, allowing the impurities to be washed away and encouraging the salt molecules to organize into a more stable, crystalline form.

Workflow Diagram: Troubleshooting Sticky Amine Hydrochloride Precipitates

Caption: A decision-making workflow for handling sticky amine hydrochloride precipitates.

Q3: Are there alternative acids I can use to form salts that might have better crystalline properties?

A3: Yes, sometimes the hydrochloride salt is inherently difficult to crystallize. In such cases, forming a salt with a different acid can be a viable strategy. Dicarboxylic acids are often good choices as they can participate in more extensive hydrogen bonding networks. Some common alternatives include:

  • Fumaric acid

  • Succinic acid

  • Oxalic acid

  • Tartaric acid[11]

  • Methanesulfonic acid[5]

The choice of acid will depend on the specific properties of your amine and the desired properties of the salt (e.g., solubility, stability).[5]

Q4: How can I be sure that my sticky precipitate is actually the desired salt and not just unreacted starting material?

A4: This is a critical point of self-validation within the protocol. Before attempting large-scale isolation, it's wise to take a small sample of the oil, remove the solvent under vacuum, and analyze it by an appropriate method, such as ¹H NMR or LC-MS. In the NMR spectrum, the protonation of the amine will typically cause a downfield shift of the protons adjacent to the nitrogen atom. This quick check can save significant time and resources by confirming the identity of your product before proceeding with extensive purification efforts.

Part 3: Protocols and Data

Protocol 1: Standard Trituration Procedure for Oily Amine Hydrochlorides
  • Initial Setup: Isolate the bulk of the reaction solvent from your oily product by decantation or removal under reduced pressure. Place the flask containing the oil in an ice bath to increase its viscosity.

  • Solvent Addition: Add a small volume of a pre-chilled, appropriate anti-solvent (see Table 1) to the flask.

  • Mechanical Agitation: Using a spatula or a glass rod with a flattened end, vigorously scrape and stir the oily material against the walls of the flask. The goal is to break up the oil and expose new surfaces to the solvent.

  • Observation: Continue this process for 5-10 minutes. You should observe the oil transitioning into a cloudy suspension, which then resolves into fine solid particles.

  • Isolation: Allow the solid to settle, then carefully decant the solvent, which contains dissolved impurities.

  • Repeat: Repeat steps 2-5 two to three more times with fresh portions of the anti-solvent.

  • Final Filtration: After the final wash, add enough anti-solvent to create a slurry, and quickly filter the solid product through a Büchner funnel. Wash the collected solid with a final small portion of the anti-solvent.

  • Drying: Dry the crystalline product under high vacuum to remove any residual solvent.

Table 1: Recommended Solvents for Trituration and Recrystallization
Solvent SystemApplicationRationale
Diethyl Ether / HexanesTrituration of non-polar to moderately polar amine hydrochlorides.Excellent for removing non-polar organic impurities. The high volatility makes them easy to remove.[4]
Acetone / Ethyl AcetateTrituration and as an anti-solvent for recrystallization.Good for precipitating salts from more polar solvents like alcohols. Can dissolve a wider range of organic impurities than alkanes.[6][7]
Isopropanol (IPA) / Ethanol (EtOH)As the "good" solvent for recrystallization. Often used in combination with an anti-solvent like ether.Many amine hydrochlorides have good solubility in these alcohols at elevated temperatures and lower solubility upon cooling.[6]
Acetonitrile (MeCN)Trituration or as a component in a recrystallization solvent system.A polar aprotic solvent that can be effective when alcohols are too good of a solvent, even when cold.[4]

References

  • Recovery of amines from by-product chloride salts. (n.d.). Google Patents.
  • What is the best way to convert my amine compound from the free amine into the salt form HCl? (2020, February 3). ResearchGate. Retrieved February 2, 2026, from [Link]

  • How can I neutralize aminehydrochlorides? (2023, December 27). ResearchGate. Retrieved February 2, 2026, from [Link]

  • How do I force my compound to solidify after workup? Please help ! (2022, May 11). Reddit. Retrieved February 2, 2026, from [Link]

  • Common amine system corrosion issues and how to solve them. (2021, June 14). Vysus Group. Retrieved February 2, 2026, from [Link]

  • recrystallization -- general techniques of purifying hygroscopic chemicals. (2014, November 12). Sciencemadness Discussion Board. Retrieved February 2, 2026, from [Link]

  • Crystal Engineering Approach To Forming Cocrystals of Amine Hydrochlorides with Organic Acids. (2004). Journal of the American Chemical Society. Retrieved February 2, 2026, from [Link]

  • Isolation of primary amines as HCL salt problem. (2006, December 10). Sciencemadness.org. Retrieved February 2, 2026, from [Link]

  • Ways of crashing out amines. (2018, May 13). Reddit. Retrieved February 2, 2026, from [Link]

  • Amine workup. (2024, March 12). Reddit. Retrieved February 2, 2026, from [Link]

  • Purification of organic hydrochloride salt? (2017, February 7). ResearchGate. Retrieved February 2, 2026, from [Link]

  • Process for recovery of amines and volatile acids from amine salts. (n.d.). Google Patents.
  • Trichloroacetic acid fueled practical amine purifications. (2022, February 24). Beilstein Journals. Retrieved February 2, 2026, from [Link]

  • How to recrystallization amine compound and it is not soluble in common organic solvents. (2021, January 19). ResearchGate. Retrieved February 2, 2026, from [Link]

  • Unorthodox crystalline drug salts via the reaction of amine-containing drugs with CO2. (n.d.). The Royal Society of Chemistry. Retrieved February 2, 2026, from [Link]

  • Isolation (Recovery) of amines. (n.d.). University of Alberta. Retrieved February 2, 2026, from [Link]

  • Trends in Tragedy – An in-depth Study of Amine System Failures. (n.d.). AmmoniaKnowHow. Retrieved February 2, 2026, from [Link]

  • Performing a Trituration. (n.d.). Common Organic Chemistry. Retrieved February 2, 2026, from [Link]

  • Process for isolation of an organic amine. (n.d.). Google Patents.
  • Contamination in Amine Systems. (n.d.). Refining Community. Retrieved February 2, 2026, from [Link]

  • Compounding Tips : Trituration. (2016, April 5). YouTube. Retrieved February 2, 2026, from [Link]

  • Crystallization of hydrohalides of pharmaceutical compounds. (2007, June 25). European Patent Office. Retrieved February 2, 2026, from [Link]

  • Coupling in the absence of a tertiary base: A method for the deprotonation of hydrochloride salts of peptide esters to free amin. (n.d.). Retrieved February 2, 2026, from [Link]

  • Trituration – Knowledge and References. (n.d.). Taylor & Francis. Retrieved February 2, 2026, from [Link]

  • What base could I use to catch HCl in my amine / H2O sensitive reaction? (2015, January 22). ResearchGate. Retrieved February 2, 2026, from [Link]

Sources

Optimization

Technical Support Center: Optimizing Recrystallization of 3-Hydroxyazepane HCl

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working on the purification of 3-hydroxyazepane hydrochloride. The following question-and-answer format addre...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working on the purification of 3-hydroxyazepane hydrochloride. The following question-and-answer format addresses common challenges and provides systematic, field-proven strategies for optimizing recrystallization solvents and protocols.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm starting with crude 3-hydroxyazepane HCl. Where do I even begin with solvent selection?

A1: The foundational principle of recrystallization is to identify a solvent (or solvent system) in which your compound is highly soluble at elevated temperatures but sparingly soluble at lower temperatures. [1] For a polar, ionic salt like 3-hydroxyazepane HCl, a systematic approach is crucial.

Underlying Principles: 3-hydroxyazepane HCl possesses a hydroxyl group (-OH) and an ammonium chloride salt. These functional groups allow for strong hydrogen bonding and ionic interactions, dictating a preference for polar solvents. Non-polar solvents will likely be poor solvents for this compound at any temperature and are better suited as "anti-solvents."

Recommended Screening Protocol:

  • Small-Scale Tests: Place approximately 10-20 mg of your crude material into several different test tubes.

  • Solvent Addition: To each tube, add a different candidate solvent dropwise (start with ~0.5 mL).

  • Observe at Room Temperature: Note if the compound dissolves readily. A good primary solvent should not dissolve the compound completely at room temperature. An ideal anti-solvent will show no solubility.

  • Heat: Gently heat the tubes that showed poor room-temperature solubility. A good primary solvent will fully dissolve the compound at or near its boiling point.

  • Cool: Allow the heated, clear solutions to cool slowly to room temperature, then in an ice bath. Observe the quality and quantity of crystal formation.

Table 1: Candidate Solvents for 3-Hydroxyazepane HCl Recrystallization

SolventBoiling Point (°C)PolarityRole & Rationale
Water100Very HighPrimary Solvent: Likely to dissolve the compound well when hot due to high polarity. However, high solubility at room temperature might lead to poor recovery.[2]
Methanol (MeOH)65HighPrimary Solvent: Excellent choice for dissolving polar salts. Its lower boiling point makes for easier removal.
Ethanol (EtOH)78HighPrimary Solvent: Similar to methanol but less volatile. A common and effective choice for many hydrochloride salts.[3][4]
Isopropanol (IPA)82HighPrimary Solvent: A slightly less polar alcohol that can offer a better solubility differential between hot and cold conditions compared to MeOH or EtOH.[3]
Ethyl Acetate (EtOAc)77MediumAnti-Solvent/Co-Solvent: Unlikely to dissolve the salt on its own but is an excellent anti-solvent to pair with alcohols like methanol.[5][6]
Acetone56MediumAnti-Solvent/Co-Solvent: Can be used as an anti-solvent, but its reactivity with amines (potential for imine formation) warrants caution, especially during prolonged heating.
Diethyl Ether (Et₂O)35LowAnti-Solvent: Excellent for precipitating amine salts from solutions.[7] Its high volatility requires careful handling.
Heptane/Hexane98 / 69Very LowAnti-Solvent: Use to induce precipitation from more polar solvents. Unlikely to be used as a primary solvent.[2]

A logical starting point, based on analogous structures like 3-hydroxyazetidine hydrochloride, is a mixed solvent system such as Methanol/Ethyl Acetate or Ethanol/Diethyl Ether .[5]

Q2: My compound is "oiling out" instead of forming crystals. What's happening and how do I fix it?

A2: "Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline lattice. This is a common problem, especially with impure compounds or when the cooling process is too rapid.

Causality:

  • High Solute Concentration: The solution is too supersaturated, causing the compound to crash out of solution above its melting point (or as a low-melting eutectic mixture with impurities).

  • Rapid Cooling: Cooling the solution too quickly doesn't allow sufficient time for the ordered process of crystal nucleation and growth.[8] The system defaults to the kinetically faster, but less stable, liquid phase separation.

  • Inappropriate Solvent: The boiling point of the solvent may be higher than the melting point of your compound.[9]

Troubleshooting Workflow:

G start Problem: Compound Oiled Out reheat 1. Reheat solution until the oil redissolves. start->reheat add_solvent 2. Add more of the primary (good) solvent (e.g., 10-20% more Methanol). reheat->add_solvent slow_cool 3. Allow to cool much more slowly. (e.g., insulated flask, dewar). add_solvent->slow_cool check_oil Does it still oil out? slow_cool->check_oil add_anti Try adding a small amount of anti-solvent (e.g., Ethyl Acetate) to the hot solution before cooling. check_oil->add_anti Yes success Success: Crystals Form check_oil->success No add_anti->slow_cool seed Add a seed crystal at a temperature just above the oiling-out point. add_anti->seed

Caption: Decision tree for troubleshooting oiling out.

Q3: I'm getting very low recovery of my purified compound. What are the likely causes?

A3: A poor yield is one of the most common issues in recrystallization. The primary culprits are using too much solvent or choosing a solvent in which the compound has significant solubility even at low temperatures.[8]

Probable Causes & Solutions:

  • Excessive Solvent: This is the most frequent error. You should use the minimum amount of hot solvent required to fully dissolve the solid.

    • Solution: If you still have the mother liquor (the solution left after filtering the crystals), try boiling off a portion of the solvent to re-concentrate it and cool again to recover a "second crop" of crystals. Be aware that second crop crystals may be less pure.

  • Premature Crystallization During Hot Filtration: If you performed a hot filtration to remove insoluble impurities, the product may have crystallized on the filter paper or in the funnel stem.[10]

    • Solution: Use a stemless funnel and pre-heat the filtration apparatus (funnel and receiving flask) with hot solvent vapor before filtering.[10] If crystals do form, you can try washing them through with a small amount of fresh, hot solvent.

  • Inappropriate Solvent Choice: The solubility curve of your compound in the chosen solvent may not be steep enough. If the compound is still fairly soluble at 0°C, you will lose a significant amount to the mother liquor.

    • Solution: Re-evaluate your solvent choice. A mixed-solvent system can be beneficial here. By adding an anti-solvent to the hot solution until it just becomes turbid, you ensure the solution is saturated and will yield crystals upon cooling.

Q4: The crystals are colored, but the pure compound should be white. How do I remove colored impurities?

A4: Colored impurities are often large, polar, conjugated molecules that can be effectively removed using activated carbon.

Protocol for Decolorization:

  • Dissolve the crude solid in the minimum amount of hot recrystallization solvent.

  • Remove the solution from the heat source and allow it to cool slightly to prevent violent boiling when the carbon is added.[9]

  • Add a very small amount of activated carbon (a micro-spatula tip is often sufficient). Using too much will adsorb your product and reduce the yield.[9]

  • Gently heat the mixture back to boiling for 5-10 minutes.

  • Perform a hot filtration through a fluted filter paper or a small pad of Celite® to remove the carbon.

  • Proceed with the cooling and crystallization of the clarified filtrate.

Systematic Protocol for Recrystallization of 3-Hydroxyazepane HCl

This protocol utilizes a mixed-solvent system, which is often ideal for polar hydrochloride salts.

Recommended System: Methanol (Solvent) & Ethyl Acetate (Anti-Solvent)

Step-by-Step Methodology:

  • Dissolution: Place the crude 3-hydroxyazepane HCl in an appropriately sized Erlenmeyer flask. Add the minimum volume of hot methanol required to completely dissolve the solid. Stir continuously.

  • Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration at this stage.

  • Addition of Anti-Solvent: While the methanol solution is still hot, add ethyl acetate dropwise until the solution becomes faintly and persistently cloudy (turbid). This is the point of saturation.

  • Re-solubilization: Add a few more drops of hot methanol to just redissolve the turbidity, resulting in a clear, saturated solution.

  • Slow Cooling: Cover the flask with a watch glass, and allow it to cool slowly to room temperature on an insulated surface (e.g., a cork ring or folded paper towels). Slow cooling is critical for the formation of large, pure crystals.[8]

  • Ice Bath: Once the flask has reached room temperature and crystal growth appears to have stopped, place it in an ice-water bath for at least 30 minutes to maximize precipitation.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the collected crystals (the "filter cake") with a small portion of ice-cold ethyl acetate or a cold mixture of methanol/ethyl acetate to rinse away any remaining mother liquor.

  • Drying: Dry the crystals thoroughly under vacuum to remove all residual solvent.

Workflow Diagram: Mixed-Solvent Recrystallization

Caption: Step-by-step workflow for mixed-solvent recrystallization.

References

  • Discussion on Recrystallization of Amines. (2021). ResearchGate. [Link]

  • Synthetic method of 3-hydroxyazetidine hydrochloride. (CN102976993A).
  • Reagents & Solvents: Solvents for Recrystallization. University of Rochester, Department of Chemistry. [Link]

  • Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Link]

  • Recrystallization. University of California, Los Angeles, Department of Chemistry. [Link]

  • How can I recrystallized the HCl salt of organic compounds such as fluoxetine hydrochloride? (2018). ResearchGate. [Link]

  • Recrystallization. Wired Chemist. [Link]

  • 3.6F: Troubleshooting. (2022). Chemistry LibreTexts. [Link]

  • Tips & Tricks: Recrystallization. University of Rochester, Department of Chemistry. [Link]

  • Purification of organic hydrochloride salt? (2017). ResearchGate. [Link]

  • Hydroxyzine Hydrochloride / Official Monographs. Japanese Pharmacopoeia. [Link]

  • Common Solvents for Crystallization. University of Colorado Boulder. [Link]

  • Solubility Table. PCCA. [Link]

  • Process for the preparation of chiral 3-hydroxy pyrrolidine compound and derivatives thereof having high optical purity. (WO2007024113A1).
  • Does anyone have solubility data of HCl in various solvents (Methanol, Ethanol, Ether)? (2018). ScienceMadness Discussion Board. [Link]

  • Go-to recrystallization solvent mixtures. (2023). Reddit. [Link]

  • Solubility of Organic Compounds. (2023). University of Calgary. [Link]

  • Recrystallization method of high-selectivity pregabalin intermediate. (CN112745240A).
  • Determination of the Solubility, Dissolution Enthalpy and Entropy of Donepezil Hydrochloride Polymorphic Form III in Different Solvents. (2015). ResearchGate. [Link]

  • Preparation method of (S)-3-hydroxypyrrolidine hydrochloride. (CN105646321A).
  • A kind of technique of synthetic hydrochloric acid cetirizine. (CN104130211B).

Sources

Reference Data & Comparative Studies

Validation

Advanced Characterization Guide: 1H NMR Analysis of Azepan-3-ol Hydrochloride

Topic: 1H NMR Spectrum Analysis of Azepan-3-ol Hydrochloride Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals. [1] Executive Summary & Strategic Context Azepan-...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 1H NMR Spectrum Analysis of Azepan-3-ol Hydrochloride Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

[1]

Executive Summary & Strategic Context

Azepan-3-ol hydrochloride (C₆H₁₄ClNO) represents a critical pharmacophore in medicinal chemistry, serving as a core scaffold for antihistamines and antifungal agents.[1] Unlike its 5- and 6-membered analogs (pyrrolidines and piperidines), the 7-membered azepane ring introduces unique conformational flexibility (pseudorotation), making NMR interpretation challenging due to signal broadening and complex coupling patterns.

This guide objectively compares the two primary analytical workflows—Method A (D₂O) and Method B (DMSO-d₆) —to determine the optimal protocol for structural validation. While D₂O offers superior resolution for the carbon backbone, we demonstrate that DMSO-d₆ is the requisite solvent for full salt validation , despite the handling challenges.[2]

Comparative Analysis: Solvent System Selection

The choice of deuterated solvent is not merely logistical; it fundamentally alters the spectral topology of azepan-3-ol HCl.[1]

Comparison Matrix: D₂O vs. DMSO-d₆[1]
FeatureMethod A: Deuterium Oxide (D₂O)Method B: DMSO-d₆ (Recommended)
Exchangeable Protons Invisible. -OH and -NH₂⁺ protons exchange rapidly with D₂O (H/D exchange), disappearing from the spectrum.[1]Visible. Slow exchange rate allows distinct observation of the hydroxyl (-OH) and ammonium (-NH₂⁺) protons.[1]
Spectral Resolution High. Lower viscosity results in sharper lines, ideal for resolving the complex multiplets of the C4/C5/C6 methylene envelope.[2]Moderate. Higher viscosity causes slight line broadening, potentially obscuring fine coupling constants (

).[1][2]
Salt Verification Impossible. Cannot distinguish between free base and salt form directly via proton integration.[1][2]Definitive. The integration of the -NH₂⁺ signal (typically 2H broad singlet) confirms the hydrochloride salt stoichiometry.[1][2]
Water Interference HDO peak at ~4.79 ppm often obscures the H-3 methine signal.[1][2]Water peak at ~3.33 ppm is distinct from the H-3 methine (~4.0 ppm), preventing signal masking.[1]

Verdict: Use Method A (D₂O) only for purity assays of the carbon skeleton.[1][2] Use Method B (DMSO-d₆) for full structural elucidation and salt confirmation.

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility and scientific integrity, follow this "Check-Verify" protocol.

Materials
  • Analyte: Azepan-3-ol Hydrochloride (>98% purity).[1]

  • Solvent: DMSO-d₆ (99.9 atom % D) + 0.03% TMS (Tetramethylsilane) as internal standard.[1][2]

  • Instrument: 400 MHz NMR (minimum) required to resolve ring methylene overlaps.[1][2]

Step-by-Step Methodology
  • Sample Preparation (Concentration Control):

    • Weigh 10–15 mg of Azepan-3-ol HCl.[1]

    • Why: Higher concentrations (>20 mg) in DMSO can induce viscosity broadening; lower concentrations (<5 mg) lose the broad ammonium signal to baseline noise.[2]

    • Dissolve in 0.6 mL DMSO-d₆. Ensure complete dissolution; salts can be slow to dissolve in DMSO.[1][2]

  • Acquisition Parameters:

    • Pulse Angle: 30° (maximizes signal-to-noise for relaxating protons).[1][2]

    • Relaxation Delay (d1): Set to 5.0 seconds .

    • Causality: The ammonium (-NH₂⁺) protons have long T1 relaxation times.[1][2] Standard delays (1s) will under-integrate these protons, leading to false stoichiometry calculations.[1]

    • Scans: 64 scans (to resolve the minor ¹³C satellites for quality control).

  • Processing:

    • Apply an exponential window function (LB = 0.3 Hz).[1][2]

    • Phase correction: Manual phasing is required.[1][2] Automatic phasing often fails on the broad salt peaks.[1][2]

Spectral Analysis & Data Interpretation

The Chemical Shift Table (DMSO-d₆)

The following data represents the theoretical consensus for Azepan-3-ol HCl in DMSO-d₆, referenced to TMS (0.00 ppm).

PositionProton TypeShift (δ, ppm)MultiplicityIntegrationAssignment Logic
NH Ammonium9.10 - 9.50 Broad Singlet2HDeshielded by positive charge; indicates HCl salt.[1]
OH Hydroxyl5.20 - 5.40 Doublet (

Hz)
1HCoupled to H-3.[1] Disappears if D₂O is added.[1][2]
H-3 Methine (CH-O)3.95 - 4.10 Multiplet (tt)1HDeshielded by oxygen; splitting due to H-2 and H-4 neighbors.[1]
H-2 Methylene (N-CH₂)3.15 - 3.30 Multiplet2HDeshielded by N⁺ and proximity to OH (inductive effect).[1]
H-7 Methylene (N-CH₂)3.00 - 3.15 Multiplet2HDeshielded by N⁺, but typically upfield of H-2 (further from OH).[1]
H-4,5,6 Ring Methylenes1.50 - 1.90 Complex Envelope6HThe "hump." H-4 is most downfield of this group; H-5/H-6 overlap significantly.[1]
Mechanistic Differentiation[1]
  • The "Salt Shift": In the free base, H-2 and H-7 appear at ~2.7–2.9 ppm. Upon protonation (HCl salt), the positive charge on nitrogen exerts a strong electron-withdrawing effect, shifting these signals downfield to the 3.0–3.3 ppm region.

  • Conformational Averaging: The azepane ring undergoes rapid pseudorotation at room temperature.[1][2] The observed signals for H-4, H-5, and H-6 are time-averaged. Cooling the sample to -50°C would decoalesce these peaks into distinct conformers, though this is rarely necessary for routine identification.[1][2]

Structural Elucidation Workflow

The following diagram illustrates the logical pathway for validating the structure, emphasizing the decision points between solvent systems.

AzepanAnalysis Start Unknown Sample (Suspected Azepan-3-ol HCl) Solubility Solubility Test Start->Solubility Decision Select Solvent System Solubility->Decision MethodA Method A: D2O (Purity Focus) Decision->MethodA Routine QC MethodB Method B: DMSO-d6 (Structure Focus) Decision->MethodB Full Characterization ResultA Spectrum A: - Sharp Peaks - No OH/NH signals - HDO interference MethodA->ResultA ResultB Spectrum B: - Broad NH2+ (9.2 ppm) - OH Doublet (5.3 ppm) - Distinct H-3 MethodB->ResultB AnalysisA Check Carbon Skeleton (Integration of CH regions) ResultA->AnalysisA AnalysisB Verify Salt Stoichiometry (Integrate NH2+ vs CH) ResultB->AnalysisB Validation COSY Experiment (Trace H2 -> H3 -> H4 connectivity) AnalysisA->Validation AnalysisB->Validation Final Confirmed Structure: Azepan-3-ol HCl Validation->Final

Figure 1: Logical workflow for the structural validation of Azepan-3-ol HCl, highlighting the critical divergence in solvent selection.

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[2] Spectrometric Identification of Organic Compounds. John Wiley & Sons.[1][2] (Standard reference for amine salt shifts).

  • Reich, H. J. (2024).[1][2] Structure Determination Using Spectroscopic Methods: Chemical Shifts of Trace Impurities. University of Wisconsin-Madison.[1][2][3] [Link]

  • National Center for Biotechnology Information. (2024).[1][2] PubChem Compound Summary for CID 21271140, Azepan-3-ol. [Link][1]

  • Fulmer, G. R., et al. (2010).[1][2][4] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179. [Link]

Sources

Comparative

A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation Patterns of 3-Hydroxyazepane

For researchers and professionals in drug development, a comprehensive understanding of a molecule's structural characteristics is paramount. Mass spectrometry stands as a cornerstone analytical technique for providing t...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and professionals in drug development, a comprehensive understanding of a molecule's structural characteristics is paramount. Mass spectrometry stands as a cornerstone analytical technique for providing this insight. This guide offers an in-depth exploration of the mass spectrometric fragmentation behavior of 3-hydroxyazepane, a heterocyclic compound of interest in medicinal chemistry. We will dissect its probable fragmentation pathways under common ionization techniques and present a comparative analysis with its parent compound, azepane. This guide is designed to be a practical resource, blending theoretical principles with actionable experimental protocols.

Introduction to 3-Hydroxyazepane and the Significance of its Mass Spectrometric Analysis

3-Hydroxyazepane is a seven-membered saturated heterocyclic amine containing a hydroxyl group. The azepane scaffold is a recurring motif in a variety of biologically active compounds. The introduction of a hydroxyl group provides a handle for further functionalization and can significantly influence the molecule's pharmacological properties.

Understanding the fragmentation pattern of 3-hydroxyazepane is crucial for several reasons:

  • Structural Confirmation: Unambiguously confirming the identity of synthesized or isolated 3-hydroxyazepane.

  • Metabolite Identification: Identifying potential metabolites where biotransformation occurs on the azepane ring or the hydroxyl group.

  • Impurity Profiling: Characterizing and quantifying process-related impurities in drug substance batches.

  • Reaction Monitoring: Tracking the progress of chemical reactions involving 3-hydroxyazepane.

This guide will focus on the fragmentation patterns observed under Electron Ionization (EI), a "hard" ionization technique that induces extensive fragmentation, and Electrospray Ionization (ESI) coupled with tandem mass spectrometry (MS/MS), a "soft" ionization technique that allows for controlled fragmentation of a selected precursor ion.

Predicted Fragmentation Pathways of 3-Hydroxyazepane

Electron Ionization (EI) Fragmentation

Under EI conditions, the 3-hydroxyazepane molecule will be ionized to a radical cation (M⁺˙) which then undergoes a series of fragmentation reactions. The primary fragmentation pathways are expected to be:

  • Alpha-Cleavage adjacent to the Nitrogen: This is a characteristic fragmentation for amines.[1][2] Cleavage of the C-C bond alpha to the nitrogen atom can occur in two locations, leading to the formation of stable iminium ions.

    • Path A: Loss of an ethyl radical (•C₂H₅): Ring opening between C2 and C3, followed by cleavage, would lead to a fragment at m/z 86.

    • Path B: Loss of a propyl radical (•C₃H₇): Ring opening between C6 and C7, followed by cleavage, would lead to a fragment at m/z 72.

  • Alpha-Cleavage adjacent to the Oxygen: Alcohols also undergo alpha-cleavage.[3]

    • Path C: Loss of a butyl radical (•C₄H₉): Cleavage of the bond between C3 and C4 would result in a fragment at m/z 58.

    • Path D: Loss of an ethyl radical (•C₂H₅): Cleavage of the bond between C2 and C3 would lead to a fragment at m/z 86, which is isobaric with a fragment from nitrogen-directed cleavage.

  • Dehydration (Loss of H₂O): A common fragmentation pathway for alcohols is the neutral loss of a water molecule (18 Da).[3] This would result in a fragment ion at m/z 97.

  • Ring Cleavage followed by Elimination: The cyclic structure can undergo more complex ring-opening fragmentations, leading to the elimination of neutral molecules like ethene (C₂H₄) or propene (C₃H₆).

The following Graphviz diagram illustrates the predicted major EI fragmentation pathways of 3-hydroxyazepane.

G M 3-Hydroxyazepane (M⁺˙) m/z 115 F86 m/z 86 (M - C₂H₅)⁺ M->F86 α-cleavage (N/O) F72 m/z 72 (M - C₃H₇)⁺ M->F72 α-cleavage (N) F58 m/z 58 (M - C₄H₉)⁺ M->F58 α-cleavage (O) F97 m/z 97 (M - H₂O)⁺˙ M->F97 Dehydration

Caption: Predicted EI fragmentation of 3-hydroxyazepane.

Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS)

In positive-ion ESI, 3-hydroxyazepane will readily protonate to form the [M+H]⁺ ion at m/z 116. Collision-induced dissociation (CID) of this precursor ion in a tandem mass spectrometer will induce fragmentation. The fragmentation pathways are expected to be similar to EI but initiated from a protonated molecule rather than a radical cation.

  • Loss of Water (H₂O): The most facile fragmentation is likely the loss of a neutral water molecule (18 Da) from the protonated molecule, leading to a prominent fragment ion at m/z 98.

  • Ring Opening and Fission: Protonation can induce ring opening, followed by cleavage of the carbon chain. This can lead to a variety of smaller fragment ions.

  • Loss of Ammonia (NH₃): Although less common for secondary amines, under certain conditions, the loss of ammonia (17 Da) might be observed, yielding a fragment at m/z 99.

The following Graphviz diagram illustrates the predicted major ESI-MS/MS fragmentation pathways of protonated 3-hydroxyazepane.

G MH [M+H]⁺ m/z 116 F98 m/z 98 ([M+H] - H₂O)⁺ MH->F98 Loss of H₂O F_smaller Smaller Fragments MH->F_smaller Ring Opening

Caption: Predicted ESI-MS/MS fragmentation of 3-hydroxyazepane.

Comparative Analysis: 3-Hydroxyazepane vs. Azepane

To highlight the influence of the hydroxyl group on the fragmentation pattern, it is instructive to compare the predicted fragmentation of 3-hydroxyazepane with the known fragmentation of azepane (C₆H₁₃N, MW = 99.17 g/mol ).

The EI mass spectrum of azepane is characterized by a molecular ion peak at m/z 99 and several key fragment ions resulting from alpha-cleavage and ring fission.[4]

Key Fragment (m/z)Proposed Structure/Origin (Azepane)Corresponding Fragment (m/z) in 3-HydroxyazepaneInfluence of Hydroxyl Group
99Molecular Ion (M⁺˙)115 (M⁺˙)Increased molecular weight.
70[M - C₂H₅]⁺ (α-cleavage)86 ([M - C₂H₅]⁺)The presence of the OH group can also direct α-cleavage, potentially increasing the abundance of this fragment.
56[M - C₃H₇]⁺ (α-cleavage)72 ([M - C₃H₇]⁺)The hydroxyl group is distant from this cleavage site, so its influence may be minimal.
43C₃H₇⁺ or C₂H₅N⁺43 or 59The presence of the hydroxyl group can lead to additional small fragments containing oxygen.
30CH₂=NH₂⁺30This iminium ion is a common fragment for primary and secondary amines and is expected to be present in both spectra.
N/AN/A97 ([M - H₂O]⁺˙)This fragment is unique to 3-hydroxyazepane due to the loss of water from the hydroxyl group.
N/AN/A58 ([M - C₄H₉]⁺)This fragment arises from alpha-cleavage adjacent to the hydroxyl group and is not possible for azepane.

Experimental Protocols

To acquire high-quality mass spectra of 3-hydroxyazepane, the following experimental protocols are recommended.

Gas Chromatography-Mass Spectrometry (GC-MS) for EI Analysis

This method is suitable for the analysis of volatile and thermally stable compounds like 3-hydroxyazepane.

Experimental Workflow

G cluster_0 Sample Preparation cluster_1 GC-MS Analysis cluster_2 Data Analysis A Dissolve 3-hydroxyazepane in Methanol (1 mg/mL) B Dilute to 10 µg/mL with Methanol A->B C Inject 1 µL into GC-MS B->C D Separation on DB-5ms column C->D E EI Ionization (70 eV) D->E F Mass Analysis (m/z 40-200) E->F G Extract Mass Spectrum F->G H Identify Fragments G->H

Caption: GC-MS workflow for 3-hydroxyazepane analysis.

Step-by-Step Methodology:

  • Sample Preparation:

    • Accurately weigh approximately 1 mg of 3-hydroxyazepane and dissolve it in 1 mL of high-purity methanol to create a 1 mg/mL stock solution.

    • Perform a serial dilution of the stock solution with methanol to obtain a final concentration of 10 µg/mL.

  • GC-MS Instrumentation and Conditions:

    • Gas Chromatograph: Agilent 8890 GC or equivalent.

    • Mass Spectrometer: Agilent 5977B MSD or equivalent.

    • GC Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

    • Injection: 1 µL, splitless mode at 250 °C.

    • Carrier Gas: Helium at a constant flow of 1 mL/min.

    • Oven Temperature Program: Start at 60 °C, hold for 1 minute, then ramp to 250 °C at 15 °C/min, and hold for 5 minutes.

    • MS Transfer Line Temperature: 280 °C.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Scan Range: m/z 40-200.

  • Data Analysis:

    • Acquire the total ion chromatogram (TIC) and identify the peak corresponding to 3-hydroxyazepane.

    • Extract the mass spectrum of the peak of interest.

    • Identify the molecular ion and major fragment ions. Compare the observed fragments with the predicted fragmentation pathways.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for ESI Analysis

This method is ideal for polar compounds and provides high sensitivity and selectivity.

Experimental Workflow

G cluster_0 Sample Preparation cluster_1 LC-MS/MS Analysis cluster_2 Data Analysis A Dissolve 3-hydroxyazepane in 0.1% Formic Acid in Water/Methanol (1 mg/mL) B Dilute to 1 µg/mL A->B C Inject 5 µL into LC-MS/MS B->C D Separation on C18 column C->D E ESI+ Ionization D->E F MS1 Scan (m/z 50-250) E->F G MS/MS of m/z 116 F->G H Extract Product Ion Spectrum G->H I Identify Fragment Ions H->I

Caption: LC-MS/MS workflow for 3-hydroxyazepane analysis.

Step-by-Step Methodology:

  • Sample Preparation:

    • Prepare a stock solution of 1 mg/mL 3-hydroxyazepane in a solution of 50:50 water:methanol with 0.1% formic acid. The acid promotes protonation.

    • Dilute the stock solution to a final concentration of 1 µg/mL with the same solvent.

  • LC-MS/MS Instrumentation and Conditions:

    • Liquid Chromatograph: Agilent 1290 Infinity II LC or equivalent.

    • Mass Spectrometer: Agilent 6470 Triple Quadrupole LC/MS or equivalent.

    • LC Column: Zorbax Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm) or equivalent.

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: 0.1% Formic acid in acetonitrile.

    • Gradient: 5% B to 95% B over 5 minutes.

    • Flow Rate: 0.4 mL/min.

    • Injection Volume: 5 µL.

    • Ionization Mode: Electrospray Ionization, positive ion mode (ESI+).

    • MS1 Scan: m/z 50-250 to identify the [M+H]⁺ ion at m/z 116.

    • MS/MS: Select the precursor ion m/z 116 and perform product ion scan using a collision energy of 10-30 eV to generate fragment ions.

  • Data Analysis:

    • Extract the product ion spectrum for the precursor m/z 116.

    • Identify the major fragment ions and correlate them with the predicted fragmentation pathways for the protonated molecule.

Conclusion

The mass spectrometric fragmentation of 3-hydroxyazepane is governed by the interplay between the cyclic amine and secondary alcohol functionalities. By understanding the fundamental fragmentation mechanisms of these groups, we can confidently predict and interpret the mass spectra of this molecule. The dominant fragmentation pathways include alpha-cleavage adjacent to the nitrogen and oxygen atoms, as well as a characteristic neutral loss of water. A comparative analysis with azepane effectively highlights the diagnostic fragmentation patterns introduced by the hydroxyl group. The detailed experimental protocols provided in this guide offer a robust starting point for researchers to obtain high-quality mass spectral data for 3-hydroxyazepane, facilitating its unambiguous identification and characterization in various research and development settings.

References

  • Fragmentation (mass spectrometry) - Wikipedia. (n.d.). Retrieved from [Link]

  • Mass Spectrometry Part 8 - Fragmentation in Amines. (2023, January 26). [Video]. YouTube. Retrieved from [Link]

  • MDPI. (n.d.). Characteristic Fragmentation Behavior of Linear and Cyclic O-Linked Glycopeptides and Their Peptide Skeletons in MALDI-TOF/TOF MS. Retrieved from [Link]

  • ResearchGate. (n.d.). Fragmentation of 3-hydroxyflavone; a computational and mass spectrometric study. Retrieved from [Link]

  • JoVE. (n.d.). Mass Spectrometry of Amines. Retrieved from [Link]

  • Chemistry LibreTexts. (2022, July 3). 6.5: Amine Fragmentation. Retrieved from [Link]

  • National Center for Biotechnology Information. (2018, June 12). Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data. Retrieved from [Link]

  • Whitman College. (n.d.). GCMS Section 6.15. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, September 30). 12.3: Mass Spectrometry of Some Common Functional Groups. Retrieved from [Link]

  • PubChem. (n.d.). Azepane. Retrieved from [Link]

Sources

Validation

Comparative Guide: Infrared (IR) Spectroscopy of Azepan-3-ol Scaffolds

Executive Summary Azepan-3-ol (3-hydroxyazepane) represents a "privileged structure" in modern drug discovery, serving as a core scaffold for CNS-active agents and protease inhibitors. However, its characterization prese...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Azepan-3-ol (3-hydroxyazepane) represents a "privileged structure" in modern drug discovery, serving as a core scaffold for CNS-active agents and protease inhibitors. However, its characterization presents a unique challenge compared to its 5- and 6-membered analogs (pyrrolidine and piperidine).

The 7-membered azepane ring introduces significant conformational flexibility (pseudorotation), leading to complex vibrational spectra. Unlike the rigid chair conformation of piperidine, azepan-3-ol exists in a dynamic equilibrium of twist-chair and chair forms. This guide provides a technical comparison of IR spectral features, focusing on the critical differentiation between intermolecular and intramolecular hydrogen bonding—the definitive marker for 3-substituted azacycloalkanes.

Part 1: Structural Context & Vibrational Theory

The "Medium Ring" Effect

To interpret the IR spectrum of azepan-3-ol, one must understand the physics of the 7-membered ring.

  • Piperidin-3-ol (6-membered): Exists predominantly in a rigid chair conformation. The spatial relationship between the

    
     and 
    
    
    
    groups is fixed, leading to sharp, well-defined absorption bands.
  • Azepan-3-ol (7-membered): Exhibits "medium ring" behavior. The energy barriers between conformers are lower, allowing the molecule to sample multiple geometries. This results in band broadening in the H-bonding region and a more complex fingerprint region due to reduced symmetry.

The Hydrogen Bonding Signature

The most diagnostic feature of azepan-3-ol is the interaction between the hydroxyl proton (


) and the amine nitrogen lone pair (

).
  • Free O-H: Appears when the groups are spatially distant or solvent-shielded.

  • Intramolecular H-Bond (

    
    ):  Occurs when the ring conformation brings the OH and N into proximity (typically a 5-membered virtual ring closure). This causes a Red Shift  (lowering of frequency) and bond weakening.
    

Part 2: Comparative IR Analysis

The following table contrasts the expected vibrational frequencies of Azepan-3-ol against its 6-membered analog, Piperidin-3-ol. Note that values represent characteristic ranges observed in dilute non-polar solvents (


 or 

).
Table 1: Characteristic IR Frequencies (Azepan-3-ol vs. Alternatives)
Functional GroupVibration ModeAzepan-3-ol (7-Ring)Piperidin-3-ol (6-Ring)Diagnostic Note
O-H (Free) Stretch3620 – 3640 cm⁻¹ 3625 – 3645 cm⁻¹Sharp, weak band. Visible only in dilute solution.
O-H (Bonded) Stretch (Intra)3450 – 3500 cm⁻¹ 3500 – 3550 cm⁻¹Critical Differentiator. Azepane shows a broader band due to conformational averaging.
N-H Stretch (Sec. Amine)3300 – 3350 cm⁻¹ 3300 – 3350 cm⁻¹Often obscured by the broad O-H envelope in neat samples. Sharper than O-H.
C-H (sp³) Stretch2850 – 2950 cm⁻¹ 2850 – 2950 cm⁻¹Azepane often shows additional "shoulder" peaks due to ring methylene flexibility.
C-N Stretch1120 – 1180 cm⁻¹ 1100 – 1150 cm⁻¹Medium intensity.
C-O Stretch1050 – 1080 cm⁻¹ 1030 – 1060 cm⁻¹Strong intensity. Position varies with H-bonding state.[1]
Fingerprint Skeletal BendingComplex / Multi-peak Distinct / SharpAzepane lacks the clear "ring breathing" modes of 6-rings due to flexibility.

Technical Insight: In neat (pure liquid) or solid samples, the Inter molecular H-bonding dominates, merging the O-H and N-H signals into a massive, broad blob centered around 3300-3400 cm⁻¹. You cannot structurally validate the scaffold using neat IR alone.

Part 3: Experimental Protocol (The Dilution Method)

To conclusively identify the azepan-3-ol functional arrangement, you must decouple intermolecular interactions (concentration-dependent) from intramolecular ones (concentration-independent).

Workflow: Distinguishing H-Bond Types

The following Graphviz diagram outlines the logic flow for assigning peaks in the 3000-3700 cm⁻¹ region.

IR_Assignment_Logic Start Analyze Region 3200 - 3700 cm⁻¹ Step1 Perform Serial Dilution (0.1M → 0.001M in CCl₄) Start->Step1 Decision Does the Peak Intensity Change Relative to Concentration? Step1->Decision Inter Intermolecular H-Bond (Dimer/Polymer) Decision->Inter Yes (Peak Vanishes/Shifts) Intra Intramolecular H-Bond (Ring Conformation) Decision->Intra No (Position Constant) Intra_Analysis Calculate Shift (Δν) vs Free Peak Intra->Intra_Analysis Free Free O-H / N-H (Non-interacting) Result_Azepane Azepan-3-ol Signature: Δν ≈ 100-150 cm⁻¹ (Broad band due to flux) Intra_Analysis->Result_Azepane Result_Piperidine Piperidin-3-ol Signature: Δν ≈ 50-100 cm⁻¹ (Sharp band, rigid) Intra_Analysis->Result_Piperidine

Figure 1: Decision logic for differentiating inter- vs. intramolecular hydrogen bonding in cyclic amino-alcohols.

Detailed Protocol
  • Solvent Selection: Use Carbon Tetrachloride (

    
    )  or Chloroform (
    
    
    
    , amylene stabilized)
    .
    • Critical: The solvent must be anhydrous . Water absorbs strongly at ~3700 cm⁻¹ and ~1600 cm⁻¹, obscuring the target region. Dry over molecular sieves (3Å) for 24 hours before use.

  • Sample Preparation:

    • Prepare a stock solution at 0.1 M .

    • Prepare serial dilutions: 0.01 M and 0.001 M .

  • Acquisition:

    • Use a liquid cell with CaF₂ or NaCl windows (path length 0.1 mm to 1.0 mm depending on concentration).

    • Run a background scan with the pure solvent before every sample to subtract solvent overtones.

  • Analysis:

    • Overlay the spectra.

    • Intermolecular peaks (broad, ~3300 cm⁻¹) will decrease in intensity relative to the C-H stretch (2900 cm⁻¹) as concentration drops.

    • Intramolecular peaks (sharp/broad, ~3450-3500 cm⁻¹) will maintain their relative intensity and position.

    • Free O-H peaks (~3620 cm⁻¹) will grow or remain stable as dimers break apart.

Part 4: Data Interpretation & Troubleshooting

Common Pitfalls
  • Amine Salts: If your azepan-3-ol was isolated as a Hydrochloride (HCl) salt, the IR spectrum will be radically different.

    • Symptom:[1][2][3][4][5][6][7] A massive, broad "ammonium" band spanning 2500–3200 cm⁻¹.

    • Fix: Perform a "free-basing" extraction (wash with

      
      , extract into 
      
      
      
      , dry, evaporate) before IR analysis.
  • Hygroscopicity: Azepanes are hygroscopic. Absorbed atmospheric water creates a false O-H peak at ~3400 cm⁻¹.

    • Validation: Check for the H-O-H bending mode at 1640 cm⁻¹ . If present, your sample is wet.

Conformational "Blurring"

Unlike piperidines, which often show distinct peaks for axial vs. equatorial conformers, azepanes often show a "blurred" spectrum.

  • Observation: The intramolecular H-bond peak in azepan-3-ol is often broader (FWHM > 50 cm⁻¹) than in piperidin-3-ol.

  • Cause: The 7-membered ring is vibrating through multiple low-energy conformations (pseudorotation) during the IR timescale (femtoseconds). The detector records the weighted average of these bond lengths.

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons. (Authoritative text on general IR characteristic frequencies).
  • NIST Mass Spectrometry Data Center. Infrared Spectra of Structural Analogs (e.g., 3-Pentanol, Cyclohexanol). NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

  • Kuhn, L. P. (1952). The Hydrogen Bond.[8][9][10] I. Intra- and Intermolecular Hydrogen Bonds in Alcohols. Journal of the American Chemical Society, 74(10), 2492–2499. (Foundational paper on using dilution to distinguish H-bonds).

  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Source for specific ring-size frequency shifts).
  • Lightner, D. A., & Gurst, J. E. (2000). Organic Conformational Analysis and Stereochemistry from Circular Dichroism Spectroscopy. Wiley-VCH.

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of Azepan-3-ol Hydrochloride

For researchers and drug development professionals, the integrity of scientific discovery is intrinsically linked to a culture of safety. The proper handling and disposal of chemical reagents are cornerstones of this pri...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and drug development professionals, the integrity of scientific discovery is intrinsically linked to a culture of safety. The proper handling and disposal of chemical reagents are cornerstones of this principle. This guide provides a detailed, step-by-step protocol for the safe disposal of Azepan-3-ol hydrochloride, a nitrogen-containing heterocyclic compound. By understanding the chemical principles behind these procedures, laboratories can ensure the safety of their personnel and maintain environmental compliance.

Understanding the Hazard Profile of Azepan-3-ol Hydrochloride

Key Anticipated Hazards:

  • Corrosivity: As a hydrochloride salt, it is expected to be corrosive and can cause severe skin burns and eye damage.

  • Irritation: It may cause respiratory tract irritation.[2]

  • Toxicity: Similar compounds exhibit oral, dermal, and inhalation toxicity.[3]

Therefore, all handling and disposal procedures must be conducted with appropriate personal protective equipment (PPE) and within a controlled environment.

Hazard ClassificationAnticipated EffectRecommended Precautions
Skin Corrosion/IrritationCauses severe skin burns.Wear protective gloves and clothing.
Serious Eye Damage/IrritationCauses serious eye damage.[2]Wear eye and face protection.
Respiratory IrritationMay cause respiratory irritation.[2]Use only in a well-ventilated area or under a chemical fume hood.
Acute Toxicity (Oral, Inhal., Dermal)May be harmful if swallowed, inhaled, or in contact with skin.[2][3]Do not breathe dust/fume/gas/mist/vapors/spray.

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of Azepan-3-ol hydrochloride is not merely about discarding the material. It's a systematic process designed to mitigate risks at every stage. The following workflow provides a comprehensive approach, from initial waste collection to final disposal.

DisposalWorkflow cluster_lab In-Lab Procedures cluster_disposal Waste Management Facility A Step 1: Segregate Waste at Point of Generation B Step 2: Use Designated, Compatible Waste Container A->B  Collect in  separate stream C Step 3: Label Container with 'Hazardous Waste' B->C  Properly  identify contents D Step 4: Store Securely in Satellite Accumulation Area C->D  Await  collection E Step 5: Arrange for Licensed Waste Pickup D->E  Scheduled  removal F Step 6: Neutralization (if applicable) by Trained Personnel E->F  Treatment G Step 7: Final Disposal via Incineration or Landfill F->G  Final disposition

Sources

Handling

Personal protective equipment for handling Azepan-3-ol hydrochloride

Executive Hazard Assessment The "Why" Behind the Protocol Azepan-3-ol hydrochloride is a cyclic secondary amine salt. While often classified as a standard irritant (Skin Irrit.

Author: BenchChem Technical Support Team. Date: February 2026

Executive Hazard Assessment

The "Why" Behind the Protocol

Azepan-3-ol hydrochloride is a cyclic secondary amine salt. While often classified as a standard irritant (Skin Irrit. 2, Eye Irrit.[1] 2A, STOT SE 3), treating it casually leads to operational failure and exposure risks.

The Hidden Risks:

  • Hygroscopicity: As a hydrochloride salt, this compound is avidly hygroscopic. Moisture absorption alters stoichiometry (ruining molarity calculations) and causes the powder to clump, increasing the risk of spatula-flicking accidents during weighing.

  • Micronized Dust: The salt often exists as a fine crystalline powder. Standard safety glasses are insufficient because static-charged dust can bypass side shields, causing severe ocular irritation (pH drop upon contact with lacrimal fluid).

  • Amine Sensitization: While not always explicitly labeled as a sensitizer, secondary amines can cause dermatitis upon repeated exposure.

The Hierarchy of Controls & PPE Matrix

Do not rely on PPE alone.[2] Engineering controls are primary.

Engineering Control: All handling of the solid powder must occur inside a certified Chemical Fume Hood (CFH) or a Powder Weighing Station.

Personal Protective Equipment (PPE) Specifications[3]
Protection ZoneRecommended EquipmentTechnical Rationale (The "Why")
Respiratory N95 (Minimum) or P100Even inside a hood, static-charged HCl salts can aerosolize. If handling >10g outside a hood (emergency only), a P100 half-mask is mandatory.
Ocular Chemical Splash Goggles Critical: Safety glasses are inadequate. Fine salt dust drifts around shields. Goggles seal the eyes against acidic dust intrusion.
Dermal (Hands) Double Nitrile (High Contrast) Inner: 4 mil (0.10mm) Blue Nitrile.Outer: 5-8 mil Extended Cuff (Orange/Green).Logic: Immediate visual detection of breaches. Amine salts permeate slowly, but acidic moisture speeds degradation.
Body Lab Coat (Buttoned, Tyvek Cuffs) Standard cotton coats are acceptable, but Tyvek wrist guards prevent powder from migrating up the sleeve during weighing.
Operational Protocol: Safe Handling & Weighing

Objective: Transfer Azepan-3-ol HCl from stock to reaction vessel without hydration or exposure.

Phase A: Preparation
  • Static Neutralization: Place an ionizing bar or anti-static gun inside the hood. HCl salts accumulate static charge, causing "particle jump."

  • Environment: Ensure the balance is leveled inside the hood. Do not tare the balance and then move it.

Phase B: The "Gravity Transfer" Method

Avoid using spatulas to dig into the stock bottle, which compresses the hygroscopic salt into hard chunks.

  • Tap, Don't Dig: Gently rotate the stock bottle to loosen the powder.

  • Pour-Transfer: Tilt the stock bottle and gently tap the side to dispense powder into a weighing boat. This minimizes aerosol generation.[1]

  • Immediate Solvation: Once weighed, immediately dissolve the solid in your reaction solvent (e.g., Methanol, DCM) before moving it to the benchtop. Solutions are safer to handle than dusts.

Phase C: Visualization of Workflow

HandlingWorkflow Start Stock Container (Sealed/Desiccated) Check Check Humidity (<40% RH Recommended) Start->Check Static Neutralize Static (Ionizer/Gun) Check->Static Conditions OK Weigh Weigh inside Fume Hood (Gravity Transfer) Static->Weigh PPE: Goggles+N95 Dissolve Solubilize Immediately (Create Stock Solution) Weigh->Dissolve Avoid Transporting Solid Waste Disposal (Amine Waste Stream) Dissolve->Waste Post-Experiment

Figure 1: Operational workflow emphasizing static control and immediate solubilization to mitigate dust hazards.

Emergency Response & Decontamination

Scenario: Spillage of Solid Powder on Bench

  • Do NOT Sweep: Sweeping generates dust.

  • The "Wet" Method: Cover the spill with a paper towel dampened with Isopropanol (IPA) or water.

  • Wipe: Wipe up the solid. The liquid suppresses dust and begins solubilizing the salt.

  • pH Check: The surface may be acidic (HCl salt). Wipe a second time with a mild sodium bicarbonate solution (5%) to neutralize residues, then water.

Scenario: Eye Contact

  • Immediate Flush: 15 minutes minimum at an eyewash station.

  • Mechanism: The HCl moiety will hydrolyze, lowering ocular pH. Immediate dilution is the only way to prevent corneal opacity.

Waste Disposal Strategy

Classification: Hazardous Chemical Waste (Toxic/Corrosive).

Waste StreamHandling InstructionIncompatibilities
Solid Waste Double-bag in clear polyethylene. Label as "Toxic Solid - Amine Salt."Do not mix with strong oxidizers (e.g., Permanganates) or strong bases (liberates free amine fumes).
Liquid Waste Segregate into "Basic/Organic" or "Amine-Containing" waste streams.NEVER mix with bleach (Sodium Hypochlorite). Reacts with amines to form chloramines (toxic gas).
Rinsate First rinse of stock bottles goes to liquid waste, not the drain.Triple rinse empty containers before defacing labels.[4]
References
  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 14599557, Azepan-3-ol hydrochloride. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200. Retrieved from [Link]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.